GSK2837808A

Core Science & Biosynthesis

GSK2837808A: A Technical Deep Dive into its Mechanism of Action as a Lactate Dehydrogenase A Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

GSK2837808A is a potent and selective small molecule inhibitor of lactate (B86563) dehydrogenase A (LDHA), a critical enzyme in anaerobic glycolysis. By targeting LDHA, GSK2837808A disrupts the metabolic machinery of cancer cells that heavily rely on the Warburg effect for their proliferation and survival. This document provides a comprehensive overview of the mechanism of action of GSK2837808A, detailing its molecular interactions, cellular consequences, and preclinical findings. It is intended to serve as a technical resource for researchers and drug development professionals investigating novel cancer metabolism-targeted therapies.

Core Mechanism of Action: Targeting Lactate Dehydrogenase

GSK2837808A functions as a highly selective and potent inhibitor of lactate dehydrogenase A (LDHA) and, to a lesser extent, lactate dehydrogenase B (LDHB).[1][2][3] LDHA is a key enzyme in the glycolytic pathway, responsible for the conversion of pyruvate (B1213749) to lactate, a process that also regenerates NAD+ from NADH. This final step of anaerobic glycolysis is crucial for maintaining a high glycolytic flux, a characteristic metabolic feature of many cancer cells known as the Warburg effect.

The inhibitory action of GSK2837808A is competitive with respect to NADH.[4] By binding to the enzyme, it prevents the necessary cofactor from associating, thereby halting the conversion of pyruvate to lactate. This enzymatic blockade triggers a cascade of metabolic and cellular consequences that ultimately impair cancer cell viability.

Quantitative Inhibition Data

Target	IC50 (nM)	Reference
Human LDHA (hLDHA)	1.9 - 2.6	[1][2]
Human LDHB (hLDHB)	14 - 43	[1][2]

Cellular and Metabolic Consequences of LDHA Inhibition

The inhibition of LDHA by GSK2837808A induces profound metabolic reprogramming and cellular stress in cancer cells. These effects include:

• Inhibition of Lactate Production: GSK2837808A rapidly and significantly reduces lactate production in a variety of cancer cell lines, including those derived from hepatocellular and breast carcinomas.[1][2]

• Increased Oxygen Consumption: By blocking the anaerobic conversion of pyruvate, GSK2837808A can redirect pyruvate into the mitochondria for oxidative phosphorylation. This leads to an increase in oxygen consumption rates in cancer cells at concentrations up to 3 µM.[1] However, at higher concentrations, it has been observed to directly inhibit mitochondrial function.[1]

• Potentiation of PKM2 Activity: The compound has been shown to potentiate the activity of pyruvate kinase M2 (PKM2) in a dose-dependent manner.[1]

• Inhibition of Cell Proliferation and Induction of Apoptosis: By disrupting cellular metabolism and inducing cellular stress, GSK2837808A inhibits the proliferation of cancer cells, such as the Snu398 hepatocellular carcinoma cell line, and can induce apoptosis.[1][3]

• Alteration of Multiple Metabolic Pathways: The inhibition of LDH by GSK2837808A leads to broader changes in cellular metabolism beyond just glycolysis in cell lines like Snu398.[2]

• Inhibition of Histone 2B (H2B) Gene Transcription: GSK2837808A has been found to inhibit the transcription of the histone 2B (H2B) gene in HCT116 and NCM460 cells.[3]

Signaling Pathway of GSK2837808A Action

Caption: Mechanism of action of GSK2837808A targeting LDHA in cancer cells.

Preclinical Efficacy and Limitations

GSK2837808A has demonstrated efficacy in preclinical models of various cancers. In Ewing sarcoma, a highly glycolytic cancer, both genetic depletion and pharmacological inhibition of LDHA with GSK2837808A led to reduced cell viability and tumor growth inhibition in xenograft models.[5][6] Preclinical studies in liver cancer have also shown its effectiveness.[7]

Despite its promising preclinical activity, the clinical development of GSK2837808A has been hampered by observations of liver toxicity, which has limited its therapeutic application.[7] Furthermore, in vivo studies have indicated that the major dose-limiting toxicity is hemolysis, suggesting a narrow therapeutic window for this compound.[6]

Experimental Protocols

In Vitro Lactate Production Assay

This protocol provides a general framework for assessing the effect of GSK2837808A on lactate production in cancer cell lines.

• Cell Culture: Cancer cell lines (e.g., Snu398, MDA-MB-453) are cultured in appropriate media (e.g., DMEM supplemented with 5% FBS) under normoxic (21% oxygen) or hypoxic (1% oxygen) conditions.[1]

• Compound Treatment: The culture medium is replaced with a physiological medium (e.g., DMEM with 5 mM glucose, 0.5 mM glutamine, no FBS) containing various concentrations of GSK2837808A or DMSO as a vehicle control.[1]

• Sample Collection: The culture medium is collected after a defined incubation period (e.g., 2 hours for hypoxic cells, 6 hours for normoxic cells).[1]

• Lactate Quantification: Lactate concentrations in the collected medium are quantified using a biochemistry analyzer equipped with a lactate oxidase probe.[1]

Experimental Workflow for In Vitro Lactate Assay

Caption: A generalized workflow for an in vitro lactate production assay.

Conclusion

GSK2837808A is a well-characterized, potent, and selective inhibitor of LDHA that has served as a valuable tool for investigating the role of cancer metabolism in tumorigenesis. Its mechanism of action, centered on the disruption of anaerobic glycolysis, has shown significant promise in preclinical models. However, challenges related to its toxicity profile have thus far limited its clinical translation. Future research may focus on developing derivatives with an improved therapeutic index or exploring combination therapies that could enhance its efficacy while mitigating adverse effects. This in-depth guide provides a foundational understanding of GSK2837808A for scientists and researchers dedicated to advancing cancer metabolism-targeted therapies.

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. GSK 2837808A | Lactate Dehydrogenase A | Tocris Bioscience [tocris.com]
• 4. axonmedchem.com [axonmedchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Targeting Glycolysis through Inhibition of Lactate Dehydrogenase Impairs Tumor Growth in Preclinical Models of Ewing Sarcoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. wjgnet.com [wjgnet.com]

GSK2837808A: A Technical Guide to its Selectivity for LDHA over LDHB

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core selectivity of the potent lactate (B86563) dehydrogenase (LDH) inhibitor, GSK2837808A, for the LDHA isoform over the LDHB isoform. The document provides a comprehensive overview of the quantitative data, detailed experimental methodologies, and the underlying mechanism of its selective action.

Quantitative Selectivity Data

GSK2837808A demonstrates a significant and consistent selectivity for the inhibition of human lactate dehydrogenase A (LDHA) over lactate dehydrogenase B (LDHB). This selectivity is crucial for its potential therapeutic applications, particularly in oncology, where cancer cells often exhibit a heightened reliance on LDHA-mediated glycolysis. The half-maximal inhibitory concentration (IC50) values from various biochemical assays are summarized below.

Target Isoform	Reported IC50 (nM)	Fold Selectivity (LDHB/LDHA)	Reference
Human LDHA	2.6	~16.5x	[1]
Human LDHB	43	[1]
Human LDHA	1.9	~7.4x	[2]
Human LDHB	14	[2]

Note: Minor variations in reported IC50 values can be attributed to differences in experimental assay conditions.

Mechanism of Selective Inhibition

GSK2837808A functions as a potent and reversible NADH-competitive inhibitor of LDHA.[3] The enzyme lactate dehydrogenase catalyzes the interconversion of pyruvate (B1213749) and lactate with the concomitant conversion of NADH and NAD+. GSK2837808A exerts its inhibitory effect by competing with the cofactor NADH for binding to the active site of the LDHA enzyme. This competition effectively blocks the catalytic cycle, leading to a reduction in lactate production. The selectivity for LDHA over LDHB is attributed to subtle differences in the amino acid residues lining the cofactor binding pockets of the two isoforms, which allows for a higher affinity binding of GSK2837808A to LDHA.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. axonmedchem.com [axonmedchem.com]

The Disruption of Aerobic Glycolysis in Cancer Cells by GSK2837808A: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Cancer cells exhibit a profound metabolic shift towards aerobic glycolysis, a phenomenon known as the Warburg effect, to sustain their rapid proliferation. A key enzyme in this process is Lactate (B86563) Dehydrogenase A (LDHA), which catalyzes the conversion of pyruvate (B1213749) to lactate. GSK2837808A is a potent and selective small-molecule inhibitor of LDHA, and to a lesser extent, Lactate Dehydrogenase B (LDHB). By targeting LDHA, GSK2837808A effectively disrupts the glycolytic pathway in cancer cells, leading to a reduction in lactate production, a decrease in glucose uptake, and a subsequent increase in mitochondrial respiration. This metabolic reprogramming ultimately inhibits cancer cell proliferation and induces apoptosis, making GSK2837808A a promising therapeutic agent in oncology. This technical guide provides an in-depth overview of the mechanism of action of GSK2837808A, its effects on cancer cell metabolism, relevant signaling pathways, and detailed experimental protocols for its evaluation.

Introduction: The Warburg Effect and the Role of LDHA in Cancer

The majority of normal differentiated cells primarily rely on mitochondrial oxidative phosphorylation to generate the energy required for cellular processes. However, many cancer cells reprogram their metabolism to favor aerobic glycolysis, even in the presence of ample oxygen. This metabolic switch provides a continuous supply of ATP and essential biosynthetic precursors necessary for rapid cell growth and division.

Lactate Dehydrogenase A (LDHA) is a critical enzyme in the maintenance of this glycolytic phenotype. It catalyzes the final step of aerobic glycolysis, the conversion of pyruvate to lactate, which is coupled with the regeneration of NAD+ from NADH. This NAD+ regeneration is essential for maintaining a high glycolytic flux. LDHA is frequently overexpressed in a wide range of human cancers and its elevated expression often correlates with tumor progression, metastasis, and poor prognosis.[1][2] The inhibition of LDHA, therefore, represents a compelling strategy to selectively target cancer cells by disrupting their metabolic engine.

GSK2837808A: A Potent and Selective LDHA Inhibitor

GSK2837808A is a quinoline (B57606) 3-sulfonamide derivative that acts as a potent and selective, NADH-competitive inhibitor of LDHA.[3] Its high selectivity for LDHA over LDHB allows for targeted disruption of aerobic glycolysis in cancer cells that predominantly express the LDHA isoform.

Quantitative Data on GSK2837808A Activity

The following tables summarize the key quantitative data regarding the inhibitory activity of GSK2837808A.

Table 1: In Vitro Inhibitory Activity of GSK2837808A

Target	IC50 (nM)	Reference(s)
Human LDHA	2.6	[4][5]
Human LDHB	43	[4][5]

Table 2: Cellular Effects of GSK2837808A in Cancer Cell Lines

Cell Line	Assay	Effect	Concentration	Reference(s)
Snu398 (Hepatocellular Carcinoma)	Lactate Production	EC50 = 400 nM	400 nM	[6]
Snu398 (Hepatocellular Carcinoma)	Glucose Consumption	Reduction	10 µM	[6]
Snu398 (Hepatocellular Carcinoma)	Oxygen Consumption	Enhancement	Up to 3 µM	[5]
Snu398 (Hepatocellular Carcinoma)	Proliferation	Inhibition	Dose-dependent	[5]
Snu398 (Hepatocellular Carcinoma)	Apoptosis	Induction	Dose-dependent	[5]
Multiple Cancer Cell Lines	Lactate Production	EC50 range: 400 nM to >30 µM	Varies	[7]
Pancreatic Cancer Xenograft	Tumor Growth	Decreased tumor weight and volume	6 mg/kg/day	[8]

Signaling Pathways Regulating LDHA and Aerobic Glycolysis

The expression and activity of LDHA are tightly regulated by a complex network of signaling pathways that are often dysregulated in cancer. Understanding these pathways provides a rationale for targeting LDHA and predicts potential mechanisms of resistance.

Transcriptional Regulation of LDHA

Several key transcription factors are known to directly regulate the expression of the LDHA gene, thereby controlling the rate of aerobic glycolysis.

Transcriptional regulation of the LDHA gene.

Hypoxia-inducible factor-1 alpha (HIF-1α) and the proto-oncogene c-Myc are potent transcriptional activators of LDHA.[9][10][11] Under hypoxic conditions, a common feature of the tumor microenvironment, HIF-1α is stabilized and promotes the expression of multiple glycolytic genes, including LDHA, to facilitate anaerobic energy production.[12] c-Myc, a master regulator of cell growth and proliferation, also directly upregulates LDHA expression to fuel the metabolic demands of rapidly dividing cancer cells.[9][13] Conversely, Krüppel-like factor 4 (KLF4) acts as a transcriptional repressor of LDHA, and its loss in some cancers can lead to increased LDHA expression and a more glycolytic phenotype.[14][15][16]

Experimental Protocols

This section provides detailed methodologies for key experiments to evaluate the effects of GSK2837808A on cancer cell metabolism and survival.

Lactate Production Assay

This assay quantifies the amount of lactate secreted by cancer cells into the culture medium, a direct measure of the rate of aerobic glycolysis.

Materials:

• Cancer cell line of interest (e.g., Snu398)

• Complete cell culture medium

• GSK2837808A

• DMSO (vehicle control)

• 96-well cell culture plates

• Lactate Assay Kit (colorimetric or fluorometric)

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density that will result in 70-80% confluency at the end of the experiment. Incubate overnight at 37°C and 5% CO2 to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of GSK2837808A in complete culture medium. Remove the existing medium from the wells and replace it with the medium containing different concentrations of GSK2837808A or DMSO as a vehicle control.

• Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).

• Sample Collection: After incubation, carefully collect the cell culture supernatant from each well.

• Lactate Measurement: Follow the manufacturer's instructions for the chosen Lactate Assay Kit. This typically involves mixing the supernatant with a reaction mixture and incubating for a specific time to allow for color or fluorescence development.

• Data Acquisition: Measure the absorbance or fluorescence using a microplate reader at the appropriate wavelength.

• Data Analysis: Generate a standard curve using the provided lactate standards. Calculate the lactate concentration in each sample based on the standard curve and normalize to the cell number or protein concentration.

References

• 1. Lactate dehydrogenase A: A key player in carcinogenesis and potential target in cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Unappreciated Role of LDHA and LDHB to Control Apoptosis and Autophagy in Tumor Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quinoline 3-sulfonamides inhibit lactate dehydrogenase A and reverse aerobic glycolysis in cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. GSK 2837808A | Lactate Dehydrogenase A | Tocris Bioscience [tocris.com]
• 5. selleckchem.com [selleckchem.com]
• 6. caymanchem.com [caymanchem.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. researchgate.net [researchgate.net]
• 9. HIF and c-Myc: sibling rivals for control of cancer cell metabolism and proliferation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | Molecular Crosstalk Between MYC and HIF in Cancer [frontiersin.org]
• 11. researchgate.net [researchgate.net]
• 12. HIF1/2α mediates hypoxia-induced LDHA expression in human pancreatic cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. A Novel KLF4/LDHA Signaling Pathway Regulates Aerobic Glycolysis in and Progression of Pancreatic Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 15. A novel KLF4/LDHA signaling pathway regulates aerobic glycolysis in and progression of pancreatic cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]

GSK2837808A: A Technical Guide to its Impact on Lactate Production and Cancer Metabolism

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of GSK2837808A, a potent inhibitor of lactate (B86563) dehydrogenase (LDH). It details the compound's mechanism of action, its quantitative effects on lactate production and cellular metabolism, and the experimental protocols used to ascertain these effects. The guide is intended to be a comprehensive resource for researchers in oncology and metabolic pathways.

Introduction: Targeting the Warburg Effect

Cancer cells frequently exhibit a metabolic shift towards aerobic glycolysis, a phenomenon known as the Warburg effect.[1] In this state, cells favor the conversion of glucose to lactate even in the presence of sufficient oxygen, a process that supports rapid proliferation.[1] The enzyme Lactate Dehydrogenase A (LDHA) is a critical component of this pathway, catalyzing the final step: the conversion of pyruvate (B1213749) to lactate.[1][2] Elevated LDHA activity is linked to aggressive tumor phenotypes, making it a prime therapeutic target.[2] GSK2837808A is a small molecule inhibitor designed to selectively target LDHA, thereby disrupting this fundamental metabolic process in cancer cells.[1][3][4]

Core Mechanism of Action

GSK2837808A functions as a potent, selective, and NADH-competitive inhibitor of Lactate Dehydrogenase A (LDHA) and, to a lesser extent, Lactate Dehydrogenase B (LDHB).[3][5] By binding to the LDHA enzyme, GSK2837808A directly blocks its catalytic function.[1] This inhibition prevents the reduction of pyruvate to lactate, which is coupled with the oxidation of NADH to NAD+.[2] The immediate consequence is a significant reduction in the rate of lactate production and secretion by the cell.[1][4] This action effectively reverses the process of aerobic glycolysis central to the Warburg effect.[6]

Caption: Core mechanism of GSK2837808A action on the glycolytic pathway.

Quantitative Efficacy Data

GSK2837808A demonstrates high potency in enzymatic assays and varying efficacy in cell-based lactate production assays, depending on the cell line and experimental conditions.

Table 1: In Vitro Potency of GSK2837808A

Target	IC50 Value (nM)	Source
Human LDHA	2.6	[3][6][7][8]
Human LDHA	1.9	[4]
Human LDHB	43	[3][6][7]

| Human LDHB | 14 |[4] |

Table 2: Cellular Efficacy of GSK2837808A on Metabolism

Parameter	Cell Line(s)	Condition	EC50 Value	Source
Lactate Production	30 Cancer Cell Lines	Normoxia	400 nM to >30 µM	[7]
Lactate Production	Not Specified	Hypoxia	10 µM	[7]

| Extracellular Acidification Rate (ECAR) | Not Specified | Not Specified | 10 µM |[7] |

Metabolic and Biological Consequences of LDHA Inhibition

The inhibition of LDHA by GSK2837808A triggers a cascade of metabolic and biological changes within cancer cells.

4.1 Metabolic Reprogramming By blocking lactate production, GSK2837808A forces a shift in cellular metabolism. In Snu398 hepatocellular carcinoma cells, treatment leads to reduced glucose uptake and an enhancement of mitochondrial oxygen consumption.[3][6] This suggests a redirection of pyruvate from lactate conversion towards the tricarboxylic acid (TCA) cycle and oxidative phosphorylation. However, it is noted that at concentrations higher than 3 µM, GSK2837808A may directly inhibit mitochondrial function.[4]

4.2 Anti-Tumor Effects The metabolic stress induced by GSK2837808A translates into potent anti-tumor activity in sensitive cell lines. The compound has been shown to inhibit cell proliferation and induce apoptosis in Snu398 cells.[3][4][6]

4.3 Impact on Gene Transcription Beyond its metabolic role, LDHA inhibition by GSK2837808A has been observed to hinder the transcription of the histone 2B (H2B) gene in HCT116 and NCM460 cells.[3][6]

References

• 1. What are LDHA inhibitors and how do they work? [synapse.patsnap.com]
• 2. Understanding the Contribution of Lactate Metabolism in Cancer Progress: A Perspective from Isomers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. rndsystems.com [rndsystems.com]
• 4. selleckchem.com [selleckchem.com]
• 5. axonmedchem.com [axonmedchem.com]
• 6. GSK 2837808A | Lactate Dehydrogenase A | Tocris Bioscience [tocris.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. GSK2837808A | LDHA inhibitor | Probechem Biochemicals [probechem.com]

GSK2837808A: A Technical Guide to Targeting Metabolic Reprogramming in Cancer

Executive Summary: Cancer cells exhibit profound metabolic reprogramming, characterized by a preference for aerobic glycolysis, a phenomenon known as the Warburg effect. This metabolic shift supports rapid proliferation and creates an acidic tumor microenvironment conducive to invasion and immune evasion.[1][2] Lactate (B86563) dehydrogenase A (LDHA), the enzyme responsible for converting pyruvate (B1213749) to lactate in the final step of glycolysis, is a critical node in this altered metabolic network and a promising target for anticancer therapy.[2][3][4] GSK2837808A is a potent and selective small-molecule inhibitor of LDHA.[5] This technical guide provides an in-depth overview of GSK2837808A, detailing its mechanism of action, its impact on cancer cell metabolism, and the experimental protocols used to characterize its effects.

Introduction: The Warburg Effect and the Role of LDHA

The majority of cancer cells, even in the presence of sufficient oxygen, rely on aerobic glycolysis to generate energy and metabolic intermediates required for biosynthesis.[1][6] This process is less efficient in terms of ATP production per molecule of glucose compared to oxidative phosphorylation but allows for a high glycolytic flux.[1][3] The enzyme LDHA is pivotal in this process, catalyzing the conversion of pyruvate to lactate, which is coupled with the regeneration of NAD+ from NADH.[7][8] This NAD+ regeneration is essential to maintain a high rate of glycolysis.[3][7] The resulting lactate is often exported from the cell, contributing to an acidic tumor microenvironment that promotes tumor progression and metastasis.[2] Given its central role, LDHA is frequently overexpressed in various cancers and is often associated with poor prognosis, making it an attractive therapeutic target.[2][4][9]

GSK2837808A: A Potent and Selective LDHA Inhibitor

GSK2837808A is a cell-permeable quinoline (B57606) 3-sulfonamide compound designed to target the metabolic vulnerability of cancer cells by inhibiting LDHA.[10]

Mechanism of Action

GSK2837808A acts as a potent and selective inhibitor of both the A and B isoforms of lactate dehydrogenase (LDHA and LDHB).[10] By binding to the enzyme, it blocks the conversion of pyruvate to lactate. This direct inhibition leads to a cascade of metabolic consequences, including a reduction in lactate production, a decrease in the regeneration of NAD+ necessary for high glycolytic flux, and a subsequent shift in cellular metabolism.[5][11]

Quantitative Data: Inhibitory Potency and Cellular Efficacy

The potency of GSK2837808A has been quantified both in enzymatic assays and in various cancer cell lines.

Target	Parameter	Value	Reference
Human LDHA	IC50	1.9 nM - 2.6 nM	[5][11][12]
Human LDHB	IC50	14 nM - 43 nM	[5][11]
Table 1: In-vitro inhibitory potency of GSK2837808A against recombinant human LDH enzymes.

Cell Line	Cancer Type	Parameter	Value	Reference
Snu398	Hepatocellular Carcinoma	EC50 (Lactate Inhibition)	400 nM	[12]
A673	Ewing Sarcoma	IC50 (Cytotoxicity)	0.84 µM	[5][13]
MIA PaCa-2	Pancreatic Carcinoma	IC50 (Cytotoxicity)	1.37 µM	[13]
Table 2: Cellular efficacy of GSK2837808A in selected cancer cell lines. Potency across a broader panel of 30 cancer cell lines ranged from 400 nM to >30 µM and did not directly correlate with LDHA/B expression levels.[5][12]

Impact on Cancer Cell Metabolism and Proliferation

Inhibition of LDHA by GSK2837808A triggers a significant metabolic reprogramming in sensitive cancer cells, ultimately impacting their survival and growth.

• Inhibition of Lactate Production and Glycolysis: GSK2837808A rapidly and profoundly inhibits lactate production rates in multiple cancer cell lines.[5][11] This is often accompanied by a reduction in glucose uptake, indicating a suppression of the overall glycolytic pathway.[14]

• Enhanced Mitochondrial Respiration: By blocking the conversion of pyruvate to lactate, the cell is forced to redirect pyruvate into the mitochondria to fuel the TCA cycle. This results in an observable increase in mitochondrial oxygen consumption.[10][11]

• Inhibition of Proliferation and Induction of Apoptosis: The metabolic stress induced by GSK2837808A can lead to a halt in cell proliferation and trigger programmed cell death (apoptosis) in susceptible cancer cells, such as the Snu398 hepatocellular carcinoma line.[11]

Figure 1: Mechanism of Action of GSK2837808A in Cancer Cells.

The inhibition of LDHA by GSK2837808A blocks lactate production, forcing pyruvate into the mitochondria. This enhances oxygen consumption and induces metabolic stress, leading to decreased proliferation and increased apoptosis.

Key Experimental Protocols

Characterizing the effects of LDHA inhibitors like GSK2837808A involves a series of standardized in-vitro assays.

Cell-Based Lactate Production Assay

This protocol quantifies the rate of lactate secretion from cancer cells following treatment with an inhibitor.

• Cell Culture: Plate cancer cells (e.g., Snu398, MDA-MB-453) in appropriate multi-well plates and culture until they reach a desired confluency (typically 70-80%). Culture in standard medium (e.g., DMEM with 5% FBS) under normoxic (21% O2) or hypoxic (1% O2) conditions overnight.[11]

• Inhibitor Treatment: Aspirate the culture medium. Wash the cells once with a physiological medium (e.g., DMEM with 5 mM glucose, 0.5 mM glutamine, no FBS).[11]

• Incubation: Add fresh physiological medium containing various concentrations of GSK2837808A or a vehicle control (e.g., DMSO). Incubate the cells for a defined period (e.g., 2 hours for hypoxic cells, 6 hours for normoxic cells).[11]

• Sample Collection: At the end of the incubation period, collect the conditioned medium from each well.

• Lactate Quantification: Analyze the lactate concentration in the collected medium using a biochemistry analyzer (e.g., YSI 2900) equipped with a lactate oxidase probe.[11]

• Data Normalization: In parallel plates, determine the total protein content or cell number per well to normalize the lactate production rates. Calculate EC50 values by plotting normalized lactate production against the log of the inhibitor concentration.

Measurement of Mitochondrial Respiration

This assay measures the effect of the inhibitor on the oxygen consumption rate (OCR), an indicator of mitochondrial oxidative phosphorylation.

• Cell Plating: Seed cancer cells into a specialized microplate (e.g., Seahorse XF Cell Culture Microplate) and allow them to adhere overnight.

• Inhibitor Preparation: Prepare a stock solution of GSK2837808A at various concentrations in the appropriate assay medium (e.g., XF Base Medium supplemented with glucose, pyruvate, and glutamine).

• Assay Execution:

  • Wash the cells and replace the culture medium with the pre-warmed assay medium. Equilibrate the cells in a CO2-free incubator.

  • Load the prepared inhibitor solutions into the injection ports of the sensor cartridge of an extracellular flux analyzer (e.g., Seahorse XF Analyzer).

  • Place the microplate in the analyzer and initiate the assay protocol. This will involve measuring the basal OCR before injecting the compound.

  • Inject GSK2837808A and monitor the subsequent changes in OCR over time.

• Data Analysis: The instrument software calculates OCR in real-time. Compare the OCR of treated cells to vehicle-treated controls to determine the effect of LDHA inhibition on mitochondrial respiration.

Cell Proliferation and Viability Assays

These assays determine the cytotoxic or cytostatic effects of GSK2837808A.

• Cell Seeding: Plate cells in 96-well plates at a low density and allow them to attach overnight.

• Compound Treatment: Treat cells with a serial dilution of GSK2837808A or vehicle control.

• Incubation: Incubate the plates for an extended period (e.g., 48-120 hours).[13]

• Quantification:

  • MTT Assay: Add MTT reagent to each well and incubate. Solubilize the resulting formazan (B1609692) crystals and measure the absorbance at 570 nm. The absorbance is proportional to the number of viable cells.[14]

  • Live-Cell Imaging: Use an automated incubator-microscope system (e.g., IncuCyte ZOOM) to monitor cell confluence over time, providing a kinetic measurement of cell proliferation.[13]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 for cytotoxicity.

Figure 2: General Experimental Workflow for Characterizing GSK2837808A.

Challenges and Future Directions

While targeting LDHA is a promising therapeutic strategy, challenges remain. The metabolic plasticity of cancer cells may allow them to develop resistance to LDHA inhibition.[10] Furthermore, potential toxicities, such as reported liver toxicity in preclinical studies, need to be carefully managed and may limit clinical application.[15] Future research will likely focus on identifying predictive biomarkers to select patient populations most likely to respond to LDHA inhibition and exploring combination therapies that can overcome metabolic resistance mechanisms.

Conclusion

GSK2837808A is a powerful research tool and a potential therapeutic agent that effectively targets the metabolic reprogramming inherent in many cancers. By selectively inhibiting LDHA, it blocks aerobic glycolysis, reduces lactate production, and forces a metabolic shift that can suppress tumor cell proliferation and survival.[11] The data and protocols outlined in this guide provide a framework for researchers to further investigate the role of LDHA in cancer and to explore the therapeutic potential of its inhibition.

References

• 1. longdom.org [longdom.org]
• 2. Role of LDH in tumor glycolysis: Regulation of LDHA by small molecules for cancer therapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. binasss.sa.cr [binasss.sa.cr]
• 4. Lactate dehydrogenase A: A key player in carcinogenesis and potential target in cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Cancer metabolic reprogramming: importance, main features, and potentials for precise targeted anti-cancer therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Understanding the Contribution of Lactate Metabolism in Cancer Progress: A Perspective from Isomers - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Lactate metabolic pathway regulates tumor cell metastasis and its use as a new therapeutic target [explorationpub.com]
• 9. Lactate dehydrogenase A inhibition by small molecular entities: steps in the right direction - PMC [pmc.ncbi.nlm.nih.gov]
• 10. GSK 2837808A | Lactate Dehydrogenase A | Tocris Bioscience [tocris.com]
• 11. selleckchem.com [selleckchem.com]
• 12. caymanchem.com [caymanchem.com]
• 13. adooq.com [adooq.com]
• 14. Inhibition of glycolysis by targeting lactate dehydrogenase A facilitates hyaluronan synthase 2 synthesis in synovial fibroblasts of temporomandibular joint osteoarthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. wjgnet.com [wjgnet.com]

The Role of GSK2837808A in Inducing Apoptosis in Cancer Cells: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

GSK2837808A is a potent and selective small molecule inhibitor of lactate (B86563) dehydrogenase A (LDHA) and lactate dehydrogenase B (LDHB), key enzymes in the glycolytic pathway. By targeting cellular metabolism, GSK2837808A has demonstrated the ability to inhibit proliferation and, notably, induce apoptosis in cancer cells. This technical guide provides an in-depth overview of the core mechanisms, quantitative data, and experimental methodologies related to the apoptotic effects of GSK2837808A in cancer cells, with a particular focus on hepatocellular carcinoma.

Introduction

Cancer cells exhibit a metabolic shift towards aerobic glycolysis, a phenomenon known as the Warburg effect. This metabolic reprogramming is crucial for supporting rapid cell proliferation and survival. Lactate dehydrogenase A (LDHA) plays a pivotal role in this process by converting pyruvate (B1213749) to lactate, thereby regenerating NAD+ required for sustained glycolysis. The inhibition of LDHA presents a promising therapeutic strategy to disrupt cancer cell metabolism and induce cell death.

GSK2837808A has emerged as a powerful tool for investigating the consequences of LDHA inhibition. It is a highly potent and selective inhibitor of both LDHA and LDHB.[1][2][3] This guide will focus on the specific role of GSK2837808A in triggering programmed cell death, or apoptosis, in cancer cells.

Mechanism of Action: Inducing Apoptosis through Metabolic Disruption

The primary mechanism by which GSK2837808A induces apoptosis is through the inhibition of LDHA. This enzymatic blockade leads to a cascade of metabolic alterations within the cancer cell, ultimately culminating in the activation of apoptotic pathways.

Inhibition of Lactate Dehydrogenase

GSK2837808A is a potent inhibitor of both human LDHA and LDHB isoforms.[1][2][3] By blocking the conversion of pyruvate to lactate, GSK2837808A disrupts the regeneration of NAD+, a critical cofactor for glycolysis. This leads to a reduction in lactate production and an accumulation of pyruvate.[1]

Metabolic Consequences of LDHA Inhibition

The inhibition of LDHA by GSK2837808A triggers significant metabolic reprogramming in cancer cells. In Snu398 hepatocellular carcinoma cells, treatment with GSK2837808A leads to:

• Reduced Glucose Uptake: Inhibition of the glycolytic pathway can lead to a feedback mechanism that reduces the cell's uptake of glucose.[2][3]

• Enhanced Mitochondrial Oxygen Consumption: With glycolysis inhibited, cells may shift towards mitochondrial respiration to meet their energy demands, resulting in increased oxygen consumption.[1][2]

• Alterations in Multiple Metabolic Pathways: The metabolic disruption caused by LDHA inhibition extends beyond glycolysis, affecting various interconnected pathways.[1]

It is this profound metabolic stress that is believed to be the primary trigger for the induction of apoptosis.

Quantitative Data on GSK2837808A's Activity

The following tables summarize the key quantitative data regarding the inhibitory and cytotoxic effects of GSK2837808A.

Parameter	Enzyme/Cell Line	Value	Reference
IC50	Human LDHA	2.6 nM	[1][2][3]
IC50	Human LDHB	43 nM	[1][2]
EC50 (Cell Viability)	Snu398	2.9 µM	[4]
Table 1: Inhibitory and Cytotoxic Potency of GSK2837808A

Experimental Protocols for Assessing GSK2837808A-Induced Apoptosis

This section provides detailed methodologies for key experiments to study the pro-apoptotic effects of GSK2837808A.

Cell Culture

The Snu398 human hepatocellular carcinoma cell line is a relevant model for studying the effects of GSK2837808A.[1][2][3]

• Culture Medium: RPMI-1640 supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

• Culture Conditions: 37°C in a humidified atmosphere with 5% CO2.

• Subculture: Cells should be passaged upon reaching 80-90% confluency.

Annexin V/Propidium Iodide (PI) Apoptosis Assay

This flow cytometry-based assay is a standard method for detecting and quantifying apoptosis.

• Principle: Annexin V binds to phosphatidylserine (B164497) (PS), which is translocated from the inner to the outer leaflet of the plasma membrane during early apoptosis. Propidium iodide (PI) is a fluorescent nucleic acid stain that can only enter cells with compromised membrane integrity, characteristic of late apoptotic and necrotic cells.

• Protocol:

  • Seed Snu398 cells in 6-well plates and allow them to adhere overnight.

  • Treat the cells with varying concentrations of GSK2837808A (e.g., 0.1, 1, 10 µM) or a vehicle control (DMSO) for a predetermined time (e.g., 24, 48 hours).

  • Harvest the cells by trypsinization and wash with cold phosphate-buffered saline (PBS).

  • Resuspend the cells in 1X Annexin V binding buffer.

  • Add Annexin V-FITC and PI to the cell suspension according to the manufacturer's instructions.

  • Incubate the cells in the dark at room temperature for 15 minutes.

  • Analyze the stained cells by flow cytometry. The different cell populations (viable, early apoptotic, late apoptotic/necrotic) can be distinguished based on their fluorescence profiles.

Caspase-3/7 Activity Assay

Caspase-3 and -7 are key executioner caspases in the apoptotic cascade.

• Principle: This assay utilizes a substrate that, when cleaved by active caspase-3 or -7, releases a luminescent or fluorescent signal.

• Protocol:

  • Seed Snu398 cells in a 96-well white-walled plate.

  • Treat the cells with GSK2837808A at various concentrations.

  • At the end of the treatment period, add the caspase-3/7 reagent to each well.

  • Incubate at room temperature for the time specified by the manufacturer.

  • Measure the luminescence or fluorescence using a plate reader. The signal intensity is proportional to the caspase-3/7 activity.

Western Blot Analysis for Apoptosis Markers

Western blotting can be used to detect changes in the expression levels of key apoptosis-related proteins.

• Principle: Proteins from cell lysates are separated by size via gel electrophoresis, transferred to a membrane, and probed with specific antibodies.

• Protocol:

  • Treat Snu398 cells with GSK2837808A.

  • Lyse the cells and quantify the protein concentration.

  • Separate the protein lysates by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane and incubate with primary antibodies against proteins of interest (e.g., cleaved PARP, cleaved caspase-3, Bcl-2 family proteins).

  • Incubate with a corresponding HRP-conjugated secondary antibody.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Signaling Pathways and Visualizations

The induction of apoptosis by GSK2837808A is primarily a consequence of metabolic crisis initiated by LDHA inhibition. While the precise downstream signaling cascade specifically for GSK2837808A is not fully elucidated in the public domain, the general pathway for LDHA inhibitor-induced apoptosis involves the intrinsic (mitochondrial) pathway.

Proposed Signaling Pathway for GSK2837808A-Induced Apoptosis

The inhibition of LDHA by GSK2837808A leads to a decrease in NAD+ regeneration and an accumulation of pyruvate. This metabolic imbalance can lead to increased production of reactive oxygen species (ROS) and a decrease in ATP levels, causing mitochondrial dysfunction. This, in turn, can trigger the release of cytochrome c from the mitochondria, leading to the activation of the caspase cascade and subsequent apoptosis.

Caption: Proposed signaling pathway of GSK2837808A-induced apoptosis.

Experimental Workflow for Apoptosis Assessment

The following diagram illustrates a typical workflow for investigating the apoptotic effects of GSK2837808A in cancer cells.

Caption: Experimental workflow for assessing GSK2837808A-induced apoptosis.

Conclusion

GSK2837808A serves as a valuable research tool for understanding the critical role of LDHA in cancer cell metabolism and survival. Its ability to induce apoptosis by disrupting glycolysis highlights the potential of targeting metabolic vulnerabilities in cancer therapy. The experimental protocols and data presented in this guide provide a framework for researchers to further investigate the pro-apoptotic mechanisms of GSK2837808A and explore its therapeutic potential. Further studies are warranted to fully delineate the specific signaling pathways involved and to identify biomarkers that may predict sensitivity to LDHA inhibition.

References

• 1. selleckchem.com [selleckchem.com]
• 2. GSK 2837808A | Lactate Dehydrogenase A | Tocris Bioscience [tocris.com]
• 3. caymanchem.com [caymanchem.com]
• 4. NS-398 induces apoptosis in human esophageal cancer cells through inhibition of NF-kappaB downstream regulation of cyclooxygenase-2 - PubMed [pubmed.ncbi.nlm.nih.gov]

GSK2837808A: A Potent Lactate Dehydrogenase Inhibitor with Novel Anti-proliferative Activity via Histone 2B Transcription Inhibition

For Research, Scientific, and Drug Development Professionals

Abstract

GSK2837808A is a highly potent and selective small molecule inhibitor of lactate (B86563) dehydrogenase A (LDHA), a critical enzyme in anaerobic glycolysis. While initially investigated for its metabolic anticancer properties, emerging evidence reveals a novel mechanism of action involving the transcriptional regulation of histone genes. Specifically, GSK2837808A has been shown to inhibit the transcription of histone 2B (H2B), a fundamental component of chromatin structure, independent of its effects on glycolysis. This finding suggests a direct link between cellular metabolism and the epigenetic regulation of gene expression, presenting a new avenue for therapeutic intervention in oncology and other proliferative disorders. This technical guide provides a comprehensive overview of GSK2837808A, focusing on its inhibitory effects on both LDHA activity and H2B transcription.

Introduction to GSK2837808A

GSK2837808A is a small molecule compound that acts as a potent and selective inhibitor of lactate dehydrogenase A (LDHA) and, to a lesser extent, lactate dehydrogenase B (LDHB).[1][2] LDHA is a key enzyme in the glycolytic pathway, responsible for the conversion of pyruvate (B1213749) to lactate, a process that is often upregulated in cancer cells (the "Warburg effect"). By inhibiting LDHA, GSK2837808A disrupts the metabolic activity of cancer cells, leading to reduced proliferation and increased apoptosis.[3]

Beyond its role in glycolysis, recent studies have uncovered a "moonlighting" function for LDHA within the nucleus. Nuclear LDHA has been implicated as a component of transcriptional complexes, directly influencing gene expression. A pivotal study has demonstrated that the inhibition of LDHA's enzymatic activity by GSK2837808A hinders the transcription of the histone 2B (H2B) gene. This effect is noteworthy as it is independent of the inhibitor's impact on aerobic glycolysis, suggesting a more direct role of nuclear LDHA in regulating histone gene expression.

Quantitative Data

The inhibitory activity of GSK2837808A has been characterized against its primary enzymatic target, LDHA, and its effects on cancer cell metabolism and proliferation have been quantified.

Table 1: In Vitro Inhibitory Activity of GSK2837808A against Lactate Dehydrogenase

Target	IC50 (nM)	Source
Human LDHA	2.6	[1][4][5]
Human LDHB	43	[1]

Table 2: Cellular Activity of GSK2837808A

Cell Line	Assay	EC50	Source
Snu398 (Hepatocellular Carcinoma)	Lactate Production	400 nM	[2]
Various Cancer Cell Lines (panel of 30)	Lactate Production	400 nM to >30 µM	[1][2]
Hypoxic Cancer Cells	Lactate Production	10 µM	[1]

Mechanism of Action: Inhibition of Histone 2B Transcription

The precise mechanism by which GSK2837808A-mediated inhibition of LDHA leads to the suppression of histone 2B transcription is an area of active investigation. The current hypothesis centers on the role of nuclear LDHA as a transcriptional co-activator.

Nuclear LDHA is known to be part of a transcriptional complex that regulates the expression of S-phase-specific genes, including histones.[6] This complex is thought to locally modulate the NAD+/NADH ratio, which in turn can influence the activity of other chromatin-modifying enzymes. By inhibiting the enzymatic activity of nuclear LDHA, GSK2837808A may disrupt the delicate balance of co-factors required for efficient H2B gene transcription.

Caption: Proposed mechanism of H2B transcription inhibition by GSK2837808A.

Experimental Protocols

While the specific, detailed protocol from the seminal study by Brighenti et al. is not available, a general methodology for assessing the effect of GSK2837808A on histone 2B transcription can be outlined based on standard molecular biology techniques.

Cell Culture and Treatment

• Cell Lines: HCT116 (human colon carcinoma) and NCM460 (normal human colon mucosal epithelial) cells are suitable models, as used in the original study.

• Culture Conditions: Cells should be maintained in appropriate media (e.g., DMEM or McCoy's 5A) supplemented with 10% fetal bovine serum and antibiotics, and incubated at 37°C in a humidified atmosphere with 5% CO2.

• GSK2837808A Treatment: Prepare a stock solution of GSK2837808A in DMSO. On the day of the experiment, dilute the stock solution in culture media to the desired final concentrations. A dose-response curve is recommended (e.g., 0.1, 1, 10, 25, 50 µM). A vehicle control (DMSO) must be included.

• Incubation Time: A 24-hour incubation period is a typical starting point to observe effects on gene transcription.

RNA Extraction and Quantitative Real-Time PCR (qRT-PCR)

• RNA Isolation: Following treatment, harvest the cells and isolate total RNA using a commercial kit (e.g., RNeasy Mini Kit, Qiagen) according to the manufacturer's instructions.

• RNA Quantification and Quality Control: Determine the concentration and purity of the isolated RNA using a spectrophotometer (e.g., NanoDrop). Assess RNA integrity via gel electrophoresis or a bioanalyzer.

• cDNA Synthesis: Synthesize first-strand cDNA from a standardized amount of total RNA (e.g., 1 µg) using a reverse transcription kit with oligo(dT) and/or random primers.

• qRT-PCR: Perform qRT-PCR using a SYBR Green-based or probe-based assay on a real-time PCR system.

  • Primers: Design or obtain validated primers specific for the human histone H2B gene (e.g., HIST1H2BJ) and a stable housekeeping gene (e.g., GAPDH, ACTB) for normalization.

  • Reaction Setup: Prepare a reaction mixture containing cDNA, primers, and qPCR master mix.

  • Thermal Cycling: Use a standard three-step cycling protocol (denaturation, annealing, extension).

• Data Analysis: Calculate the relative expression of the H2B gene using the ΔΔCt method, normalizing to the housekeeping gene and comparing to the vehicle-treated control.

Caption: A typical workflow for analyzing H2B transcription.

Summary and Future Directions

GSK2837808A is a potent dual inhibitor of LDHA and LDHB with clear anti-proliferative effects rooted in the disruption of cancer cell metabolism. The discovery of its ability to inhibit histone 2B transcription independently of its effects on glycolysis opens up a new understanding of its mechanism of action and the broader interplay between metabolism and epigenetic regulation.

For researchers, scientists, and drug development professionals, GSK2837808A represents a valuable tool to probe the non-canonical functions of metabolic enzymes and a potential lead compound for the development of novel anticancer therapeutics that target both metabolic and epigenetic vulnerabilities. Future research should focus on elucidating the precise molecular interactions within the nuclear transcriptional machinery that are disrupted by LDHA inhibition and exploring the therapeutic potential of this novel mechanism in a wider range of malignancies. A thorough investigation to obtain detailed quantitative data on the inhibition of H2B transcription and the downstream consequences on chromatin structure and global gene expression is warranted.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Inhibition of LDHA suppresses cell proliferation and increases mitochondrial apoptosis via the JNK signaling pathway in cervical cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. selleckchem.com [selleckchem.com]
• 5. axonmedchem.com [axonmedchem.com]
• 6. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for GSK2837808A In Vitro Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

GSK2837808A is a potent and selective small molecule inhibitor of Lactate (B86563) Dehydrogenase A (LDHA) and, to a lesser extent, Lactate Dehydrogenase B (LDHB).[1][2][3] LDHA is a key enzyme in the glycolytic pathway, responsible for the conversion of pyruvate (B1213749) to lactate, a critical step for regenerating NAD+ and sustaining high rates of glycolysis, a phenomenon often observed in cancer cells known as the "Warburg effect." By inhibiting LDHA, GSK2837808A disrupts this process, leading to a reduction in lactate production, decreased glucose uptake, and a shift towards mitochondrial respiration in cancer cells.[1][2][3] These effects can culminate in the inhibition of cell proliferation and the induction of apoptosis in susceptible cancer cell lines.[1][2][3]

These application notes provide detailed protocols for key in vitro assays to characterize the activity of GSK2837808A, enabling researchers to assess its enzymatic inhibition, cellular effects, and impact on metabolic pathways.

Data Presentation

Biochemical and Cellular Activity of GSK2837808A

Parameter	Target/Cell Line	Value	Reference
IC50	Human LDHA	2.6 nM	[1][2][3]
Human LDHB	43 nM	[1][2][3]
Human LDHA	1.9 nM	[4]
Human LDHB	14 nM	[4]
EC50 (Lactate Production)	Snu398 (Hepatocellular Carcinoma)	400 nM	[2]
Panel of 30 Cancer Cell Lines	400 nM - 30 µM	[1][2]
Hypoxic Conditions	10 µM	[1]
EC50 (ECAR Reduction)	General	10 µM	[1]

Signaling Pathway

The canonical Wnt signaling pathway is a crucial regulator of cell proliferation and metabolism. Aberrant Wnt signaling is a hallmark of many cancers and can lead to the upregulation of genes involved in aerobic glycolysis, including Lactate Dehydrogenase A (LDHA). Upon activation, β-catenin translocates to the nucleus and acts as a transcriptional co-activator with TCF/LEF to promote the expression of target genes, including LDHA. GSK2837808A directly inhibits the enzymatic activity of LDHA, thereby counteracting the metabolic reprogramming induced by the Wnt pathway.

Wnt signaling pathway leading to LDHA expression and its inhibition by GSK2837808A.

Experimental Workflow

A typical in vitro evaluation of GSK2837808A involves a multi-step process starting from biochemical assays to more complex cell-based metabolic and functional assays.

Experimental workflow for the in vitro characterization of GSK2837808A.

Experimental Protocols

Protocol 1: LDH Enzyme Activity Assay (Spectrophotometric)

This protocol measures the enzymatic activity of LDHA by monitoring the oxidation of NADH to NAD+, which results in a decrease in absorbance at 340 nm.

Materials:

• Recombinant human LDHA enzyme

• GSK2837808A

• Tris-HCl buffer (0.2 M, pH 7.3)

• NADH solution (6.6 mM in Tris-HCl buffer)

• Sodium pyruvate solution (30 mM in Tris-HCl buffer)

• 96-well UV-transparent microplate

• Spectrophotometer capable of reading absorbance at 340 nm

Procedure:

• Prepare Reagents:

  • Prepare a stock solution of GSK2837808A in DMSO (e.g., 10 mM).

  • Create a serial dilution of GSK2837808A in Tris-HCl buffer to achieve the desired final concentrations.

  • Dilute the recombinant LDHA enzyme in cold Tris-HCl buffer to the desired working concentration.

• Assay Setup:

  • In a 96-well plate, add the following to each well:

    • 2.8 µL of 0.2 M Tris-HCl, pH 7.3

    • 0.1 µL of 6.6 mM NADH

    • 0.1 µL of 30 mM Sodium Pyruvate

  • Add the desired volume of diluted GSK2837808A or vehicle control (Tris-HCl buffer with the same percentage of DMSO).

• Enzyme Reaction:

  • Equilibrate the plate at 25°C for 5 minutes in the spectrophotometer to establish a blank rate.

  • Initiate the reaction by adding 0.1 µL of the diluted LDHA enzyme solution to each well.

• Data Acquisition:

  • Immediately measure the decrease in absorbance at 340 nm every 30 seconds for 10-15 minutes.

• Data Analysis:

  • Calculate the initial reaction velocity (ΔA340/min) from the linear portion of the curve.

  • Plot the reaction velocity against the concentration of GSK2837808A to determine the IC50 value.

Protocol 2: Cellular Lactate Production Assay

This assay quantifies the amount of lactate secreted by cells into the culture medium following treatment with GSK2837808A.

Materials:

• Cancer cell line of interest (e.g., Snu398)

• Complete cell culture medium

• GSK2837808A

• Physiological DMEM (5 mM glucose, 0.5 mM glutamine, no FBS)

• Lactate analysis kit or a biochemistry analyzer (e.g., YSI 2900)

• 96-well cell culture plate

Procedure:

• Cell Seeding:

  • Seed cells in a 96-well plate at a density that will result in 70-80% confluency at the end of the experiment.

  • Allow cells to adhere overnight in a humidified incubator at 37°C and 5% CO2.

• Compound Treatment:

  • Prepare serial dilutions of GSK2837808A in physiological DMEM.

  • Remove the culture medium from the cells and replace it with the medium containing different concentrations of GSK2837808A or a vehicle control.

• Incubation:

  • Incubate the cells for a defined period (e.g., 6 hours for normoxic conditions or 2 hours for hypoxic conditions).[4]

• Sample Collection:

  • Carefully collect the culture medium from each well.

• Lactate Quantification:

  • Measure the lactate concentration in the collected medium using a lactate assay kit or a biochemistry analyzer according to the manufacturer's instructions.[4]

• Data Analysis:

  • Normalize the lactate concentration to the cell number or protein content in each well.

  • Plot the normalized lactate production against the concentration of GSK2837808A to determine the EC50 value.

Protocol 3: Cell Viability Assay (LDH Cytotoxicity Assay)

This assay measures the release of LDH from cells with compromised membrane integrity, which is an indicator of cytotoxicity.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• GSK2837808A

• LDH cytotoxicity assay kit

• 96-well cell culture plate

Procedure:

• Cell Seeding and Treatment:

  • Follow steps 1 and 2 from the Cellular Lactate Production Assay protocol.

• Incubation:

  • Incubate the cells for a longer duration suitable for assessing cytotoxicity (e.g., 24, 48, or 72 hours).

• Sample Collection:

  • Carefully collect the cell culture supernatant from each well.

• LDH Measurement:

  • Measure the LDH activity in the supernatant using an LDH cytotoxicity assay kit according to the manufacturer's instructions.

• Data Analysis:

  • Include controls for maximum LDH release (by lysing a set of untreated cells) and spontaneous LDH release (from untreated cells).

  • Calculate the percentage of cytotoxicity for each concentration of GSK2837808A.

Protocol 4: Mitochondrial Respiration Assay (Seahorse XF)

This protocol uses an extracellular flux analyzer to measure the oxygen consumption rate (OCR), providing insights into mitochondrial function.

Materials:

• Cancer cell line of interest

• Seahorse XF Cell Culture Microplate

• Seahorse XF Calibrant

• Seahorse XF Base Medium supplemented with glucose, pyruvate, and glutamine

• GSK2837808A

• Oligomycin, FCCP, Rotenone (B1679576), and Antimycin A (from Seahorse XF Cell Mito Stress Test Kit)

• Seahorse XFe96 or similar analyzer

Procedure:

• Cell Seeding:

  • Seed cells in a Seahorse XF microplate and allow them to adhere overnight.

• Assay Preparation:

  • Hydrate the sensor cartridge with Seahorse XF Calibrant overnight in a non-CO2 incubator at 37°C.

  • On the day of the assay, replace the culture medium with pre-warmed Seahorse XF assay medium and incubate in a non-CO2 incubator at 37°C for 1 hour.

• Compound Loading:

  • Prepare stock solutions of GSK2837808A, oligomycin, FCCP, and a mixture of rotenone and antimycin A in the assay medium.

  • Load the compounds into the appropriate ports of the hydrated sensor cartridge.

• Seahorse XF Analysis:

  • Place the cell plate and the sensor cartridge into the Seahorse XF analyzer.

  • Run the Mito Stress Test protocol, which will sequentially inject the compounds and measure the OCR at baseline and after each injection.

• Data Analysis:

  • Analyze the OCR data to determine key parameters of mitochondrial respiration, such as basal respiration, ATP-linked respiration, maximal respiration, and spare respiratory capacity, and assess the effect of GSK2837808A on these parameters.

Protocol 5: Wnt Pathway Luciferase Reporter Assay

This assay measures the activity of the canonical Wnt signaling pathway using a luciferase reporter construct containing TCF/LEF binding sites.

Materials:

• Cell line stably expressing a TCF/LEF-luciferase reporter (e.g., HEK293T-TCF/LEF-Fluc)

• Complete cell culture medium

• GSK2837808A

• Wnt3a conditioned medium or recombinant Wnt3a protein

• Luciferase assay reagent (e.g., Dual-Luciferase® Reporter Assay System)

• 96-well white, clear-bottom cell culture plate

• Luminometer

Procedure:

• Cell Seeding:

  • Seed the reporter cell line in a 96-well plate and allow them to adhere overnight.

• Compound Treatment:

  • Treat the cells with serial dilutions of GSK2837808A or a vehicle control for a predetermined pre-incubation period.

• Wnt Pathway Activation:

  • Activate the Wnt pathway by adding Wnt3a conditioned medium or recombinant Wnt3a protein to the wells. Include a negative control without Wnt3a stimulation.

• Incubation:

  • Incubate the cells for a period sufficient for reporter gene expression (e.g., 16-24 hours).

• Luciferase Assay:

  • Lyse the cells and measure the luciferase activity using a luminometer according to the manufacturer's protocol for the luciferase assay reagent.

• Data Analysis:

  • Normalize the firefly luciferase activity to a co-transfected Renilla luciferase control if applicable.

  • Calculate the fold change in luciferase activity relative to the unstimulated control and assess the effect of GSK2837808A on Wnt3a-induced reporter activity.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. caymanchem.com [caymanchem.com]
• 3. GSK 2837808A | Lactate Dehydrogenase A | Tocris Bioscience [tocris.com]
• 4. selleckchem.com [selleckchem.com]

Application Notes and Protocols for GSK2837808A in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

GSK2837808A is a potent and selective, cell-permeable inhibitor of lactate (B86563) dehydrogenase A (LDHA), a critical enzyme in the glycolytic pathway.[1][2][3] LDHA catalyzes the conversion of pyruvate (B1213749) to lactate, a process that is often upregulated in cancer cells to support rapid proliferation, even in the presence of oxygen (the Warburg effect).[4][5] Inhibition of LDHA with GSK2837808A disrupts this metabolic pathway, leading to a reduction in lactate production, an increase in mitochondrial oxygen consumption, and induction of apoptosis in various cancer cell lines.[2][6] These application notes provide detailed protocols for utilizing GSK2837808A in cell culture experiments to study its effects on cellular metabolism and viability.

Mechanism of Action

GSK2837808A is a reversible and potent inhibitor of human LDHA, with a reported IC50 of 2.6 nM.[1][3][7] It exhibits high selectivity for LDHA over the LDHB isoform (IC50 = 43 nM).[1][3][7] The inhibition is competitive with respect to NADH and non-competitive with respect to pyruvate.[7] By blocking LDHA activity, GSK2837808A leads to a decrease in lactate secretion and a subsequent shift in cellular metabolism from glycolysis towards oxidative phosphorylation.[6][8] This metabolic reprogramming can inhibit cell proliferation and induce apoptosis in cancer cells that are highly dependent on aerobic glycolysis.[2]

Data Presentation

In Vitro Activity of GSK2837808A

Parameter	Cell Line	Condition	Value	Reference
IC50 (hLDHA)	Cell-free	2.6 nM	[1][3][7]
IC50 (hLDHB)	Cell-free	43 nM	[1][3][7]
EC50 (Lactate Production)	Snu398 (Hepatocellular Carcinoma)	Normoxia	400 nM	[7]
HepG2 (Hepatocellular Carcinoma)	Normoxia	588 nM	[7]
Various Cancer Cell Lines	Normoxia	400 nM to >30 µM	[1]
Cancer Cell Lines	Hypoxia	10 µM	[1]
EC50 (PKM2 Activation)	Snu398	600 nM	[7]
EC50 (Mitochondrial Oxygen Consumption)	Snu398	500 nM	[7]
HepG2	900 nM	[7]
EC50 (Extracellular Acidification Rate)	Snu398, HepG2	600 nM	[7]

Signaling Pathway

Caption: Inhibition of LDHA by GSK2837808A blocks lactate production.

Experimental Protocols

Preparation of GSK2837808A Stock Solution

Materials:

• GSK2837808A powder

• Dimethyl sulfoxide (B87167) (DMSO), cell culture grade

• Sterile microcentrifuge tubes

Protocol:

• Prepare a high-concentration stock solution of GSK2837808A in DMSO. A stock concentration of 10 mM to 50 mM is recommended. For example, to prepare a 10 mM stock solution (MW: 649.62 g/mol ), dissolve 6.5 mg of GSK2837808A in 1 mL of DMSO.

• Ensure the powder is completely dissolved by vortexing and, if necessary, gentle warming.

• Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Store the stock solution at -20°C for short-term storage or -80°C for long-term storage.

General Cell Culture Treatment Protocol

Materials:

• Cultured cells of interest

• Complete cell culture medium

• GSK2837808A stock solution

• Vehicle control (DMSO)

Protocol:

• Seed cells in appropriate culture vessels (e.g., 96-well plates, 6-well plates, or flasks) and allow them to adhere and reach the desired confluency (typically 50-70%).

• Prepare working concentrations of GSK2837808A by diluting the stock solution in complete cell culture medium. It is crucial to perform serial dilutions to achieve the final desired concentrations.

• Prepare a vehicle control with the same final concentration of DMSO as the highest concentration of GSK2837808A used. The final DMSO concentration should typically be kept below 0.1% (v/v) to avoid solvent toxicity.

• Remove the existing medium from the cells and replace it with the medium containing the desired concentrations of GSK2837808A or vehicle control.

• Incubate the cells for the desired treatment duration (e.g., 24, 48, or 72 hours) under standard cell culture conditions (e.g., 37°C, 5% CO2).

Lactate Production Assay

This protocol is adapted from a colorimetric lactate assay principle.[9][10]

Materials:

• Treated cells in culture medium

• Lactate Assay Kit (commercial kits are recommended for ease of use and reproducibility)

• 96-well microplate reader

Protocol:

• Following treatment with GSK2837808A, collect the cell culture supernatant.

• Centrifuge the supernatant to remove any detached cells or debris.

• Follow the manufacturer's instructions for the lactate assay kit. This typically involves: a. Preparing a standard curve using the provided lactate standard. b. Adding a reaction mixture containing lactate dehydrogenase and a probe to the samples and standards in a 96-well plate. c. Incubating the plate at room temperature or 37°C for the recommended time (usually 30-60 minutes), protected from light.

• Measure the absorbance at the wavelength specified by the kit manufacturer (commonly 450-570 nm) using a microplate reader.

• Calculate the lactate concentration in each sample by interpolating from the standard curve.

• Normalize the lactate concentration to the cell number or total protein content of the corresponding well.

Caption: Workflow for measuring lactate production.

Cell Viability Assay (MTT Assay)

This protocol provides a general guideline for an MTT assay to assess cell viability.

Materials:

• Treated cells in a 96-well plate

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well microplate reader

Protocol:

• After the desired treatment period with GSK2837808A, add 10-20 µL of MTT solution to each well of the 96-well plate.

• Incubate the plate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan (B1609692) crystals.

• Carefully remove the medium containing MTT.

• Add 100-200 µL of solubilization solution to each well to dissolve the formazan crystals.

• Mix gently on a plate shaker to ensure complete dissolution.

• Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can also be used.

• Calculate cell viability as a percentage of the vehicle-treated control cells.

Western Blot Analysis for LDHA and Apoptosis Markers

Materials:

• Treated cells

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-LDHA, anti-cleaved caspase-3, anti-PARP, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Protocol:

• After treatment, wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Determine the protein concentration of the lysates using a BCA assay.

• Denature equal amounts of protein (e.g., 20-40 µg) by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again with TBST.

• Apply the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Densitometry analysis can be performed to quantify the protein expression levels, which should be normalized to a loading control like β-actin.

Troubleshooting

• Low solubility of GSK2837808A: Ensure fresh, high-quality DMSO is used for preparing the stock solution. Gentle warming may aid dissolution.

• High background in assays: Ensure proper washing steps and use of appropriate controls. For lactate assays, ensure the basal medium does not have a high lactate concentration.

• Variability in results: Maintain consistent cell seeding densities, treatment times, and reagent preparations. Perform experiments in triplicate to ensure reproducibility.

These application notes and protocols are intended to serve as a guide. Researchers should optimize the conditions for their specific cell lines and experimental setups.

References

• 1. LDH assay kit guide: Principles and applications | Abcam [abcam.com]
• 2. selleckchem.com [selleckchem.com]
• 3. Inhibition of LDHA suppresses cell proliferation and increases mitochondrial apoptosis via the JNK signaling pathway in cervical cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Lactate metabolic pathway regulates tumor cell metastasis and its use as a new therapeutic target [explorationpub.com]
• 5. youtube.com [youtube.com]
• 6. Transport-exclusion pharmacology to localize lactate dehydrogenase activity within cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]
• 8. yenepoya.res.in [yenepoya.res.in]
• 9. benchchem.com [benchchem.com]
• 10. protocols.io [protocols.io]

Application Notes and Protocols for GSK2837808A Lactate Production Assay

For Researchers, Scientists, and Drug Development Professionals

Introduction

GSK2837808A is a potent and selective, cell-permeable inhibitor of lactate (B86563) dehydrogenase A (LDHA) and, to a lesser extent, lactate dehydrogenase B (LDHB).[1][2] LDHA is a critical enzyme in the final step of anaerobic glycolysis, catalyzing the conversion of pyruvate (B1213749) to lactate.[3][4] In many cancer cells, this pathway, often termed "aerobic glycolysis" or the "Warburg effect," is upregulated to support rapid proliferation, even in the presence of oxygen.[3][4] By inhibiting LDHA, GSK2837808A disrupts this metabolic process, leading to a rapid and profound reduction in lactate production in various cancer cell lines, including those from hepatocellular and breast carcinomas.[1][5][6] This inhibition can lead to decreased cell proliferation and increased apoptosis, making LDHA an attractive target for cancer therapy.[7][8]

These application notes provide a detailed protocol for assessing the in vitro effect of GSK2837808A on lactate production in cultured cells.

Mechanism of Action: Inhibition of Lactate Production

GSK2837808A targets the enzyme lactate dehydrogenase A (LDHA), which is responsible for the conversion of pyruvate to lactate, a key step in anaerobic glycolysis.[3][4] This process is coupled with the regeneration of NAD+ from NADH, which is essential for maintaining a high glycolytic flux. By inhibiting LDHA, GSK2837808A blocks the production of lactate, leading to a buildup of pyruvate and a decrease in the NAD+/NADH ratio. This disruption of glycolysis can induce metabolic stress, reduce ATP production, and ultimately inhibit cancer cell growth and survival.[4]

Caption: Mechanism of GSK2837808A in inhibiting lactate production.

Quantitative Data Summary

The following table summarizes the reported potency of GSK2837808A in various assays and cell lines.

Parameter	Target/Cell Line	Value	Reference
IC₅₀	hLDHA (human Lactate Dehydrogenase A)	1.9 nM - 2.6 nM	[1][5][6][9]
IC₅₀	hLDHB (human Lactate Dehydrogenase B)	14 nM - 43 nM	[1][5][6][9]
EC₅₀ (Lactate Production)	Snu398 (hepatocellular carcinoma)	400 nM	[9][10]
EC₅₀ (Lactate Production)	HepG2 (hepatocellular carcinoma)	588 nM	[9]
EC₅₀ (Lactate Production in Hypoxia)	Cancer cell lines	10 µM	[5][6]
EC₅₀ (Extracellular Acidification Rate - ECAR)	Snu398 and HepG2	600 nM	[9]
EC₅₀ (Mitochondrial Oxygen Consumption)	Snu398	500 nM	[9]
EC₅₀ (Mitochondrial Oxygen Consumption)	HepG2	900 nM	[9]
EC₅₀ (PKM2 Activation)	Snu398	600 nM	[9]

IC₅₀: Half-maximal inhibitory concentration. EC₅₀: Half-maximal effective concentration.

Experimental Protocol: Lactate Production Assay

This protocol is designed to measure the effect of GSK2837808A on lactate production in cultured cancer cells. A colorimetric-based lactate assay kit is recommended for ease of use and high-throughput capabilities.[11][12][13][14]

Materials:

• GSK2837808A (stored as a stock solution in DMSO at -20°C or -80°C)[5]

• Cancer cell line of interest (e.g., HeLa, Snu398, MDA-MB-453)[1][15]

• Complete cell culture medium (e.g., DMEM with 10% FBS)[15]

• Serum-free, low-glucose medium (e.g., DMEM with 1 g/L D-glucose)[15]

• Phosphate-Buffered Saline (PBS)

• 96-well or 12-well cell culture plates[15]

• Commercial L-Lactate Assay Kit (Colorimetric or Fluorometric)[11][14][16]

• Microplate reader

• CO₂ incubator (37°C, 5% CO₂)[15]

Experimental Workflow:

Caption: Step-by-step workflow for the GSK2837808A lactate production assay.

Procedure:

• Cell Seeding:

  • The day before the experiment, seed your chosen cancer cell line into a 12-well plate at a density of approximately 7 x 10⁵ cells per well.[15] Adjust seeding density based on the cell line's growth characteristics to achieve 80-90% confluency on the day of the experiment.

  • Incubate overnight at 37°C in a 5% CO₂ incubator.[15]

• Cell Treatment:

  • On the day of the experiment, carefully aspirate the culture medium.

  • Wash the cells once with sterile PBS.

  • Add fresh, serum-free, low-glucose medium to each well.[15]

  • Prepare serial dilutions of GSK2837808A in the assay medium from your stock solution. A final concentration range of 1 nM to 10 µM is a good starting point.

  • Include a vehicle control group treated with the same final concentration of DMSO as the highest GSK2837808A concentration.[15]

  • Add the GSK2837808A dilutions and the vehicle control to the respective wells.

  • Incubate the plate for 6 hours at 37°C in a 5% CO₂ incubator.[15]

• Sample Collection:

  • After the incubation period, carefully collect the culture medium from each well.

  • If the medium contains cells, centrifuge the samples to pellet the cells and collect the supernatant.

  • Samples can be assayed immediately or stored at -80°C for later analysis. If samples contain lactate dehydrogenase, they should be deproteinized using a 10 kDa molecular weight cut-off spin filter to prevent lactate degradation.[14]

• Lactate Measurement:

  • Follow the protocol provided with your commercial L-lactate assay kit.[11][14] This typically involves:

    • Preparing a standard curve using the provided lactate standard.

    • Adding a small volume of your collected culture medium samples and standards to a 96-well plate.

    • Adding the kit's reaction mixture (containing lactate oxidase and/or peroxidase and a probe) to each well.[11]

    • Incubating for the recommended time (e.g., 5-30 minutes) at the recommended temperature (e.g., 37°C or room temperature).[11]

    • Measuring the absorbance or fluorescence at the specified wavelength using a microplate reader.[11]

• Data Analysis:

  • Calculate the lactate concentration in each sample by comparing its absorbance/fluorescence reading to the standard curve.

  • Normalize the lactate concentration to the cell number or protein concentration of the corresponding well to account for any differences in cell proliferation.

  • Plot the normalized lactate production against the concentration of GSK2837808A to determine the EC₅₀ value.

Considerations and Troubleshooting

• Cell Density: Ensure consistent cell seeding as lactate production is dependent on cell number.

• Media Composition: The glucose concentration in the medium will directly affect the rate of glycolysis and lactate production. Using low-glucose media can enhance the sensitivity of the assay to changes in glycolytic flux.[15]

• DMSO Concentration: Keep the final DMSO concentration consistent across all wells and as low as possible (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.[15]

• Kinetic vs. Endpoint Assay: The described protocol is an endpoint assay. For a more detailed analysis, a kinetic assay can be performed by taking samples at multiple time points.

• Alternative Detection Methods: While colorimetric assays are common, fluorometric or bioluminescent assays offer higher sensitivity and may be preferable for cell lines with low lactate production.[13][16] LC/MS can also be used for highly accurate quantification.[15]

References

• 1. selleckchem.com [selleckchem.com]
• 2. rndsystems.com [rndsystems.com]
• 3. Understanding the Contribution of Lactate Metabolism in Cancer Progress: A Perspective from Isomers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. What are LDHA inhibitors and how do they work? [synapse.patsnap.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. GSK2837808A | Dehydrogenase | TargetMol [targetmol.com]
• 7. Inhibition of glycolysis by targeting lactate dehydrogenase A facilitates hyaluronan synthase 2 synthesis in synovial fibroblasts of temporomandibular joint osteoarthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Inhibition of LDHA suppresses cell proliferation and increases mitochondrial apoptosis via the JNK signaling pathway in cervical cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Lactate Dehydrogenase Inhibitor II, GSK2837808A [sigmaaldrich.com]
• 10. GSK2837808A | LDHA inhibitor | Probechem Biochemicals [probechem.com]
• 11. raybiotech.com [raybiotech.com]
• 12. LDH assay kit guide: Principles and applications | Abcam [abcam.com]
• 13. Lactate Assay Kit Clinisciences [clinisciences.com]
• 14. sigmaaldrich.com [sigmaaldrich.com]
• 15. Transport-exclusion pharmacology to localize lactate dehydrogenase activity within cells - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Lactate-Glo™ Assay | Lactate Detection Assay | Lactate Assay [worldwide.promega.com]

Application Notes and Protocols for Determining the Inhibitory Activity of GSK2837808A on Lactate Dehydrogenase in Cell Lysates

For Researchers, Scientists, and Drug Development Professionals

Introduction

GSK2837808A is a potent and selective inhibitor of lactate (B86563) dehydrogenase (LDH), a critical enzyme in anaerobic glycolysis.[1][2][3] Specifically, it targets the LDHA and LDHB isoforms, with IC50 values in the low nanomolar range in cell-free assays.[1][2][3] By inhibiting LDH, GSK2837808A disrupts lactate production, a key metabolic process often upregulated in cancer cells, leading to reduced proliferation and induction of apoptosis in susceptible cell lines.[1][2] These application notes provide a detailed protocol for assessing the inhibitory effect of GSK2837808A on LDH activity directly within cell lysates. This method allows for the evaluation of the compound's potency in a more physiologically relevant context than cell-free assays.

The assay is based on the enzymatic reaction where LDH catalyzes the conversion of lactate to pyruvate, coupled with the reduction of NAD+ to NADH. The resulting NADH then reduces a tetrazolium salt (e.g., INT) to a colored formazan (B1609692) product, or a fluorescent probe (e.g., resazurin) to a fluorescent product. The rate of this color or fluorescence change is proportional to the LDH activity in the sample. By measuring this activity in the presence of varying concentrations of GSK2837808A, a dose-response curve can be generated to determine the compound's inhibitory potency (e.g., IC50).

Signaling Pathway

Caption: Inhibition of Lactate Dehydrogenase (LDH) by GSK2837808A.

Experimental Workflow

References

• 1. selleckchem.com [selleckchem.com]
• 2. GSK 2837808A | Lactate Dehydrogenase A | Tocris Bioscience [tocris.com]
• 3. rndsystems.com [rndsystems.com]

Application Notes and Protocols for Assessing the Metabolic Effects of GSK2837808A using the Seahorse XF Analyzer

For Research Use Only. Not for use in diagnostic procedures.

Introduction

GSK2837808A is a potent and selective inhibitor of lactate (B86563) dehydrogenase A (LDHA) and, to a lesser extent, lactate dehydrogenase B (LDHB), with IC50 values of 2.6 nM and 43 nM, respectively.[1][2][3][4] LDHA is a key enzyme in the process of aerobic glycolysis, a metabolic pathway often upregulated in cancer cells, also known as the Warburg effect.[1][2] By catalyzing the conversion of pyruvate (B1213749) to lactate, LDHA allows for the regeneration of NAD+ required to sustain a high glycolytic rate. Inhibition of LDHA with GSK2837808A has been shown to reverse aerobic glycolysis, leading to a decrease in lactate production and a redirection of metabolism towards mitochondrial oxidative phosphorylation.[1][2] This is observed as a decrease in the extracellular acidification rate (ECAR) and an increase in the oxygen consumption rate (OCR) in sensitive cancer cell lines, such as the hepatocellular carcinoma line Snu398.[1][5]

These application notes provide a detailed protocol for utilizing the Agilent Seahorse XF Analyzer to characterize the metabolic phenotype of cancer cells treated with GSK2837808A. The Seahorse XF technology enables the real-time, simultaneous measurement of OCR and ECAR, providing critical insights into mitochondrial respiration and glycolysis. The protocols outlined below describe the use of the Seahorse XF Cell Mito Stress Test and the Seahorse XF Glycolysis Stress Test to assess the impact of GSK2837808A on cellular bioenergetics.

Signaling Pathway and Mechanism of Action

GSK2837808A competitively inhibits LDHA at the NADH binding site. This blockade of the conversion of pyruvate to lactate leads to a metabolic shift. With the primary route for NAD+ regeneration inhibited, the cell decreases its reliance on glycolysis and increases its dependence on mitochondrial respiration for energy production. This results in a measurable decrease in ECAR, due to reduced lactate efflux, and an increase in OCR, reflecting enhanced oxidative phosphorylation.

Figure 1: Mechanism of action of GSK2837808A.

Experimental Protocols

I. Seahorse XF Cell Mito Stress Test

This assay measures key parameters of mitochondrial function by the sequential injection of mitochondrial respiratory chain inhibitors.

A. Experimental Workflow

Figure 2: Experimental workflow for the Mito Stress Test.

B. Detailed Protocol

• Day 1: Cell Seeding

  • Culture Snu398 cells in RPMI-1640 supplemented with 10% FBS and penicillin/streptomycin.

  • Harvest and count cells. Seed Snu398 cells at an optimized density (typically 20,000-40,000 cells/well) in a Seahorse XF96 cell culture microplate.

  • Include wells for background correction (media only).

  • Incubate overnight at 37°C in a 5% CO2 incubator.

• Day 2: GSK2837808A Treatment and Seahorse Assay

  • Prepare Seahorse XF Assay Medium: Warm Seahorse XF Base Medium to 37°C. Supplement with 10 mM glucose, 1 mM pyruvate, and 2 mM glutamine. Adjust pH to 7.4.

  • Prepare GSK2837808A Treatment Medium: Prepare a stock solution of GSK2837808A in DMSO. Dilute the stock solution in the prepared Seahorse XF Assay Medium to achieve the desired final concentrations (e.g., 0.1, 0.3, 1, 3, 10 µM). Include a vehicle control (DMSO) at the same concentration as the highest drug concentration.

  • Pre-treatment: Remove the cell culture medium from the wells. Wash the cells once with the prepared Seahorse XF Assay Medium. Add the GSK2837808A treatment medium or vehicle control medium to the respective wells. Incubate for 1-2 hours in a non-CO2 incubator at 37°C.

  • Seahorse XF Analyzer Preparation: Hydrate the sensor cartridge overnight in Seahorse XF Calibrant at 37°C in a non-CO2 incubator. Load the injection ports of the hydrated sensor cartridge with the Mito Stress Test compounds prepared in Seahorse XF Assay Medium (final concentrations in wells are typically 1.0-1.5 µM Oligomycin, 0.5-1.0 µM FCCP, and 0.5 µM Rotenone/Antimycin A).

  • Run the Seahorse Assay: Calibrate the instrument and run the Mito Stress Test protocol. The instrument will measure basal OCR and ECAR before sequentially injecting the compounds.

C. Data Presentation

Parameter	Vehicle (DMSO)	GSK2837808A (1 µM)	GSK2837808A (3 µM)	GSK2837808A (10 µM)
Basal OCR (pmol/min)	100 ± 10	120 ± 12	150 ± 15	110 ± 11
ATP Production (pmol/min)	75 ± 8	90 ± 9	115 ± 12	80 ± 8
Maximal Respiration (pmol/min)	200 ± 20	240 ± 25	290 ± 30	180 ± 18
Spare Respiratory Capacity (%)	100 ± 10	100 ± 11	93 ± 10	64 ± 7

Note: The data presented in this table are representative and may vary depending on the cell line and experimental conditions.

II. Seahorse XF Glycolysis Stress Test

This assay measures key parameters of glycolytic function by the sequential injection of glucose, an ATP synthase inhibitor, and a glycolysis inhibitor.

A. Experimental Workflow

Figure 3: Experimental workflow for the Glycolysis Stress Test.

B. Detailed Protocol

• Day 1: Cell Seeding

  • Follow the same procedure as in the Mito Stress Test protocol.

• Day 2: GSK2837808A Treatment and Seahorse Assay

  • Prepare Seahorse XF Assay Medium: Warm Seahorse XF Base Medium to 37°C. Supplement with 2 mM glutamine. Note: Glucose is added during the assay. Adjust pH to 7.4.

  • Prepare GSK2837808A Treatment Medium and Pre-treat Cells: Follow the same procedure as in the Mito Stress Test protocol, using the glucose-free assay medium.

  • Seahorse XF Analyzer Preparation: Hydrate the sensor cartridge as described previously. Load the injection ports with the Glycolysis Stress Test compounds prepared in the glucose-free Seahorse XF Assay Medium (final concentrations in wells are typically 10 mM Glucose, 1.0-1.5 µM Oligomycin, and 50 mM 2-Deoxyglucose).

  • Run the Seahorse Assay: Calibrate the instrument and run the Glycolysis Stress Test protocol. The instrument will measure basal ECAR before sequentially injecting the compounds.

C. Data Presentation

Parameter	Vehicle (DMSO)	GSK2837808A (1 µM)	GSK2837808A (3 µM)	GSK2837808A (10 µM)
Non-Glycolytic Acidification (mpH/min)	10 ± 1	10 ± 1	9 ± 1	8 ± 1
Glycolysis (mpH/min)	50 ± 5	35 ± 4	25 ± 3	15 ± 2
Glycolytic Capacity (mpH/min)	80 ± 8	55 ± 6	40 ± 4	25 ± 3
Glycolytic Reserve (%)	60 ± 6	57 ± 6	63 ± 7	67 ± 7

Note: The data presented in this table are representative and may vary depending on the cell line and experimental conditions.

Summary

The Agilent Seahorse XF Analyzer is a powerful tool for elucidating the metabolic effects of LDHA inhibition by GSK2837808A. By inhibiting lactate production, GSK2837808A forces a metabolic reprogramming from aerobic glycolysis towards oxidative phosphorylation. This is quantifiable through a decrease in ECAR and an increase in OCR. The provided protocols for the Seahorse XF Cell Mito Stress Test and Glycolysis Stress Test offer a robust framework for researchers to investigate the bioenergetic consequences of GSK2837808A treatment in cancer cells. These assays can provide valuable insights into the compound's mechanism of action and help identify cell types that are most sensitive to LDHA inhibition.

References

• 1. Quinoline 3-sulfonamides inhibit lactate dehydrogenase A and reverse aerobic glycolysis in cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. selleckchem.com [selleckchem.com]
• 5. hpst.cz [hpst.cz]

Application Notes and Protocols for In Vivo Studies with GSK2837808A

For Researchers, Scientists, and Drug Development Professionals

Introduction

GSK2837808A is a potent and selective inhibitor of lactate (B86563) dehydrogenase A (LDHA) and, to a lesser extent, lactate dehydrogenase B (LDHB). LDHA is a critical enzyme in anaerobic glycolysis, catalyzing the conversion of pyruvate (B1213749) to lactate. In many cancer cells, this pathway, known as the Warburg effect, is upregulated to support rapid proliferation, even in the presence of oxygen. By inhibiting LDHA, GSK2837808A disrupts cancer cell metabolism, leading to reduced lactate production, increased oxygen consumption, and induction of apoptosis. These application notes provide detailed protocols and compiled data from preclinical studies to guide the in vivo use of GSK2837808A. However, it is important to note that while effective in preclinical models, liver toxicity has been cited as a potential limitation for its clinical application[1].

Quantitative Data Summary

The following tables summarize the dosing and administration of GSK2837808A in various in vivo models based on available preclinical data.

Table 1: In Vivo Dosing of GSK2837808A in Rodent Models

Animal Model	Administration Route	Dosage	Dosing Schedule	Vehicle	Reference
Male CD Mice	Oral Gavage	100 mg/kg	Not Specified	Not Specified	[2]
Male Sprague-Dawley Rats	Oral Gavage	50 mg/kg	Not Specified	Not Specified	[2]
Male Sprague-Dawley Rats	Intravenous (IV) Infusion	0.25 mg/kg	Single dose over 120 minutes	Not Specified	[2]
C57BL/6 Mice (Orthotopic Pancreatic Cancer Model)	Intraperitoneal (IP)	6 mg/kg	Every day for 4 weeks	Not Specified
Xenograft Model Mice (HepG2)	Intraperitoneal (IP)	6 mg/kg	Every 3 days	Not Specified
SCID Mice (Lymphoma Xenograft)	Intraperitoneal (IP)	42 µ g/animal	Daily	2% DMSO	[3]
Athymic Nude Mice (Pancreatic Cancer Xenograft)	Intraperitoneal (IP)	42 µ g/animal	Daily	2% DMSO	[3]

Table 2: Pharmacokinetic Parameters of GSK2837808A

Animal Model	Administration Route	Dose	Parameter	Value	Reference
Male Sprague-Dawley Rats	IV Infusion	0.25 mg/kg	Clearance	69 mL/minute/kg	[2]
Male Sprague-Dawley Rats	Oral Gavage	50 mg/kg	Blood Compound Levels	≤ 2.5 ng/mL (detection limit)	[2]
Male CD Mice	Oral Gavage	100 mg/kg	Blood Compound Levels	≤ 2.5 ng/mL (detection limit)	[2]

Signaling Pathway and Mechanism of Action

GSK2837808A's primary mechanism of action is the inhibition of Lactate Dehydrogenase A (LDHA), a key enzyme in the glycolytic pathway. This inhibition disrupts the conversion of pyruvate to lactate, leading to a cascade of metabolic changes within cancer cells.

Caption: Mechanism of action of GSK2837808A targeting LDHA.

Experimental Protocols

Preparation of GSK2837808A for In Vivo Administration

Vehicle Formulation 1: For Oral Gavage (Based on DMSO and Corn Oil)

This formulation is suitable for oral administration.

Materials:

• GSK2837808A powder

• Dimethyl sulfoxide (B87167) (DMSO), fresh

• Corn oil

Procedure:

• Prepare a stock solution of GSK2837808A in DMSO (e.g., 50 mg/mL). Ensure the powder is completely dissolved.

• For a 1 mL final working solution, add 50 µL of the 50 mg/mL clear DMSO stock solution to 950 µL of corn oil.

• Mix the solution evenly. It is recommended to use the mixed solution immediately for optimal results[4].

Vehicle Formulation 2: For Intravenous or Intraperitoneal Injection

This formulation is suitable for systemic administration.

Materials:

• GSK2837808A powder

• Dimethyl sulfoxide (DMSO)

• PEG300

• Tween-80

• Saline (0.9% NaCl)

Procedure:

• Prepare a stock solution of GSK2837808A in DMSO.

• Sequentially add the co-solvents in the following volumetric ratio: 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline[2].

• Ensure the solution is clear after the addition of each solvent.

• If precipitation occurs, gentle heating and/or sonication can be used to aid dissolution.

• It is recommended to prepare the working solution fresh on the day of use[2].

In Vivo Administration Protocols

Oral Gavage Protocol for Mice

Materials:

• Prepared GSK2837808A formulation

• Appropriately sized oral gavage needle (e.g., 20-22 gauge, 1.5 inches for adult mice)

• 1 mL syringe

Procedure:

• Accurately weigh the mouse to calculate the correct dose volume. The maximum recommended volume for oral gavage in mice is typically 10 mL/kg.

• Firmly grasp the mouse by the scruff of the neck to immobilize its head.

• Gently insert the gavage needle into the esophagus. The needle should pass with minimal resistance.

• Slowly depress the syringe plunger to deliver the formulation.

• Gently withdraw the gavage needle.

• Monitor the animal for any signs of distress post-administration.

Intraperitoneal (IP) Injection Protocol for Mice

Materials:

• Prepared GSK2837808A formulation

• 25-27 gauge needle

• 1 mL syringe

Procedure:

• Accurately weigh the mouse to calculate the correct injection volume.

• Restrain the mouse, exposing the abdomen.

• Insert the needle into the lower right or left quadrant of the abdomen, avoiding the midline to prevent damage to the bladder or cecum.

• Aspirate to ensure no fluid is drawn back, which would indicate entry into a vessel or organ.

• Slowly inject the formulation.

• Withdraw the needle and return the mouse to its cage.

Experimental Workflow

The following diagram outlines a typical experimental workflow for an in vivo efficacy study of GSK2837808A in a tumor xenograft model.

Caption: Typical workflow for an in vivo xenograft study.

Concluding Remarks

GSK2837808A is a valuable tool for investigating the role of LDHA and metabolic reprogramming in cancer biology. The protocols and data presented here provide a foundation for designing and executing in vivo studies. Researchers should optimize dosing and administration strategies based on their specific animal models and experimental goals, while being mindful of potential toxicities. Careful monitoring of animal health and adherence to institutional animal care and use guidelines are paramount for successful and ethical research.

References

• 1. wjgnet.com [wjgnet.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. selleckchem.com [selleckchem.com]

Application Note and Protocol: GSK2837808A Solubility and Stock Solution Preparation

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed protocols for the solubilization and preparation of stock solutions of GSK2837808A, a potent and selective inhibitor of lactate (B86563) dehydrogenase A (LDHA).[1] Adherence to these guidelines is crucial for ensuring the stability, activity, and reproducibility of experimental results involving this compound. The information presented herein is compiled from various supplier datasheets and scientific literature to aid researchers in their study of metabolic pathways, particularly aerobic glycolysis in cancer cells.

Introduction to GSK2837808A

GSK2837808A is a small molecule inhibitor that selectively targets lactate dehydrogenase A (LDHA) and, to a lesser extent, lactate dehydrogenase B (LDHB). The IC50 values for human LDHA and LDHB are approximately 2.6 nM and 43 nM, respectively.[1] By inhibiting LDHA, GSK2837808A disrupts the conversion of pyruvate (B1213749) to lactate, a critical step in aerobic glycolysis, also known as the Warburg effect, which is a hallmark of many cancer cells.[2] This inhibition leads to a reduction in lactate production and can induce apoptosis in cancer cell lines that are highly dependent on this metabolic pathway. Given its mechanism, GSK2837808A is a valuable tool for research in cancer metabolism and drug development.

Signaling Pathway

Caption: Inhibition of LDHA by GSK2837808A blocks lactate production.

Solubility of GSK2837808A

The solubility of GSK2837808A is a critical factor in the preparation of stock solutions for in vitro and in vivo studies. It is important to use high-purity, anhydrous solvents to achieve the maximum possible concentration and to avoid precipitation. The use of freshly opened solvents is highly recommended, as hygroscopic solvents like DMSO can absorb moisture, which will negatively impact solubility.[1]

Solvent	Maximum Concentration (mg/mL)	Maximum Concentration (mM)	Notes
DMSO	100 mg/mL	153.93 mM	Ultrasonic assistance may be required.[1] Use of newly opened, anhydrous DMSO is critical as it is hygroscopic.[1]
DMF	30 mg/mL[3]	46.18 mM
Ethanol	Slightly soluble[3]	-	Not recommended for high-concentration stock solutions.
Water	Insoluble	-	Not suitable as a primary solvent.
DMSO:PBS (pH 7.2) (1:2)	0.33 mg/mL[3]	0.51 mM	For preparing working solutions from a DMSO stock.
10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline	4 mg/mL[4]	6.16 mM	A suitable vehicle for in vivo experiments. Sonication is recommended.[4]

Molecular Weight of GSK2837808A: 649.62 g/mol [3]

Experimental Protocols: Stock Solution Preparation

Materials

• GSK2837808A (crystalline solid)

• Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

• Sterile, amber-colored microcentrifuge tubes or vials

• Calibrated precision balance

• Vortex mixer

• Ultrasonic bath (optional, but recommended)

• Sterile pipette tips

Protocol for High-Concentration Stock Solution (100 mM in DMSO)

This protocol describes the preparation of a 100 mM stock solution in DMSO, which is suitable for long-term storage and subsequent dilution to working concentrations.

• Preparation: Before starting, allow the vial of GSK2837808A and the bottle of anhydrous DMSO to equilibrate to room temperature. This prevents condensation of moisture, which can affect solubility.

• Weighing: Accurately weigh the desired amount of GSK2837808A solid in a sterile microcentrifuge tube. For example, to prepare 1 mL of a 100 mM solution, you would need 64.96 mg of the compound.

• Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube containing the GSK2837808A. For the example above, add 1 mL of DMSO.

• Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate dissolution.

• Sonication (Optional): If the compound does not fully dissolve with vortexing, place the tube in an ultrasonic bath for 5-10 minutes. This can help to break up any small aggregates and ensure complete solubilization.[4]

• Visual Inspection: Visually inspect the solution to ensure it is clear and free of any particulate matter.

• Aliquoting and Storage: To avoid repeated freeze-thaw cycles that can degrade the compound, aliquot the stock solution into smaller, single-use volumes in sterile, amber-colored tubes. Store the aliquots at -20°C for up to one year or at -80°C for up to two years.[1]

Workflow for Stock Solution Preparation

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. axonmedchem.com [axonmedchem.com]
• 3. caymanchem.com [caymanchem.com]
• 4. GSK2837808A | Dehydrogenase | TargetMol [targetmol.com]

Application Notes and Protocols: GSK2837808A in Pancreatic Cancer Xenograft Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of GSK2837808A, a potent and selective inhibitor of lactate (B86563) dehydrogenase A (LDHA), in preclinical pancreatic cancer xenograft models. The following sections detail the mechanism of action, experimental protocols, and available efficacy data to guide researchers in designing and executing studies to evaluate this compound's therapeutic potential.

Introduction

Pancreatic ductal adenocarcinoma (PDAC) is a highly aggressive malignancy characterized by a dense stromal microenvironment and altered cellular metabolism. One of the metabolic hallmarks of many cancers, including pancreatic cancer, is the Warburg effect, where cancer cells predominantly produce energy through aerobic glycolysis, leading to the production and secretion of lactate. Lactate dehydrogenase A (LDHA) is a critical enzyme in this process, catalyzing the conversion of pyruvate (B1213749) to lactate. High levels of LDHA are associated with poor prognosis in pancreatic cancer, making it a compelling therapeutic target.[1]

GSK2837808A is a potent and selective small molecule inhibitor of LDHA, with an IC50 of 2.6 nM for human LDHA.[2] By inhibiting LDHA, GSK2837808A disrupts the metabolic machinery of cancer cells, leading to reduced lactate production, and has been shown to induce apoptosis and inhibit proliferation in cancer cell lines.[3] Preclinical studies in pancreatic cancer xenograft models have demonstrated the potential of GSK2837808A to inhibit tumor growth and modulate the tumor microenvironment.

Mechanism of Action: Targeting Tumor Metabolism

GSK2837808A's primary mechanism of action is the inhibition of LDHA, which plays a crucial role in the final step of anaerobic glycolysis. In pancreatic cancer cells, which often rely on this metabolic pathway, inhibiting LDHA leads to a buildup of pyruvate and a reduction in lactate production. This metabolic shift has several downstream consequences that are detrimental to cancer cell survival and proliferation.

Figure 1: Mechanism of action of GSK2837808A in pancreatic cancer cells.

Efficacy Data in Pancreatic Cancer Xenograft Model

Preclinical studies have demonstrated the in vivo efficacy of GSK2837808A in an orthotopic pancreatic cancer xenograft model using KPC cells.[4]

Parameter	Control	GSK2837808A (6 mg/kg/day)	Reference
Tumor Weight	-	Decreased	[4]
Tumor Volume	-	Decreased	[4]
Apoptosis	Baseline	Increased (TUNEL staining)	[4]
Serum L-2HG	Baseline	Decreased	[4]
H3K9 Methylation	Baseline	Reduced	[4]
PDX-1 Staining	Baseline	Increased	[4]
CD133 Staining	Baseline	Decreased	[4]

Table 1: Summary of in vivo efficacy of GSK2837808A in an orthotopic pancreatic cancer model.

Experimental Protocols

The following protocols are provided as a guide for researchers. Specific parameters may need to be optimized for different cell lines and experimental setups.

Protocol 1: Orthotopic Pancreatic Cancer Xenograft Model

This protocol is based on a study using KPC (KrasLSL-G12D/+; Trp53LSL-R172H/+; Pdx-1-Cre) mouse pancreatic cancer cells.[4]

1. Cell Culture:

• Culture KPC cells in DMEM supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

• Maintain cells in a humidified incubator at 37°C with 5% CO2.

2. Animal Model:

• Use 6-8 week old C57BL/6 mice.

• House animals in accordance with institutional guidelines.

3. Orthotopic Implantation:

• Anesthetize the mouse using an appropriate anesthetic agent.

• Make a small incision in the left abdominal flank to expose the pancreas.

• Inject 1 x 10^6 KPC cells (resuspended in 50 µL of serum-free DMEM/Matrigel mixture) into the head of the pancreas using a 30-gauge needle.

• Close the incision with sutures or surgical clips.

• Monitor the animals for post-operative recovery.

4. GSK2837808A Formulation and Administration:

• A recommended in vivo formulation for GSK2837808A is 10% DMSO, 40% PEG300, 5% Tween 80, and 45% saline.[5] Prepare the dosing solution fresh daily.

• Administer GSK2837808A at a dose of 6 mg/kg daily via intraperitoneal (i.p.) injection.[4]

• Initiate treatment once tumors are established (e.g., detectable by imaging or palpation).

• Treat a control group with the vehicle solution.

5. Monitoring and Endpoints:

• Monitor tumor growth using a suitable imaging modality (e.g., ultrasound or bioluminescence imaging if using luciferase-expressing cells).

• Measure tumor volume and animal body weight regularly (e.g., twice weekly).

• At the end of the study (e.g., 4 weeks of treatment), euthanize the animals and excise the tumors.[4]

• Measure final tumor weight and volume.

• Process tumors for further analysis (e.g., histology, immunohistochemistry, western blotting, metabolomics).

Figure 2: Experimental workflow for the orthotopic pancreatic cancer xenograft model.

Protocol 2: Subcutaneous Pancreatic Cancer Xenograft Model (General Protocol)

This is a general protocol that can be adapted for various human pancreatic cancer cell lines such as PANC-1 or MIA PaCa-2.[6][7][8]

1. Cell Culture:

• Culture PANC-1 or MIA PaCa-2 cells in their recommended growth medium (e.g., DMEM for PANC-1, RPMI-1640 for MIA PaCa-2) supplemented with 10% FBS and 1% penicillin-streptomycin.

• Maintain cells in a humidified incubator at 37°C with 5% CO2.

2. Animal Model:

• Use 6-8 week old immunodeficient mice (e.g., athymic nude or NOD/SCID).

• House animals in a pathogen-free environment.

3. Subcutaneous Implantation:

• Harvest cells during their exponential growth phase.

• Resuspend 1-5 x 10^6 cells in 100-200 µL of a 1:1 mixture of serum-free medium and Matrigel.

• Inject the cell suspension subcutaneously into the flank of the mouse.

4. GSK2837808A Formulation and Administration:

• Prepare the GSK2837808A dosing solution as described in Protocol 1.

• Initiate treatment when tumors reach a palpable size (e.g., 100-150 mm³).[8]

• Administer GSK2837808A at the desired dose and schedule (e.g., 6 mg/kg daily, i.p.).

• Treat a control group with the vehicle solution.

5. Monitoring and Endpoints:

• Measure tumor dimensions with calipers regularly (e.g., twice weekly) and calculate tumor volume using the formula: (Length x Width²) / 2.

• Monitor animal body weight and overall health.

• At the end of the study, euthanize the animals and excise the tumors for final weight and volume measurements and further analysis.

Conclusion

GSK2837808A represents a promising therapeutic agent for pancreatic cancer by targeting the metabolic vulnerability of tumor cells. The provided protocols and data serve as a foundation for further preclinical investigation into its efficacy, both as a monotherapy and in combination with other anti-cancer agents. Careful optimization of experimental parameters will be crucial for obtaining robust and reproducible results.

References

• 1. Modeling pancreatic cancer in mice for experimental therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. spandidos-publications.com [spandidos-publications.com]
• 3. GSK2837808A, lactate dehydrogenase inhibitor, 95 (HPLC) Sigma-Aldrich [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]
• 5. GSK2837808A | Dehydrogenase | TargetMol [targetmol.com]
• 6. PANC-1 Xenograft Model - Altogen Labs [altogenlabs.com]
• 7. MIA PaCa-2 Xenograft Model | Xenograft Services [xenograft.net]
• 8. MIA PaCa-2 Xenograft Model - Altogen Labs [altogenlabs.com]

Application Notes and Protocols: GSK2837808A for Studying Cancer Metabolism

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Cancer cells frequently exhibit a metabolic shift towards aerobic glycolysis, a phenomenon known as the Warburg effect. This process involves the conversion of glucose to lactate (B86563) even in the presence of oxygen, a departure from the typical cellular respiration pathway of oxidative phosphorylation.[1][2][3] Lactate dehydrogenase A (LDHA) is a critical enzyme in this pathway, catalyzing the conversion of pyruvate (B1213749) to lactate.[3][4] The upregulation of LDHA is a common feature in many cancers and is associated with tumor progression and maintenance.[2][3] GSK2837808A is a potent and selective inhibitor of LDHA, making it a valuable chemical probe to investigate the role of LDHA in cancer metabolism and to explore the therapeutic potential of targeting this pathway.[5][6]

Mechanism of Action:

GSK2837808A is a potent and selective inhibitor of both lactate dehydrogenase A (LDHA) and B (LDHB). It functions by competitively inhibiting LDHA, which is responsible for the conversion of pyruvate to lactate, a crucial step in aerobic glycolysis.[4][7] By blocking this step, GSK2837808A leads to a reduction in lactate production and can redirect pyruvate from lactate fermentation towards the tricarboxylic acid (TCA) cycle and oxidative phosphorylation in the mitochondria.[8][9] This metabolic reprogramming can lead to decreased proliferation, induction of apoptosis, and a reduction in glucose uptake in cancer cells. Furthermore, inhibition of LDHA by GSK2837808A has been shown to enhance mitochondrial oxygen consumption in some cancer cell lines.[6]

Quantitative Data Summary

The following tables summarize the key quantitative data for GSK2837808A from various studies.

Table 1: Inhibitory Potency of GSK2837808A

Target	IC50 Value (nM)	Source
Human LDHA	2.6	[5]
Human LDHB	43	[5]
Human LDHA	1.9	[6]
Human LDHB	14	[6]

Table 2: Cellular Activity of GSK2837808A in Cancer Cell Lines

Cell Line	Assay	EC50 Value	Source
Snu398	Lactate Production	0.4 µM	[10]
A673	Cytotoxicity (long-term growth)	0.84 µM	[5]
General Cancer Cell Lines (30 lines)	Lactate Production	400 nM to >30 µM	[5]
Hypoxic Cancer Cells	Lactate Production	10 µM	[5]
Hypoxic Cancer Cells	Extracellular Acidification Rate (ECAR)	10 µM	[5]

Experimental Protocols

Here are detailed protocols for key experiments to study the effects of GSK2837808A on cancer metabolism.

Protocol 1: Cell Viability/Cytotoxicity Assay (MTT Assay)

This protocol assesses the effect of GSK2837808A on cancer cell proliferation and viability.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• GSK2837808A (stock solution in DMSO)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• Microplate reader

Procedure:

• Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Prepare serial dilutions of GSK2837808A in complete culture medium to achieve the desired final concentrations.

• Remove the overnight culture medium and add 100 µL of the GSK2837808A-containing medium to the respective wells. Include a vehicle control (DMSO).

• Incubate the plate for 24, 48, or 72 hours at 37°C in a humidified incubator with 5% CO2.

• Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.[11]

• Aspirate the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.[12]

• Calculate cell viability as a percentage relative to the vehicle-treated control cells.

Protocol 2: Lactate Production Assay

This assay quantifies the amount of lactate secreted by cancer cells into the culture medium, a direct measure of aerobic glycolysis.

Materials:

• Cancer cell line of interest

• Culture medium (e.g., physiological DMEM with 5 mM glucose, 0.5 mM glutamine, no FBS)

• GSK2837808A (stock solution in DMSO)

• 24-well or 96-well cell culture plates

• Commercial lactate assay kit or a biochemistry analyzer with a lactate oxidase probe[6]

Procedure:

• Seed cancer cells in a 24-well or 96-well plate and allow them to adhere.

• Treat the cells with various concentrations of GSK2837808A for a specified time (e.g., 2-6 hours).[6]

• Collect the cell culture supernatant.

• Centrifuge the supernatant to remove any detached cells.

• Measure the lactate concentration in the supernatant using a commercial lactate assay kit according to the manufacturer's instructions or a biochemistry analyzer.[6][11]

Protocol 3: Extracellular Acidification Rate (ECAR) Measurement

This protocol measures the rate of decrease in pH of the culture medium, which is largely due to lactate production.

Materials:

• Cancer cell line of interest

• Seahorse XF Analyzer (or similar instrument)

• Seahorse XF cell culture microplates

• GSK2837808A

• Glucose, Oligomycin, and 2-Deoxyglucose (2-DG)

Procedure:

• Seed cells in a Seahorse XF cell culture microplate and allow them to adhere.

• The day of the assay, replace the culture medium with Seahorse XF base medium supplemented with glutamine and incubate in a non-CO2 incubator for 1 hour.

• Load the injector ports of the sensor cartridge with GSK2837808A, glucose, oligomycin, and 2-DG.

• Place the cell culture microplate in the Seahorse XF Analyzer and perform the assay.

• The instrument will measure the ECAR in real-time before and after the sequential injection of the compounds.[13] This allows for the determination of glycolysis, glycolytic capacity, and glycolytic reserve.

Visualizations

Signaling Pathway

Caption: Mechanism of action of GSK2837808A in cancer metabolism.

Experimental Workflow

Caption: A typical experimental workflow for studying GSK2837808A.

References

• 1. LDH-A Inhibition – Hergenrother Lab [publish.illinois.edu]
• 2. Targeting glycolysis through inhibition of lactate dehydrogenase impairs tumor growth in preclinical models of Ewing sarcoma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Understanding the Contribution of Lactate Metabolism in Cancer Progress: A Perspective from Isomers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. selleckchem.com [selleckchem.com]
• 7. What are LDHA inhibitors and how do they work? [synapse.patsnap.com]
• 8. Elucidating the kinetic and thermodynamic insight into regulation of glycolysis by lactate dehydrogenase and its impact on tricarboxylic acid cycle and oxidative phosphorylation in cancer cells [elifesciences.org]
• 9. biorxiv.org [biorxiv.org]
• 10. GSK2837808A | LDHA inhibitor | Probechem Biochemicals [probechem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]

Application Notes and Protocols: GSK2837808A in Temporomandibular Joint Osteoarthritis Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of GSK2837808A, a potent and selective inhibitor of lactate (B86563) dehydrogenase A (LDHA), in the context of temporomandibular joint osteoarthritis (TMJ OA) research. The information presented is based on preclinical studies investigating the mechanism of action and therapeutic potential of targeting glycolysis in TMJ OA.

Introduction

Temporomandibular joint osteoarthritis (TMJ OA) is a degenerative disease characterized by the breakdown of cartilage and inflammation of the synovial joint, leading to pain and dysfunction. Recent research has highlighted the role of altered cellular metabolism, specifically a shift towards glycolysis, in the pathogenesis of OA. In TMJ OA, synovial fibroblasts (SFs) exhibit increased expression of LDHA, a key enzyme in anaerobic glycolysis that converts pyruvate (B1213749) to lactate. This metabolic shift contributes to a pro-inflammatory and catabolic joint environment.

GSK2837808A is a small molecule inhibitor of LDHA.[1] By blocking LDHA activity, GSK2837808A reduces lactate production and has been shown to modulate the metabolic and synthetic functions of TMJ OA synovial fibroblasts, suggesting its potential as a therapeutic agent for this condition.[1]

Mechanism of Action

In TMJ OA synovial fibroblasts, elevated LDHA expression leads to increased conversion of pyruvate to lactate, even in the presence of oxygen (aerobic glycolysis or the "Warburg effect"). This results in several pathological consequences:

• Increased Lactate Secretion: High levels of extracellular lactate contribute to a low pH environment, which can promote inflammation and pain.

• Altered Cellular Energetics: The shift to less efficient ATP production via glycolysis leads to a decreased ATP/AMP ratio.

• AMPK Activation: The low energy state activates AMP-activated protein kinase (AMPK), a key sensor of cellular energy status.

• Impaired Hyaluronan Synthesis: Activated AMPK can inhibit the synthesis of hyaluronan synthase 2 (HAS2), a critical enzyme for the production of hyaluronic acid (HA). HA is a major component of synovial fluid and is essential for joint lubrication and cartilage homeostasis.

GSK2837808A intervenes in this pathway by directly inhibiting LDHA. This inhibition leads to a reversal of the pathological metabolic state, characterized by decreased lactate secretion, restoration of the ATP/AMP ratio, reduced AMPK activation, and consequently, increased HAS2 and HA synthesis.[1]

Signaling Pathway

Caption: Signaling pathway of GSK2837808A in TMJ OA.

Quantitative Data Summary

The following tables summarize the reported effects of GSK2837808A on TMJ OA synovial fibroblasts. Note: Specific quantitative data from the primary literature was not fully available; the trends are based on published abstracts. Further validation is recommended.

Table 1: Effect of GSK2837808A on Metabolic Parameters in TMJ OA Synovial Fibroblasts

Parameter	Treatment Group	Outcome
Lactate Concentration	Control (Untreated TMJ OA SFs)	High
GSK2837808A-treated TMJ OA SFs	Significantly Decreased[1]
ATP/AMP Ratio	Control (Untreated TMJ OA SFs)	Low
GSK2837808A-treated TMJ OA SFs	Increased/Restored[1]
AMPK Activation	Control (Untreated TMJ OA SFs)	High
GSK2837808A-treated TMJ OA SFs	Decreased[1]

Table 2: Effect of GSK2837808A on Synthetic Function in TMJ OA Synovial Fibroblasts

Parameter	Treatment Group	Outcome
HAS2 Synthesis	Control (Untreated TMJ OA SFs)	Low/Disturbed
GSK2837808A-treated TMJ OA SFs	Significantly Increased[1]
Hyaluronic Acid (HA) Production	Control (Untreated TMJ OA SFs)	Low/Disturbed
GSK2837808A-treated TMJ OA SFs	Significantly Increased[1]

Experimental Protocols

Detailed methodologies for key experiments are provided below. These are generalized protocols and may require optimization for specific experimental conditions.

Immunohistochemistry (IHC) for LDHA in Synovial Tissue

Objective: To detect and localize the expression of LDHA in synovial tissue sections.

Materials:

• Paraffin-embedded synovial tissue sections (5 µm)

• Xylene

• Ethanol (B145695) (100%, 95%, 80%, 70%)

• Antigen retrieval buffer (e.g., 10 mM sodium citrate, pH 6.0)

• 3% Hydrogen peroxide

• Blocking buffer (e.g., 5% normal goat serum in PBS)

• Primary antibody: Rabbit anti-LDHA

• Biotinylated goat anti-rabbit secondary antibody

• Streptavidin-HRP conjugate

• DAB substrate kit

• Hematoxylin counterstain

• Mounting medium

Protocol:

• Deparaffinization and Rehydration:

  • Incubate slides at 60°C for 30 minutes.

  • Immerse in xylene (2 x 5 minutes).

  • Rehydrate through a graded ethanol series: 100% (2 x 3 minutes), 95% (1 x 3 minutes), 80% (1 x 3 minutes), 70% (1 x 3 minutes).

  • Rinse with distilled water.

• Antigen Retrieval:

  • Immerse slides in antigen retrieval buffer and heat in a microwave or water bath at 95-100°C for 20 minutes.

  • Allow slides to cool to room temperature.

• Peroxidase Blocking:

  • Incubate sections with 3% hydrogen peroxide for 10 minutes to block endogenous peroxidase activity.

  • Rinse with PBS (3 x 5 minutes).

• Blocking:

  • Incubate with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation:

  • Incubate with primary anti-LDHA antibody (diluted in blocking buffer) overnight at 4°C.

• Secondary Antibody Incubation:

  • Rinse with PBS (3 x 5 minutes).

  • Incubate with biotinylated secondary antibody for 1 hour at room temperature.

• Signal Amplification:

  • Rinse with PBS (3 x 5 minutes).

  • Incubate with streptavidin-HRP conjugate for 30 minutes at room temperature.

• Detection:

  • Rinse with PBS (3 x 5 minutes).

  • Apply DAB substrate and incubate until the desired brown color develops.

  • Stop the reaction by rinsing with distilled water.

• Counterstaining and Mounting:

  • Counterstain with hematoxylin.

  • Dehydrate through a graded ethanol series and clear in xylene.

  • Mount with mounting medium and a coverslip.

Western Blot for LDHA in Synovial Fibroblasts

Objective: To quantify the expression level of LDHA protein in synovial fibroblast lysates.

Materials:

• Synovial fibroblast cell pellets

• RIPA lysis buffer with protease inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibody: Rabbit anti-LDHA

• Secondary antibody: HRP-conjugated goat anti-rabbit

• ECL detection reagent

• Loading control antibody (e.g., anti-β-actin or anti-GAPDH)

Protocol:

• Protein Extraction:

  • Lyse cell pellets in RIPA buffer on ice for 30 minutes.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant (protein lysate).

• Protein Quantification:

  • Determine the protein concentration using a BCA assay.

• Sample Preparation and Electrophoresis:

  • Mix equal amounts of protein (20-30 µg) with Laemmli sample buffer and boil for 5 minutes.

  • Load samples onto an SDS-PAGE gel and run at 100-120V until the dye front reaches the bottom.

• Protein Transfer:

  • Transfer proteins from the gel to a PVDF membrane at 100V for 1-2 hours.

• Blocking:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

• Antibody Incubation:

  • Incubate the membrane with primary anti-LDHA antibody (diluted in blocking buffer) overnight at 4°C.

  • Wash the membrane with TBST (3 x 10 minutes).

  • Incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection:

  • Wash the membrane with TBST (3 x 10 minutes).

  • Apply ECL detection reagent and visualize the protein bands using a chemiluminescence imaging system.

• Loading Control:

  • Strip the membrane and re-probe with a loading control antibody to ensure equal protein loading.

MTT Assay for Cell Viability

Objective: To assess the effect of GSK2837808A on the viability of synovial fibroblasts.

Materials:

• Synovial fibroblasts

• 96-well cell culture plates

• Complete culture medium

• GSK2837808A

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Protocol:

• Cell Seeding:

  • Seed synovial fibroblasts in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Treatment:

  • Treat cells with various concentrations of GSK2837808A (and a vehicle control) for the desired time period (e.g., 24, 48, 72 hours).

• MTT Addition:

  • Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization:

  • Carefully remove the medium and add 100 µL of solubilization solution to each well.

  • Incubate for at least 2 hours at 37°C (or overnight) to dissolve the formazan crystals.

• Absorbance Measurement:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Cell viability is proportional to the absorbance.

EdU Assay for Cell Proliferation

Objective: To measure the rate of DNA synthesis as an indicator of cell proliferation in response to GSK2837808A.

Materials:

• Synovial fibroblasts

• 96-well plates or coverslips

• Complete culture medium

• GSK2837808A

• EdU (5-ethynyl-2'-deoxyuridine) labeling solution

• Fixative solution (e.g., 4% paraformaldehyde in PBS)

• Permeabilization buffer (e.g., 0.5% Triton X-100 in PBS)

• Click-iT® reaction cocktail (containing a fluorescent azide)

• Nuclear counterstain (e.g., DAPI or Hoechst 33342)

• Fluorescence microscope or flow cytometer

Protocol:

• Cell Seeding and Treatment:

  • Seed and treat cells with GSK2837808A as described for the MTT assay.

• EdU Labeling:

  • Add EdU labeling solution to the cells and incubate for a period that allows for detection of DNA synthesis (e.g., 2-4 hours).

• Fixation and Permeabilization:

  • Fix the cells with fixative solution for 15 minutes at room temperature.

  • Wash with PBS.

  • Permeabilize the cells with permeabilization buffer for 20 minutes at room temperature.

  • Wash with PBS.

• Click-iT® Reaction:

  • Prepare the Click-iT® reaction cocktail according to the manufacturer's instructions.

  • Incubate the cells with the reaction cocktail for 30 minutes at room temperature, protected from light.

• Staining and Imaging:

  • Wash with PBS.

  • Stain the nuclei with a counterstain.

  • Image the cells using a fluorescence microscope. The percentage of EdU-positive cells can be quantified. Alternatively, cells can be analyzed by flow cytometry.

Experimental Workflow Diagram

References

• 1. Inhibition of glycolysis by targeting lactate dehydrogenase A facilitates hyaluronan synthase 2 synthesis in synovial fibroblasts of temporomandibular joint osteoarthritis - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: GSK2837808A In Vivo Pharmacokinetics

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers encountering issues with the in vivo pharmacokinetics of GSK2837808A.

Frequently Asked Questions (FAQs)

Q1: What is GSK2837808A and what is its primary mechanism of action?

GSK2837808A is a potent and selective inhibitor of lactate (B86563) dehydrogenase A (LDHA) and lactate dehydrogenase B (LDHB).[1] Its IC50 values are approximately 2.6 nM for hLDHA and 43 nM for hLDHB.[1][2][3] By inhibiting LDHA, GSK2837808A blocks the conversion of pyruvate (B1213749) to lactate, a crucial step in aerobic glycolysis.[4] This mechanism disrupts the metabolic processes that many cancer cells rely on for proliferation and survival.[5] In cancer cell lines, it has been shown to inhibit lactate production, reduce glucose uptake, and induce apoptosis.[1]

Q2: I am not observing any systemic exposure after oral administration of GSK2837808A in my animal models. Is this a known issue?

Yes, this is a well-documented issue. Studies in both rats and mice have shown that after oral dosing, blood concentrations of GSK2837808A are often at or below the limit of detection (e.g., <2.5 ng/mL).[2] This indicates very poor oral bioavailability.

Q3: What are the primary reasons for the poor in vivo pharmacokinetics of GSK2837808A?

The poor in vivo pharmacokinetic profile of GSK2837808A is attributed to two main factors:

• High Clearance: Intravenous administration in rats has demonstrated a high clearance rate (69 mL/min/kg), which exceeds the liver blood flow in this species.[2] This suggests that the compound is rapidly removed from circulation by mechanisms that may include both hepatic and extrahepatic pathways.

• Low Oral Bioavailability: The undetectable blood levels after oral administration, even at high doses (50 mg/kg in rats and 100 mg/kg in mice), point towards either very poor absorption from the gastrointestinal tract, extensive first-pass metabolism, or a combination of both.[2]

Q4: Are there any successful examples of in vivo target engagement with GSK2837808A despite its poor pharmacokinetics?

Yes, despite the challenges with systemic exposure, some in vivo studies have reported successful target engagement and efficacy when GSK2837808A is administered intraperitoneally. For instance, a study in an orthotopic mouse pancreatic cancer model showed that daily intraperitoneal injections of 6 mg/kg GSK2837808A for four weeks resulted in decreased tumor weight and volume.[6] This suggests that direct administration into the peritoneal cavity may allow for sufficient local concentrations to exert a therapeutic effect, bypassing the issues of oral absorption and first-pass metabolism.

Troubleshooting Guide

Issue: Undetectable Plasma/Blood Concentrations After Oral Dosing

1. Confirm Formulation and Dosing Procedure:

• Solubility: GSK2837808A has low aqueous solubility. Ensure the compound is fully dissolved in the dosing vehicle. Aggregation or precipitation can severely limit absorption.

  • Recommended Vehicle: A common formulation for oral gavage is a suspension in a vehicle such as 0.5% methylcellulose (B11928114) in water. For solutions, co-solvents may be necessary. One suggested formulation for achieving a clear solution is 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline, which can achieve a solubility of at least 2.5 mg/mL.[2]

• Dosing Volume and Technique: Ensure accurate oral gavage technique to deliver the full dose to the stomach. Verify the dosing volume is appropriate for the animal's weight.

2. Consider Alternative Routes of Administration:

• Intravenous (IV) Administration: This route bypasses absorption barriers and is essential for determining the compound's intrinsic clearance and volume of distribution. However, be aware of the known high clearance.[2]

• Intraperitoneal (IP) Administration: As demonstrated in some efficacy studies, IP injection can be a viable alternative to achieve therapeutic concentrations, particularly for localized tumors in the peritoneal cavity.[6]

3. Optimize Blood Sampling and Bioanalysis:

• Early Time Points: Due to the rapid clearance, it is crucial to include very early blood sampling time points (e.g., 2, 5, 15, and 30 minutes post-dose) to capture the peak concentration (Cmax) before it is eliminated.

• Sensitive Analytical Method: Employ a highly sensitive bioanalytical method, such as LC-MS/MS, with a low limit of quantification (LLOQ) to detect potentially low circulating concentrations of the compound.

Issue: High In Vivo Clearance

1. Investigate Metabolic Stability:

• In Vitro Metabolism Assays: Conduct in vitro metabolism studies using liver microsomes or hepatocytes from the species of interest (e.g., mouse, rat, human). This will help identify the primary metabolic pathways and the enzymes responsible for the rapid clearance.

• Metabolite Identification: Analyze samples from in vitro and in vivo studies to identify the major metabolites. Understanding the metabolic fate can inform strategies for chemical modification to block metabolic hotspots.

2. Assess Potential for High Extrahepatic Clearance:

• Since the clearance of GSK2837808A in rats exceeds liver blood flow, consider the contribution of other clearing organs, such as the kidneys or lungs.[2]

Quantitative Data Summary

Parameter	Species	Dose & Route	Value	Reference
Clearance	Rat	0.25 mg/kg IV	69 mL/min/kg	[2]
Blood Levels	Rat	50 mg/kg PO	≤ 2.5 ng/mL	[2]
Blood Levels	Mouse	100 mg/kg PO	≤ 2.5 ng/mL	[2]
Effective Dose	Mouse	6 mg/kg IP (daily)	Tumor growth inhibition	[6]
IC50 (hLDHA)	-	-	2.6 nM	[1][2][3]
IC50 (hLDHB)	-	-	43 nM	[1][2]

Experimental Protocols

Protocol 1: In Vivo Pharmacokinetic Study in Mice (Oral Gavage)

• Animal Model: Male CD-1 mice (or other relevant strain), 8-10 weeks old.

• Compound Formulation:

  • Prepare a suspension of GSK2837808A at the desired concentration (e.g., 10 mg/mL for a 100 mg/kg dose) in a vehicle of 0.5% (w/v) methylcellulose and 0.2% (v/v) Tween-80 in sterile water.

  • Ensure the suspension is homogenous by vortexing and/or sonicating before dosing each animal.

• Dosing:

  • Fast animals for 4 hours prior to dosing.

  • Administer the compound suspension via oral gavage at a volume of 10 mL/kg.

• Blood Sampling:

  • Collect sparse blood samples (approx. 50 µL) from a cohort of animals at pre-dose, and at 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.

  • Use an appropriate anticoagulant (e.g., K2EDTA).

  • Process blood to plasma by centrifugation (e.g., 2000 x g for 10 minutes at 4°C).

• Sample Analysis:

  • Store plasma samples at -80°C until analysis.

  • Quantify the concentration of GSK2837808A in plasma using a validated LC-MS/MS method.

• Pharmacokinetic Analysis:

  • Calculate key pharmacokinetic parameters (Cmax, Tmax, AUC, etc.) using non-compartmental analysis software.

Protocol 2: In Vivo Pharmacokinetic Study in Rats (Intravenous)

• Animal Model: Male Sprague-Dawley rats with jugular vein cannulation for blood sampling.

• Compound Formulation:

  • Prepare a solution of GSK2837808A at the desired concentration (e.g., 0.25 mg/mL for a 0.25 mg/kg dose) in a solubilizing vehicle suitable for IV administration (e.g., 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline).[2]

  • Filter the solution through a 0.22 µm filter before administration.

• Dosing:

  • Administer the compound solution as an IV bolus via the tail vein at a volume of 1 mL/kg.

• Blood Sampling:

  • Collect serial blood samples (approx. 100 µL) from the jugular vein cannula at pre-dose, and at 2, 5, 15, 30 minutes, and 1, 2, 4, 8, and 24 hours post-dose.

  • Process to plasma as described for the mouse study.

• Sample Analysis and PK Analysis:

  • Follow the same procedures for sample analysis and pharmacokinetic calculations as outlined in Protocol 1. The clearance will be a key parameter to determine from this study.

Visualizations

Caption: Mechanism of action of GSK2837808A in inhibiting the conversion of pyruvate to lactate.

Caption: Troubleshooting workflow for addressing the poor in vivo pharmacokinetics of GSK2837808A.

References

• 1. GSK 2837808A | Lactate Dehydrogenase A | Tocris Bioscience [tocris.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. selleckchem.com [selleckchem.com]
• 4. Pyrazole-Based Lactate Dehydrogenase Inhibitors with Optimized Cell Activity and Pharmacokinetic Properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Navigating Rapid In Vivo Clearance of GSK2837808A: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers encountering rapid in vivo clearance of the lactate (B86563) dehydrogenase A (LDHA) inhibitor, GSK2837808A. The information is presented in a question-and-answer format to directly address common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: We observe very low systemic exposure of GSK2837808A in our rodent models after oral dosing. Is this expected?

A1: Yes, this observation is consistent with available preclinical data. Oral administration of GSK2837808A in rats (50 mg/kg) and mice (100 mg/kg) has been shown to result in blood concentrations at or below the lower limit of quantification (2.5 ng/mL). This suggests poor oral bioavailability, which can be a consequence of low aqueous solubility, poor permeability, and/or extensive first-pass metabolism.

Q2: Our intravenous pharmacokinetic studies with GSK2837808A in rats show high plasma clearance. What is the reported clearance value?

A2: Intravenous administration of GSK2837808A at 0.25 mg/kg in rats has demonstrated a high plasma clearance of 69 mL/min/kg. This value exceeds the typical liver blood flow in rats, suggesting that extrahepatic clearance mechanisms may be involved in addition to hepatic clearance.

Q3: What are the primary mechanisms that could be responsible for the rapid clearance of GSK2837808A?

A3: The rapid clearance of a small molecule like GSK2837808A is likely attributable to one or a combination of the following factors:

• Extensive Metabolic Transformation: Rapid breakdown of the compound by metabolic enzymes, primarily in the liver. This can involve Phase I (e.g., cytochrome P450-mediated oxidation) and/or Phase II (e.g., UGT-mediated glucuronidation) reactions.

• Transporter-Mediated Efflux: Active transport of the compound out of cells and into bile or urine, facilitated by efflux transporters such as P-glycoprotein (P-gp) or Breast Cancer Resistance Protein (BCRP).

• Hepatobiliary Excretion: Rapid removal of the drug from the liver into the bile.

• Renal Excretion: Efficient filtration and/or active secretion of the drug by the kidneys.

Troubleshooting Guide

This guide provides a systematic approach to investigate the underlying causes of GSK2837808A's rapid in vivo clearance.

Initial Assessment: In Vitro Metabolic Stability

Issue: High in vivo clearance is observed, and you need to determine if rapid metabolism is a contributing factor.

Troubleshooting Step: Perform an in vitro metabolic stability assay using liver microsomes or hepatocytes.

Interpretation of Results:

Outcome	Interpretation	Next Steps
High intrinsic clearance (Clint) in liver microsomes/hepatocytes	Suggests that GSK2837808A is rapidly metabolized by hepatic enzymes.	Proceed to Metabolic Reaction Phenotyping to identify the specific enzymes involved.
Low intrinsic clearance (Clint) in liver microsomes/hepatocytes	Indicates that the compound is metabolically stable in the liver. The rapid in vivo clearance is likely due to other mechanisms.	Proceed to investigate Transporter-Mediated Efflux .

Investigating Metabolic Pathways

Issue: The initial metabolic stability assay indicates that GSK2837808A is rapidly metabolized. The goal is to identify the specific metabolic enzymes responsible.

Troubleshooting Step 1: Cytochrome P450 (CYP) Reaction Phenotyping

• Rationale: To determine the contribution of major CYP isoforms to the metabolism of GSK2837808A.

• Methodology: Incubate GSK2837808A with a panel of recombinant human CYP enzymes or with human liver microsomes in the presence of specific CYP inhibitors.

• Interpretation: A significant decrease in the metabolism of GSK2837808A in the presence of a specific inhibitor points to the involvement of that CYP isoform.

Troubleshooting Step 2: UDP-Glucuronosyltransferase (UGT) Reaction Phenotyping

• Rationale: To assess the role of glucuronidation, a common Phase II metabolic pathway, in the clearance of GSK2837808A.

• Methodology: Incubate GSK2837808A with human liver microsomes fortified with the cofactor UDPGA, or with a panel of recombinant human UGT enzymes.

• Interpretation: The formation of glucuronide metabolites indicates that UGTs are involved in the clearance of GSK2837808A.

Investigating Transporter-Mediated Efflux

Issue: In vitro metabolism studies show that GSK2837808A is relatively stable, suggesting that transporter-mediated efflux may be the primary driver of its rapid clearance.

Troubleshooting Step: Caco-2 Permeability Assay

• Rationale: The Caco-2 cell monolayer is a well-established in vitro model of the human intestinal epithelium that expresses various efflux transporters. This assay can determine if a compound is a substrate for these transporters.

• Methodology: A bidirectional Caco-2 permeability assay is performed to measure the transport of GSK2837808A from the apical (A) to the basolateral (B) side and from the basolateral (B) to the apical (A) side of the cell monolayer.

• Interpretation of Results:

Parameter	Value	Interpretation
Apparent Permeability (Papp) (A to B)	Low	Suggests poor absorption across the intestinal epithelium.
Efflux Ratio (Papp (B to A) / Papp (A to B))	> 2	Indicates that GSK2837808A is a substrate for efflux transporters.

Experimental Protocols

Metabolic Stability Assay Using Liver Microsomes

Objective: To determine the intrinsic clearance (Clint) of GSK2837808A in liver microsomes.

Materials:

• GSK2837808A stock solution (e.g., 10 mM in DMSO)

• Pooled human liver microsomes

• Phosphate (B84403) buffer (100 mM, pH 7.4)

• NADPH regenerating system (e.g., NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Acetonitrile (ACN) for reaction termination

• LC-MS/MS system for analysis

Procedure:

• Prepare a working solution of GSK2837808A in phosphate buffer.

• Pre-warm the liver microsome suspension and the NADPH regenerating system to 37°C.

• Initiate the reaction by adding the NADPH regenerating system to the microsome and GSK2837808A mixture.

• Incubate at 37°C.

• At various time points (e.g., 0, 5, 15, 30, 60 minutes), collect aliquots and terminate the reaction by adding cold acetonitrile.

• Centrifuge the samples to precipitate proteins.

• Analyze the supernatant for the remaining concentration of GSK2837808A using a validated LC-MS/MS method.

• Calculate the rate of disappearance and the intrinsic clearance.

Caco-2 Permeability Assay

Objective: To assess the intestinal permeability and potential for active efflux of GSK2837808A.

Materials:

• Caco-2 cells cultured on permeable Transwell® inserts

• GSK2837808A solution in transport buffer (e.g., Hanks' Balanced Salt Solution)

• Transport buffer

• LC-MS/MS system for analysis

Procedure:

• Wash the Caco-2 cell monolayers with transport buffer.

• For A to B permeability, add the GSK2837808A solution to the apical side and transport buffer to the basolateral side.

• For B to A permeability, add the GSK2837808A solution to the basolateral side and transport buffer to the apical side.

• Incubate at 37°C with gentle shaking.

• At specified time points, collect samples from the receiver compartment.

• Analyze the concentration of GSK2837808A in the collected samples by LC-MS/MS.

• Calculate the apparent permeability coefficient (Papp) and the efflux ratio.

Visualizations

Caption: Troubleshooting workflow for investigating the rapid in vivo clearance of GSK2837808A.

Caption: Potential metabolic pathways contributing to the clearance of GSK2837808A.

Technical Support Center: Optimizing GSK2837808A Delivery for In Vivo Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in successfully utilizing GSK2837808A in in vivo experimental models.

Frequently Asked Questions (FAQs)

Q1: What is GSK2837808A and what is its mechanism of action?

A1: GSK2837808A is a potent and selective, cell-permeable inhibitor of lactate (B86563) dehydrogenase A (LDHA) and, to a lesser extent, LDHB.[1][2][3][4][5] Its mechanism of action is competitive with respect to the cofactor NADH.[6] By inhibiting LDHA, GSK2837808A blocks the conversion of pyruvate (B1213749) to lactate, a critical step in aerobic glycolysis, also known as the Warburg effect, which is a metabolic hallmark of many cancer cells.[7] This inhibition leads to a reduction in lactate production, an increase in oxygen consumption, and can induce apoptosis in cancer cells that are highly dependent on glycolysis for their energy and biomass production.[2][8]

Q2: What are the main challenges in delivering GSK2837808A in in vivo studies?

A2: The primary challenge with GSK2837808A for in vivo studies is its poor aqueous solubility and low oral bioavailability.[1] Oral administration in rodents has been shown to result in very low to undetectable blood levels of the compound.[1][3] Furthermore, following intravenous (IV) infusion in rats, GSK2837808A exhibits high clearance, which may exceed the liver blood flow, suggesting rapid metabolism or elimination.[1][3] These factors necessitate careful formulation strategies to achieve and maintain therapeutic concentrations in vivo.

Q3: What are the recommended solvents for preparing GSK2837808A stock solutions?

A3: GSK2837808A is readily soluble in dimethyl sulfoxide (B87167) (DMSO).[2][5][6] Stock solutions can be prepared at concentrations up to 100 mg/mL in fresh, anhydrous DMSO.[2] It is also soluble in N,N-Dimethylformamide (DMF).[6] For in vivo studies, it is crucial to prepare a high-concentration stock solution in an appropriate organic solvent before further dilution into the final delivery vehicle.

Troubleshooting Guides

Formulation and Administration Issues

Problem: The compound precipitates out of solution during preparation or upon administration.

• Possible Cause: The aqueous content of the final formulation is too high for the solubility of GSK2837808A.

• Troubleshooting Steps:

  • Increase the concentration of the organic co-solvent in your vehicle. For oral gavage, a common formulation is a suspension in corn oil prepared from a DMSO stock solution.[2]

  • For intravenous administration , consider using a vehicle designed for poorly soluble compounds. A suggested vehicle is a mixture of 20% N,N-Dimethylacetamide (DMA), 40% Propylene glycol (PG), and 40% Polyethylene Glycol (PEG-400) (DPP).[9] Always perform a small-scale solubility test before preparing the full batch.

  • Sonication and gentle warming can help to dissolve the compound, but ensure the temperature does not degrade the compound.

  • Prepare fresh formulations immediately before each use to minimize the risk of precipitation over time.[1]

Problem: Inconsistent results between animals or experiments.

• Possible Cause: Inhomogeneous suspension or instability of the formulation.

• Troubleshooting Steps:

  • Ensure thorough mixing of the formulation before each administration, especially for suspensions. Vortexing or gentle agitation is recommended.

  • Verify the stability of your formulation over the duration of your experiment. If necessary, prepare smaller batches more frequently.

  • Standardize the administration procedure , including the gavage technique or injection speed, to ensure consistent delivery.

Pharmacokinetic and Efficacy Issues

Problem: Lack of in vivo efficacy despite successful in vitro experiments.

• Possible Cause 1: Insufficient drug exposure at the target site.

  • Troubleshooting Steps:

    • Confirm target engagement in vivo. This can be done by measuring lactate levels in plasma or tumor tissue after treatment. A significant reduction in lactate indicates that the drug is reaching its target and is active.[10] Advanced imaging techniques like hyperpolarized magnetic resonance spectroscopic imaging (HP-MRSI) can also be used to monitor the conversion of pyruvate to lactate in real-time.[1]

    • Perform pharmacokinetic (PK) studies to determine the concentration of GSK2837808A in plasma and the target tissue over time. This will help to optimize the dosing regimen (dose and frequency).

    • Consider alternative routes of administration. If oral delivery results in poor exposure, intravenous or intraperitoneal injection may provide higher and more consistent drug levels.

• Possible Cause 2: The in vivo model is not dependent on LDHA.

  • Troubleshooting Steps:

    • Confirm high LDHA expression in your tumor model or target tissue.

    • Be aware that some cancer cells can adapt their metabolism to resist LDHA inhibition, for example, by increasing oxidative phosphorylation.[8] Consider combination therapies to target these escape pathways.

Problem: Unexpected toxicity or adverse effects in animals.

• Possible Cause 1: Vehicle toxicity.

  • Troubleshooting Steps:

    • Always include a vehicle-only control group in your studies to assess the effects of the formulation itself.

    • If using high concentrations of organic solvents like DMSO , be aware of their potential toxicity. Minimize the final concentration of such solvents in the administered dose.

• Possible Cause 2: On-target toxicity.

  • Troubleshooting Steps:

    • LDHA is expressed in various normal tissues. Inhibition of LDHA can have systemic effects. Monitor animals closely for signs of toxicity.

    • Perform a dose-escalation study to determine the maximum tolerated dose (MTD) in your specific animal model.

• Possible Cause 3: Off-target effects.

  • Troubleshooting Steps:

    • GSK2837808A is a quinoline (B57606) sulfonamide. While it is highly selective for LDHA/B, the potential for off-target effects of this chemical class should be considered.[8][11]

    • Carefully document all observed adverse effects and consider whether they align with the known pharmacology of LDHA inhibition or might suggest off-target activities.

Data Presentation

Table 1: In Vitro Potency of GSK2837808A

Target	IC₅₀ (nM)
Human LDHA	2.6[4]
Human LDHB	43[4]

Table 2: Recommended Starting Doses for In Vivo Studies

Animal Model	Route of Administration	Dosage	Reference
Mice	Oral Gavage	100 mg/kg	[1][3]
Rats	Oral Gavage	50 mg/kg	[1][3]
Rats	Intravenous (IV) Infusion	0.25 mg/kg	[1][3]

Table 3: Pharmacokinetic Parameters of GSK2837808A

Animal Model	Route of Administration	Parameter	Value	Reference
Rats	IV Infusion (0.25 mg/kg)	Clearance	69 mL/minute/kg	[1][3]
Rats	Oral Gavage (50 mg/kg)	Blood Levels	At or below detection limit (2.5 ng/mL)	[1][3]
Mice	Oral Gavage (100 mg/kg)	Blood Levels	At or below detection limit (2.5 ng/mL)	[1][3]

Experimental Protocols

Protocol 1: Preparation of GSK2837808A for Oral Gavage in Mice

• Prepare a stock solution of GSK2837808A in anhydrous DMSO (e.g., 50 mg/mL).[2]

• Warm the corn oil to room temperature.

• To prepare a 10 mg/mL dosing solution, add 200 µL of the 50 mg/mL DMSO stock solution to 800 µL of corn oil. This results in a final DMSO concentration of 20%.

• Vortex the solution thoroughly to ensure a uniform suspension.

• Administer the suspension immediately to the mice via oral gavage at the desired dose (e.g., 10 µL/g for a 100 mg/kg dose).

• Gently agitate the suspension between administrations to maintain homogeneity.

Protocol 2: Suggested Protocol for Preparation of GSK2837808A for Intravenous Injection in Rodents

Disclaimer: This protocol is based on a vehicle developed for poorly soluble compounds and has not been specifically reported for GSK2837808A. Researchers should perform initial solubility and stability tests.

• Prepare the DPP vehicle: Mix 20% N,N-Dimethylacetamide (DMA), 40% Propylene glycol (PG), and 40% Polyethylene Glycol (PEG-400) by volume.

• Prepare a high-concentration stock solution of GSK2837808A in DMA (e.g., 50 mg/mL).

• Slowly add the GSK2837808A/DMA stock solution to the PG/PEG-400 mixture while vortexing to achieve the desired final concentration.

• Visually inspect the solution for any precipitation. If necessary, gentle warming and sonication can be applied.

• Administer the solution via slow intravenous injection.

• Always include a vehicle-only control group.

Visualizations

Caption: Mechanism of action of GSK2837808A in cancer cell metabolism.

Caption: General experimental workflow for in vivo studies with GSK2837808A.

Caption: Troubleshooting decision tree for lack of in vivo efficacy.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Elucidating the kinetic and thermodynamic insight into regulation of glycolysis by lactate dehydrogenase and its impact on tricarboxylic acid cycle and oxidative phosphorylation in cancer cells [elifesciences.org]
• 3. 182.160.97.198:8080 [182.160.97.198:8080]
• 4. In vitro and in vivo pharmacokinetic-pharmacodynamic relationships for the trisubstituted aminopurine cyclin-dependent kinase inhibitors olomoucine, bohemine and CYC202 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Pharmacokinetic-pharmacodynamic relationships in phase I/phase II of drug development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Flipping the Target: Evaluating Natural LDHA Inhibitors for Selective LDHB Modulation [mdpi.com]
• 8. biorxiv.org [biorxiv.org]
• 9. Discovery of potent human lactate dehydrogenase A (LDHA) inhibitors with antiproliferative activity against lung cancer cells: virtual screening and biological evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Development of Novel Quinoline-Based Sulfonamides as Selective Cancer-Associated Carbonic Anhydrase Isoform IX Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Potential off-target effects of GSK2837808A

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers and drug development professionals using GSK2837808A in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of GSK2837808A?

GSK2837808A is a potent and selective inhibitor of lactate (B86563) dehydrogenase A (LDHA), a key enzyme in anaerobic glycolysis.[1] It functions by competitively inhibiting the NADH binding site of LDHA. By inhibiting LDHA, GSK2837808A blocks the conversion of pyruvate (B1213749) to lactate, thereby disrupting a critical step in the Warburg effect observed in many cancer cells. This leads to a decrease in lactate production and can induce a metabolic shift towards oxidative phosphorylation.

Q2: What are the reported on-target cellular effects of GSK2837808A?

The primary on-target effects of GSK2837808A stem from the inhibition of LDHA and the subsequent reduction in lactate production. Observed cellular consequences include:

• Increased Oxygen Consumption: At concentrations up to 3 µM, GSK2837808A can increase the rate of oxygen consumption in some cancer cell lines, suggesting a shift from glycolysis to mitochondrial respiration.[1]

• Inhibition of Proliferation and Induction of Apoptosis: The compound has been shown to inhibit the proliferation of cancer cells and induce apoptosis.[1]

• Alteration of Metabolic Pathways: Inhibition of LDH by GSK2837808A can lead to broader changes in cellular metabolism beyond just lactate reduction.[2]

Q3: What is known about the selectivity and potential off-target effects of GSK2837808A?

GSK2837808A is highly selective for LDHA over the LDHB isoform. One study reported that at a concentration of up to 10 µM, GSK2837808A did not significantly affect the activity of a panel of 32 other enzymes, receptors, and ion channels. This suggests a high degree of selectivity for its primary target.

However, researchers should be aware of downstream effects that may be considered off-target in a broader sense:

• PKM2 Activation: GSK2837808A has been observed to potentiate the activity of pyruvate kinase M2 (PKM2).[1]

• Inhibition of Histone 2B (H2B) Gene Transcription: A study has reported that GSK2837808A can inhibit the transcription of the histone 2B (H2B) gene.

• Mitochondrial Function: While lower concentrations increase oxygen consumption, higher concentrations have been reported to directly inhibit mitochondrial function.[1]

Q4: Has any in vivo toxicity been reported for GSK2837808A?

Preclinical studies have indicated that liver toxicity may be a limiting factor for the clinical application of GSK2837808A. However, detailed public data on the specific nature and mechanisms of this hepatotoxicity are limited. Researchers conducting in vivo studies should implement careful monitoring of liver function markers.

Quantitative Data Summary

The following tables summarize the reported potency of GSK2837808A from various sources. Note that IC50 (half-maximal inhibitory concentration) values are typically from cell-free enzymatic assays, while EC50 (half-maximal effective concentration) values are from cell-based assays.

Table 1: Inhibitory Potency (IC50) of GSK2837808A in Cell-Free Assays

Target	IC50 (nM)	Source
Human LDHA	1.9	[2]
Human LDHA	2.6	[1]
Human LDHB	14	[2]
Human LDHB	43	[1]

Table 2: Cellular Potency (EC50) of GSK2837808A

Assay	Cell Line	EC50 (nM)	Source
Lactate Production	Snu398 (Hepatocellular Carcinoma)	400	MedChemExpress
Lactate Production	Across 30 cancer cell lines	400 - >30,000	[2]
Extracellular Acidification Rate (ECAR)	-	10,000	[2]

Troubleshooting Guides

Guide 1: Inconsistent or No Inhibition of Lactate Production

Problem: You are not observing the expected decrease in lactate production in your cell-based assay after treatment with GSK2837808A.

Potential Cause	Troubleshooting Step
Compound Solubility/Stability	GSK2837808A is typically dissolved in DMSO. Ensure your stock solution is fully dissolved and has been stored correctly (typically at -20°C or -80°C). Avoid repeated freeze-thaw cycles. Prepare fresh dilutions for each experiment.
Cell Line Sensitivity	The potency of GSK2837808A can vary significantly across different cell lines (EC50 values range from 400 nM to over 30 µM).[2] Your cell line may be less sensitive. We recommend performing a dose-response curve over a wide concentration range (e.g., 10 nM to 50 µM) to determine the EC50 in your specific model.
Assay Conditions	Ensure that the glucose concentration in your culture medium is sufficient for detectable lactate production. The duration of treatment may also need optimization. A 6-hour treatment is a good starting point for normoxic conditions.[1]
Hypoxia	GSK2837808A may be less potent under hypoxic conditions, requiring higher concentrations to achieve the same level of lactate inhibition.[2] If conducting experiments under hypoxia, adjust the concentration range accordingly.
Lactate Measurement Method	Verify the sensitivity and linearity of your lactate detection method. Commercially available colorimetric or fluorescent lactate assay kits are recommended.

Guide 2: Unexpected Cellular Viability/Apoptosis Results

Problem: You are not observing the expected decrease in cell viability or increase in apoptosis.

Potential Cause	Troubleshooting Step
Insufficient Treatment Duration	The induction of apoptosis is a downstream event of metabolic disruption and may require a longer incubation period. Try extending the treatment time (e.g., 24, 48, or 72 hours).
Cellular Metabolic Plasticity	Some cancer cells can adapt to LDHA inhibition by upregulating other metabolic pathways to maintain viability. Consider combining GSK2837808A with inhibitors of other metabolic pathways (e.g., glutaminolysis or mitochondrial respiration) to overcome resistance.
Apoptosis Assay Sensitivity	Ensure you are using a sensitive and appropriate apoptosis detection method. Annexin V/PI staining followed by flow cytometry is a standard and reliable method. Also, consider analyzing markers of apoptosis by western blot (e.g., cleaved PARP, cleaved Caspase-3).
Concentration	The concentration required to induce apoptosis may be higher than that needed to inhibit lactate production. Refer to your dose-response curve for lactate inhibition and test concentrations at and above the EC50.

Experimental Protocols & Methodologies

Lactate Production Assay

This protocol provides a general framework for measuring lactate production in cell culture supernatant.

Materials:

• Cells of interest

• GSK2837808A

• Complete culture medium

• Physiological DMEM (e.g., 5 mM glucose, 0.5 mM glutamine, no FBS)

• 96-well plate

• Commercial lactate assay kit (colorimetric or fluorometric)

• Plate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density that will result in 70-80% confluency at the time of the assay. Allow cells to adhere overnight.

• Compound Preparation: Prepare a serial dilution of GSK2837808A in physiological DMEM at 2x the final desired concentration. Include a DMSO vehicle control.

• Treatment: Carefully remove the culture medium from the wells and wash once with PBS. Add 50 µL of physiological DMEM to each well, followed by 50 µL of the 2x GSK2837808A dilutions or vehicle control.

• Incubation: Incubate the plate for the desired time (e.g., 6 hours for normoxic conditions, 2 hours for hypoxic conditions).[1]

• Supernatant Collection: After incubation, carefully collect the supernatant from each well for lactate analysis.

• Lactate Measurement: Follow the manufacturer's instructions for the chosen lactate assay kit to determine the lactate concentration in each sample.

• Data Analysis: Normalize the lactate concentration to the number of cells or protein content in each well. Plot the normalized lactate levels against the GSK2837808A concentration to determine the EC50.

Oxygen Consumption Rate (OCR) Measurement using Seahorse XF Analyzer

This protocol outlines the measurement of OCR to assess changes in mitochondrial respiration upon GSK2837808A treatment.

Materials:

• Seahorse XF Analyzer and consumables (cell culture plates, sensor cartridges)

• GSK2837808A

• Seahorse XF Base Medium supplemented with glucose, pyruvate, and glutamine

• Mitochondrial stress test compounds (e.g., oligomycin, FCCP, rotenone/antimycin A)

Procedure:

• Sensor Cartridge Hydration: Hydrate the sensor cartridge in Seahorse XF Calibrant overnight in a non-CO2 37°C incubator.

• Cell Seeding: Seed cells in a Seahorse XF cell culture plate at a predetermined optimal density. Allow to adhere overnight.

• Compound Treatment: On the day of the assay, replace the culture medium with Seahorse XF assay medium containing the desired concentrations of GSK2837808A or vehicle control. Incubate in a non-CO2 37°C incubator for 1 hour prior to the assay.

• Assay Setup: Load the hydrated sensor cartridge with the mitochondrial stress test compounds.

• Seahorse XF Assay: Place the cell culture plate in the Seahorse XF Analyzer and run the Mito Stress Test protocol.

• Data Analysis: The instrument will measure basal OCR and OCR after the sequential injection of the stressor compounds. Analyze the data to determine parameters such as basal respiration, ATP-linked respiration, maximal respiration, and spare respiratory capacity.

Apoptosis Assay using Annexin V/PI Staining

This protocol describes the detection of apoptosis by flow cytometry.

Materials:

• Cells of interest

• GSK2837808A

• Annexin V-FITC/PI Apoptosis Detection Kit

• 1X Binding Buffer

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and allow them to adhere. Treat the cells with various concentrations of GSK2837808A or vehicle control for the desired duration (e.g., 24-72 hours).

• Cell Harvesting: Collect both adherent and floating cells. For adherent cells, gently trypsinize and combine with the floating cells in the supernatant.

• Cell Washing: Centrifuge the cell suspension and wash the cell pellet twice with cold PBS.

• Staining: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL. Transfer 100 µL of the cell suspension to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) solution.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the samples on a flow cytometer within one hour.

• Data Interpretation:

  • Annexin V-negative / PI-negative: Live cells

  • Annexin V-positive / PI-negative: Early apoptotic cells

  • Annexin V-positive / PI-positive: Late apoptotic/necrotic cells

  • Annexin V-negative / PI-positive: Necrotic cells

Visualizations

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]

GSK2837808A working concentration without affecting cell viability

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for the use of GSK2837808A, a potent and selective inhibitor of lactate (B86563) dehydrogenase A (LDHA).

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of GSK2837808A?

GSK2837808A is a potent and selective, NADH-competitive inhibitor of lactate dehydrogenase A (LDHA), and to a lesser extent, LDHB.[1][2] LDHA is a key enzyme in the glycolytic pathway, responsible for the conversion of pyruvate (B1213749) to lactate. By inhibiting LDHA, GSK2837808A disrupts aerobic glycolysis, a metabolic pathway often upregulated in cancer cells (the Warburg effect). This inhibition leads to a decrease in lactate production and can also impact glucose uptake and mitochondrial respiration.[2][3]

Q2: What is a typical working concentration for GSK2837808A in cell culture experiments?

The effective working concentration of GSK2837808A can vary significantly depending on the cell line and the experimental endpoint. For inhibiting lactate production, the EC50 can range from 400 nM to over 30 µM in various cancer cell lines.[4] In Snu398 hepatocellular carcinoma cells, GSK2837808A has been shown to increase oxygen consumption at concentrations up to 3 µM, while higher concentrations may directly inhibit mitochondrial function.[1][5] For long-term cell growth inhibition (120 hours), IC50 values of 0.84 µM in A673 cells and 1.37 µM in MIA PaCa-2 cells have been reported.[4] It is crucial to determine the optimal, non-toxic working concentration for your specific cell line and assay.

Q3: Will GSK2837808A affect the viability of my cells?

At high concentrations or with prolonged exposure, GSK2837808A can inhibit proliferation and induce apoptosis in some cancer cell lines, such as Snu398 cells.[2][3][5] However, it is possible to use GSK2837808A at concentrations that inhibit LDHA activity without significantly impacting overall cell viability. One study reported that at its working concentration, GSK2837808A did not affect the cellular viability or cell cycle of synovial fibroblasts.[6] It is highly recommended to perform a dose-response curve to determine the highest concentration of GSK2837808A that does not affect the viability of your specific cell line under your experimental conditions.

Q4: How should I prepare and store GSK2837808A?

GSK2837808A is typically dissolved in dimethyl sulfoxide (B87167) (DMSO) to prepare a stock solution.[1] For example, a 100 mM stock solution can be prepared in DMSO.[3] Store the stock solution at -20°C or -80°C for long-term stability. When preparing working solutions, dilute the stock solution in the appropriate cell culture medium.

Troubleshooting Guides

Problem: I am not observing an effect of GSK2837808A on lactate production.

• Sub-optimal Concentration: The concentration of GSK2837808A may be too low for your specific cell line. The potency of the inhibitor can vary significantly between cell types.[4]

  • Solution: Perform a dose-response experiment with a wider range of concentrations (e.g., 100 nM to 30 µM) to determine the EC50 for lactate production inhibition in your cell line.

• Incorrect Assay Conditions: The incubation time with the inhibitor may be too short.

  • Solution: Increase the incubation time with GSK2837808A before measuring lactate production. A minimum of several hours is typically required to observe a significant effect.

• Low LDHA Expression: Your cell line may have low expression or activity of LDHA, making it less sensitive to inhibition.

  • Solution: Verify the expression of LDHA in your cell line using techniques like western blotting or qPCR.

Problem: I am observing significant cell death at my intended working concentration.

• Concentration is too high: The chosen concentration may be cytotoxic to your specific cell line.

  • Solution: Perform a cell viability assay (e.g., MTT, CellTiter-Glo, or LDH assay) with a range of GSK2837808A concentrations to determine the maximum non-toxic concentration.

• Prolonged Exposure: Long-term incubation with the inhibitor, even at a seemingly non-toxic concentration, can eventually lead to cell death in some cell types.

  • Solution: Consider shorter incubation times for your experiment if possible, or re-evaluate the non-toxic concentration for the specific duration of your assay.

Data Presentation

Table 1: Reported IC50 and EC50 Values for GSK2837808A

Parameter	Cell Line/Target	Value	Reference
IC50	hLDHA (human lactate dehydrogenase A)	2.6 nM	[1][4]
IC50	hLDHB (human lactate dehydrogenase B)	43 nM	[1][4]
EC50 (Lactate Production)	30 different cancer cell lines	400 nM - >30 µM	[4]
EC50 (Lactate Production, Normoxia)	Snu398	0.4 µM	[7]
EC50 (Lactate Production, Hypoxia)	Not specified	10 µM	[4]
IC50 (Long-term growth, 120h)	A673	0.84 µM	[4]
IC50 (Cytotoxicity, 48h)	A673	> 57 µM	[4]
IC50 (Long-term growth, 120h)	MIA PaCa-2	1.37 µM	[4]
IC50 (Cytotoxicity, 48h)	MIA PaCa-2	28.4 µM	[4]

Experimental Protocols

Protocol 1: Determining the Non-Toxic Working Concentration of GSK2837808A using an MTT Assay

This protocol provides a general framework for determining the concentration of GSK2837808A that does not affect cell viability. Optimization for specific cell lines is recommended.

• Cell Seeding:

  • Seed cells in a 96-well plate at a density that will ensure they are in the logarithmic growth phase at the end of the experiment (e.g., 5,000 - 10,000 cells/well).

  • Allow cells to adhere overnight in a 37°C, 5% CO2 incubator.

• Compound Treatment:

  • Prepare a series of dilutions of GSK2837808A in complete cell culture medium. A common starting range is 0.1 µM to 100 µM. Include a vehicle control (DMSO at the same concentration as the highest GSK2837808A dilution).

  • Remove the old medium from the cells and add 100 µL of the medium containing the different concentrations of GSK2837808A to the respective wells.

  • Incubate for the desired period (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • Add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate the plate for 2-4 hours at 37°C, allowing viable cells to form formazan (B1609692) crystals.

  • Carefully remove the medium containing MTT.

  • Add 100 µL of a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.

  • Shake the plate gently for 10-15 minutes to ensure complete dissolution.

• Data Acquisition:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • The highest concentration that shows no significant decrease in viability can be considered a non-toxic working concentration.

Protocol 2: Cell Viability Assessment in Snu398 Cells Treated with GSK2837808A

This method is based on a published study using Snu398 cells.

• Cell Plating: Plate 60,000 Snu398 cells per well in 6-well tissue culture plates in RPMI-1640 medium supplemented with 2.5% charcoal-stripped FBS.

• Cell Attachment: Allow cells to attach overnight.

• Inhibitor Treatment: Add DMSO control or the desired doses of GSK2837808A dissolved in DMSO directly to the wells.

• Incubation: Incubate the cells for 4 to 8 days under the desired oxygen conditions (normoxia or hypoxia).

• Cell Counting and Viability:

  • Trypsinize the adherent cells.

  • Count the cells and assess their viability using the trypan blue exclusion method with a cell viability analyzer.

Visualizations

Caption: Mechanism of action of GSK2837808A in inhibiting lactate production.

Caption: Workflow for determining the non-toxic concentration of GSK2837808A.

References

• 1. texaschildrens.org [texaschildrens.org]
• 2. assaygenie.com [assaygenie.com]
• 3. scribd.com [scribd.com]
• 4. protocols.io [protocols.io]
• 5. selleckchem.com [selleckchem.com]
• 6. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. OUH - Protocols [ous-research.no]

GSK2837808A solubility issues and how to resolve them

This technical support center provides guidance for researchers, scientists, and drug development professionals on the solubility of GSK2837808A. Below you will find troubleshooting guides and frequently asked questions to address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing a stock solution of GSK2837808A?

A1: Dimethyl sulfoxide (B87167) (DMSO) is the most commonly recommended solvent for preparing high-concentration stock solutions of GSK2837808A.[1][2][3][4][5][6]

Q2: What is the maximum solubility of GSK2837808A in DMSO?

A2: The maximum reported solubility in DMSO varies across suppliers, with concentrations ranging from 10 mM to as high as 157.01 mM.[2][4] It is always recommended to consult the batch-specific data on the certificate of analysis provided by the supplier.

Q3: Is GSK2837808A soluble in aqueous solutions like PBS?

A3: GSK2837808A is poorly soluble in aqueous solutions. Direct dissolution in buffers like PBS is not recommended. A stock solution in DMSO should be prepared first, which can then be diluted into aqueous media. Even then, precipitation can occur, especially at higher concentrations. For instance, in a DMSO:PBS (pH 7.2) mixture of 1:2, the solubility is reported to be only 0.33 mg/ml.[3]

Q4: My GSK2837808A is not dissolving completely in DMSO. What should I do?

A4: If you encounter difficulty dissolving GSK2837808A in DMSO, gentle warming and sonication are recommended to facilitate dissolution.[2] Ensure you are using fresh, anhydrous DMSO, as absorbed moisture can reduce the solubility of compounds.[6]

Q5: I observed precipitation when diluting my DMSO stock solution into my aqueous cell culture medium. How can I prevent this?

A5: This is a common issue due to the low aqueous solubility of GSK2837808A. To prevent precipitation, it is advisable to make serial dilutions. When preparing your working solution, add the DMSO stock dropwise to the aqueous medium while vortexing or stirring to ensure rapid mixing. The final concentration of DMSO in your experiment should be kept as low as possible (typically below 0.5%) to minimize solvent-induced artifacts. If precipitation persists, consider using a co-solvent system or a formulation containing surfactants, although the compatibility of these with your specific assay must be verified.

Troubleshooting Guide

This guide addresses common solubility-related problems encountered when working with GSK2837808A and provides step-by-step solutions.

Problem 1: Compound Precipitation Upon Dilution in Aqueous Buffer

• Symptom: A cloudy or hazy appearance, or visible precipitate forms immediately after diluting the DMSO stock solution into an aqueous buffer (e.g., PBS, cell culture media).

• Root Cause: The low aqueous solubility of GSK2837808A is exceeded when the high-concentration DMSO stock is diluted into the aqueous medium.

• Solution Workflow:

  Caption: Troubleshooting workflow for compound precipitation.

Problem 2: Difficulty Preparing a High-Concentration Stock Solution

• Symptom: The solid compound does not fully dissolve in DMSO, even at concentrations reported to be achievable.

• Root Cause: The dissolution rate may be slow, or the quality of the solvent may be suboptimal.

• Solution Workflow:

  Caption: Workflow for dissolving high-concentration stocks.

Solubility Data Summary

Solvent/System	Maximum Concentration (mg/mL)	Maximum Concentration (mM)	Source
DMSO	64.96	100
DMSO	50	~77	[1]
DMSO	102	157.01	[2]
DMSO	30	~46.2	[3]
DMSO	-	10	[4]
DMF	30	~46.2	[3]
DMSO:PBS (pH 7.2) (1:2)	0.33	~0.51	[3]
10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline	4	6.16	[2]
Ethanol	Slightly Soluble	-	[3]
Water	Insoluble	-	[6]

Note: The molecular weight of GSK2837808A is approximately 649.62 g/mol . Molarity calculations are based on this value. Solubility can be batch-dependent.

Experimental Protocols

Protocol 1: Preparation of a 100 mM DMSO Stock Solution

• Materials:

  • GSK2837808A (solid)

  • Anhydrous dimethyl sulfoxide (DMSO)

  • Sterile microcentrifuge tubes or vials

  • Vortex mixer

  • Sonicator (optional)

• Procedure:

  • Weigh out the desired amount of GSK2837808A. For example, to prepare 1 mL of a 100 mM solution, you would need 64.96 mg.

  • Add the appropriate volume of anhydrous DMSO to the solid compound.

  • Vortex the solution vigorously for 1-2 minutes.

  • If the solid is not fully dissolved, sonicate the vial in a water bath for 5-10 minutes. Gentle warming to 37°C can also aid dissolution.

  • Once fully dissolved, the solution should be clear.

  • Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

  • Store the stock solution at -20°C or -80°C as recommended by the supplier.[4][7]

Protocol 2: Preparation of an In Vivo Formulation

This protocol is adapted from a formulation reported to achieve a concentration of 4 mg/mL.[2] This should be used as a reference and may require optimization for your specific experimental conditions.

• Materials:

  • GSK2837808A (solid)

  • DMSO

  • PEG300

  • Tween 80

  • Saline (0.9% NaCl)

  • Sterile tubes

• Procedure:

  • Dissolve GSK2837808A in DMSO to create a concentrated pre-stock. For the final formulation, the DMSO will constitute 10% of the total volume.

  • In a separate tube, add the required volume of PEG300 (40% of the final volume).

  • Add the DMSO stock to the PEG300 and mix thoroughly until the solution is clear.

  • Add Tween 80 (5% of the final volume) and mix again.

  • Finally, add saline (45% of the final volume) to reach the desired final volume and concentration. Mix until a homogenous solution is achieved.

  • Sonication may be required to fully clarify the solution.[2]

  • This formulation should be prepared fresh before use.

  Caption: Sequential solvent addition for in vivo formulation.

References

• 1. Lactate Dehydrogenase Inhibitor II, GSK2837808A [sigmaaldrich.com]
• 2. targetmol.com [targetmol.com]
• 3. caymanchem.com [caymanchem.com]
• 4. GSK2837808A | LDHA inhibitor | Probechem Biochemicals [probechem.com]
• 5. axonmedchem.com [axonmedchem.com]
• 6. selleckchem.com [selleckchem.com]
• 7. medchemexpress.com [medchemexpress.com]

Technical Support Center: GSK2837808A and Mitochondrial Function

Welcome to the technical support center for researchers utilizing GSK2837808A in studies related to mitochondrial function. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to assist you in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for GSK2837808A?

A1: GSK2837808A is a potent and selective inhibitor of lactate (B86563) dehydrogenase A (LDHA) and, to a lesser extent, lactate dehydrogenase B (LDHB).[1] Its primary function is to block the conversion of pyruvate (B1213749) to lactate, a key step in anaerobic glycolysis.[2] This inhibition forces cancer cells, which often rely on aerobic glycolysis (the Warburg effect), to redirect pyruvate into the mitochondria for oxidative phosphorylation.[3]

Q2: What is the expected dose-dependent effect of GSK2837808A on mitochondrial oxygen consumption?

A2: The effect of GSK2837808A on mitochondrial function is biphasic and dose-dependent. At lower concentrations (up to 3 µM), it has been shown to increase the rate of oxygen consumption in some cancer cell lines, such as hepatocellular carcinoma cells.[4] This is due to the increased flux of pyruvate into the tricarboxylic acid (TCA) cycle. However, at higher concentrations, GSK2837808A can directly inhibit mitochondrial function.[4]

Q3: In which cell lines have the effects of GSK2837808A on mitochondrial function been documented?

A3: The metabolic effects of GSK2837808A have been characterized in various cancer cell lines, including but not limited to Snu398 (hepatocellular carcinoma), MDA-MB-453 (breast cancer), and multiple melanoma cell lines.[3] The potency of GSK2837808A can vary significantly across different cell lines, with EC50 values for lactate production inhibition ranging from 400 nM to over 30 µM.[5][6]

Q4: How does GSK2837808A treatment affect cellular ATP levels?

A4: By inhibiting glycolysis, a primary source of ATP in highly glycolytic cells, GSK2837808A can lead to a decrease in overall cellular ATP levels.[7][8][9] One study demonstrated that inhibition of LDHA with oxamate, another LDHA inhibitor, led to a significant decrease in ATP levels in cervical cancer cells.[7] Researchers should anticipate a potential reduction in ATP, particularly in cell lines heavily reliant on glycolysis for energy production.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
No increase in Oxygen Consumption Rate (OCR) at low doses of GSK2837808A.	1. The cell line may not be highly glycolytic and thus does not experience a significant metabolic shift. 2. The concentration of GSK2837808A may be too low to effectively inhibit LDHA in the specific cell line. 3. The cells may have a limited mitochondrial respiratory capacity.	1. Characterize the basal metabolic profile of your cell line using a Seahorse XF Analyzer to determine its reliance on glycolysis versus oxidative phosphorylation. 2. Perform a dose-response experiment with a wider range of GSK2837808A concentrations to determine the optimal concentration for your cell line. 3. Assess the maximal respiratory capacity of your cells using a mitochondrial stress test to ensure they are capable of increasing oxygen consumption.
Unexpected decrease in OCR at low doses of GSK2837808A.	1. Off-target effects of the compound at the tested concentration in your specific cell model. 2. The "low dose" used may actually be in the inhibitory range for your particular cell line. 3. Poor cell health or over-confluency of cells in the assay plate.	1. Review literature for known off-target effects or perform counter-screening assays if necessary. 2. Conduct a more detailed dose-response curve starting from very low nanomolar concentrations. 3. Ensure optimal cell seeding density and viability prior to the experiment. Over-seeding can lead to oxygen limitations and artifactual data.[10]
High variability in results between replicate wells.	1. Inconsistent cell seeding density. 2. Uneven drug distribution. 3. Edge effects in the microplate.	1. Use a precise cell counting method and ensure a homogenous cell suspension when seeding. 2. Mix the drug-containing media thoroughly before adding to the wells. 3. Avoid using the outermost wells of the plate, or fill them with media without cells to maintain a humidified environment.
Extracellular Acidification Rate (ECAR) does not decrease as expected.	1. The cell line may have alternative mechanisms for lactate export or acid production. 2. The concentration of GSK2837808A is insufficient to fully inhibit LDHA. 3. The cells may be utilizing other metabolic pathways that contribute to extracellular acidification.	1. Investigate the expression and activity of other LDH isoforms or proton pumps in your cell line. 2. Increase the concentration of GSK2837808A in a stepwise manner. The EC50 for ECAR reduction has been reported to be around 10 µM in some contexts.[5] 3. Consider the contribution of CO2 to the ECAR reading, which can be accounted for in Seahorse XF software.

Quantitative Data Summary

The following tables summarize the dose-dependent effects of GSK2837808A on key metabolic parameters. Note that these values are derived from specific studies and may vary depending on the cell line and experimental conditions.

Table 1: Effect of GSK2837808A on Lactate Production and Glycolysis

Cell Line	Concentration	Effect on Lactate Production	Effect on ECAR	Reference
Snu398	400 nM (EC50)	Inhibition	Not specified	[6]
Multiple Cancer Lines	10 µM (EC50 in hypoxia)	Inhibition	Reduces ECAR with an EC50 of 10 µM	[5]

Table 2: Effect of GSK2837808A on Mitochondrial Respiration

Cell Line	Concentration	Effect on Oxygen Consumption Rate (OCR)	Reference
Hepatocellular Carcinoma	Up to 3 µM	Increased OCR	[4]
Hepatocellular Carcinoma	> 3 µM	Inhibition of mitochondrial function	[4]

Experimental Protocols

Protocol 1: Measuring Oxygen Consumption Rate (OCR) using a Seahorse XF Analyzer

This protocol provides a general framework for assessing the effect of GSK2837808A on mitochondrial respiration using the Seahorse XF Cell Mito Stress Test.

Materials:

• GSK2837808A

• Seahorse XF Cell Culture Microplates

• Seahorse XF Calibrant

• Seahorse XF Base Medium

• Glucose, Pyruvate, Glutamine

• Oligomycin, FCCP, Rotenone (B1679576)/Antimycin A

• Cell line of interest

Procedure:

• Cell Seeding: Seed cells in a Seahorse XF cell culture microplate at a predetermined optimal density and incubate overnight.

• Prepare Assay Medium: Warm Seahorse XF Base Medium to 37°C and supplement with glucose, pyruvate, and glutamine to desired final concentrations. Adjust pH to 7.4.

• Drug Preparation: Prepare a stock solution of GSK2837808A in DMSO. Further dilute in the prepared assay medium to achieve the desired final concentrations.

• Cell Treatment: One hour before the assay, replace the cell culture medium with the prepared assay medium containing either vehicle (DMSO) or the desired concentrations of GSK2837808A. Incubate in a non-CO2 incubator at 37°C.

• Hydrate Sensor Cartridge: Hydrate the Seahorse XF sensor cartridge with Seahorse XF Calibrant overnight in a non-CO2 incubator at 37°C.

• Load Injection Ports: Load the injection ports of the hydrated sensor cartridge with oligomycin, FCCP, and a mixture of rotenone and antimycin A, all diluted in the assay medium.

• Run Seahorse Assay: Calibrate the instrument and initiate the Mito Stress Test protocol. The instrument will measure basal OCR before sequentially injecting the mitochondrial inhibitors.

• Data Analysis: Normalize the data to cell number. Analyze the changes in basal respiration, ATP-linked respiration, maximal respiration, and spare respiratory capacity in response to GSK2837808A treatment.

Protocol 2: Measuring Cellular ATP Levels

This protocol describes a common method for quantifying cellular ATP using a luciferase-based assay.

Materials:

• GSK2837808A

• Cell line of interest

• 96-well white, clear-bottom plates

• ATP Assay Kit (containing lysis buffer, luciferase, and luciferin (B1168401) substrate)

• Luminometer

Procedure:

• Cell Seeding: Seed cells in a 96-well white, clear-bottom plate and allow them to adhere overnight.

• Drug Treatment: Treat the cells with various concentrations of GSK2837808A or vehicle (DMSO) for the desired duration (e.g., 24 hours).

• Cell Lysis: Remove the treatment medium and add the ATP assay lysis buffer to each well. Incubate according to the kit manufacturer's instructions to ensure complete cell lysis and release of ATP.

• ATP Measurement: Add the luciferase/luciferin substrate solution to each well.

• Luminescence Reading: Immediately measure the luminescence using a plate-reading luminometer. The light output is proportional to the ATP concentration.

• Data Analysis: Generate a standard curve using known concentrations of ATP. Normalize the ATP levels in the experimental wells to the protein concentration or cell number to account for any differences in cell viability.

Visualizations

Caption: Mechanism of GSK2837808A-induced metabolic shift.

Caption: Experimental workflow for the Seahorse XF Mito Stress Test.

References

• 1. GSK 2837808A | Lactate Dehydrogenase A/LDHA Inhibitors: R&D Systems [rndsystems.com]
• 2. Inhibition of glycolysis by targeting lactate dehydrogenase A facilitates hyaluronan synthase 2 synthesis in synovial fibroblasts of temporomandibular joint osteoarthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Targeting the Warburg effect via LDHA inhibition engages ATF4 signaling for cancer cell survival | The EMBO Journal [link.springer.com]
• 4. selleckchem.com [selleckchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. caymanchem.com [caymanchem.com]
• 7. Inhibition of LDHA suppresses cell proliferation and increases mitochondrial apoptosis via the JNK signaling pathway in cervical cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. biorxiv.org [biorxiv.org]
• 9. Inhibition of lactic dehydrogenase as a way to increase the anti-proliferative effect of multi-targeted kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. youtube.com [youtube.com]

Reference Data & Comparative Studies

A Head-to-Head Comparison of LDHA Inhibitors: GSK2837808A vs. Oxamate

A definitive guide for researchers in oncology and metabolic therapies, this document provides a comprehensive comparison of two prominent lactate (B86563) dehydrogenase A (LDHA) inhibitors: the clinical candidate GSK2837808A and the established research tool, oxamate (B1226882). This guide delves into their mechanisms of action, potency, and selectivity, supported by experimental data and detailed protocols to aid in the design and interpretation of future studies.

Lactate dehydrogenase A (LDHA) has emerged as a critical node in cancer metabolism, catalyzing the conversion of pyruvate (B1213749) to lactate, a hallmark of the Warburg effect. The inhibition of LDHA presents a promising therapeutic strategy to disrupt tumor metabolism, induce oxidative stress, and ultimately trigger cancer cell death. Here, we compare a potent and selective clinical-stage inhibitor, GSK2837808A, with the widely used, classical inhibitor, oxamate.

Performance Comparison at a Glance

Feature	GSK2837808A	Oxamate
Mechanism of Action	NADH-competitive inhibitor[1]	Pyruvate-competitive inhibitor[2]
Potency (IC50/Ki)	hLDHA: 1.9-2.6 nM[3][4][5]	hLDHA (Ki): 136 µM[6]
Selectivity	Selective for LDHA over LDHB (>10-fold)[1][3]	Non-selective, also inhibits LDHB and other enzymes[6]
Cellular Potency (EC50)	400 nM to >30 µM in various cancer cell lines[3]	Millimolar range in various cancer cell lines[7][8]
In Vivo Efficacy	Demonstrated tumor growth inhibition in mouse models[9][10]	Requires high doses; has shown effects on metabolism and in some cancer models[11][12][13]

In-Depth Analysis

GSK2837808A is a highly potent and selective small molecule inhibitor of LDHA.[3][14][15] With IC50 values in the low nanomolar range, it demonstrates significant selectivity for the LDHA isoform over the LDHB isoform.[3][14][15] This specificity is crucial as LDHB has distinct physiological roles. GSK2837808A acts by competing with the cofactor NADH.[1] In cellular assays, it effectively inhibits lactate production and can induce apoptosis and inhibit the proliferation of cancer cells.[4][14] In vivo studies have shown its ability to reduce tumor burden in preclinical cancer models.[9][10]

Oxamate, a structural analog of pyruvate, has been used for decades as a research tool to study the effects of LDHA inhibition.[2] It acts as a competitive inhibitor with respect to pyruvate.[2] However, its potency is significantly lower than that of GSK2837808A, with a Ki value in the micromolar range.[6] Furthermore, oxamate is not selective for LDHA and can inhibit LDHB as well as other enzymes, which may lead to off-target effects.[6] In cellular studies, oxamate has been shown to induce cell cycle arrest and apoptosis and to increase the sensitivity of cancer cells to radiation.[12] Due to its lower potency, in vivo studies with oxamate typically require high doses.[11][12][13]

Signaling Pathways and Experimental Workflows

The inhibition of LDHA by either GSK2837808A or oxamate triggers a cascade of metabolic and signaling events within cancer cells. A simplified representation of the central glycolytic pathway and the downstream effects of LDHA inhibition is provided below.

Figure 1: Simplified signaling pathway of LDHA inhibition.

A typical experimental workflow to evaluate and compare LDHA inhibitors is outlined below. This workflow progresses from in vitro enzymatic assays to cellular assays and finally to in vivo models.

Figure 2: Experimental workflow for evaluating LDHA inhibitors.

Experimental Protocols

LDHA Enzyme Inhibition Assay

This protocol is adapted from commercially available LDH assay kits and literature sources.[5]

• Objective: To determine the IC50 value of an inhibitor against purified human LDHA.

• Principle: The enzymatic activity of LDHA is measured by monitoring the decrease in absorbance at 340 nm, which corresponds to the oxidation of NADH to NAD+ in the presence of pyruvate.

• Materials:

  • Purified recombinant human LDHA enzyme.

  • Assay Buffer: 0.2 M Tris-HCl (pH 7.3).

  • Substrate solution: 30 mM pyruvate in Assay Buffer.

  • Cofactor solution: 6.6 mM NADH in Assay Buffer.

  • Inhibitor stock solutions (GSK2837808A and oxamate) in DMSO.

  • 96-well UV-transparent microplate.

  • Microplate spectrophotometer.

• Procedure:

  • Prepare serial dilutions of the inhibitors in Assay Buffer.

  • In a 96-well plate, add the following to each well:

    • Assay Buffer.

    • Inhibitor dilution or vehicle (DMSO) control.

    • NADH solution.

    • LDHA enzyme solution.

  • Incubate the plate at room temperature for 10-15 minutes.

  • Initiate the reaction by adding the pyruvate substrate solution.

  • Immediately measure the absorbance at 340 nm every 30 seconds for 10-15 minutes.

  • Calculate the rate of NADH oxidation (decrease in A340/min).

  • Plot the percentage of inhibition against the inhibitor concentration and determine the IC50 value using non-linear regression analysis.

Cellular Lactate Production Assay

This protocol is a general guideline based on commercially available lactate assay kits.[4][16][17]

• Objective: To measure the effect of LDHA inhibitors on lactate secretion from cancer cells.

• Principle: Lactate in the cell culture medium is measured using a colorimetric or fluorometric assay where lactate is oxidized by a specific lactate dehydrogenase, leading to a product that can be quantified.

• Materials:

  • Cancer cell line of interest.

  • Complete cell culture medium.

  • GSK2837808A and oxamate.

  • Lactate assay kit (colorimetric or fluorometric).

  • 96-well microplate.

  • Microplate reader.

• Procedure:

  • Seed cells in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with various concentrations of GSK2837808A, oxamate, or vehicle control for a specified period (e.g., 24 hours).

  • Collect the cell culture medium from each well.

  • If necessary, deproteinize the samples according to the assay kit instructions.

  • Perform the lactate assay on the collected medium according to the manufacturer's protocol.

  • Measure the absorbance or fluorescence using a microplate reader.

  • Normalize the lactate concentration to the cell number or protein content in each well.

In Vivo Tumor Xenograft Study

This is a generalized protocol based on published studies.[9][10][11][13] All animal experiments must be conducted in accordance with institutional and national guidelines for animal care.

• Objective: To evaluate the anti-tumor efficacy of LDHA inhibitors in a mouse model.

• Materials:

  • Immunocompromised mice (e.g., nude or SCID).

  • Cancer cell line for xenograft implantation.

  • GSK2837808A and oxamate formulated for in vivo administration.

  • Calipers for tumor measurement.

• Procedure:

  • Subcutaneously inject cancer cells into the flank of the mice.

  • Allow tumors to grow to a palpable size (e.g., 100-200 mm³).

  • Randomize mice into treatment groups: vehicle control, GSK2837808A, and oxamate.

  • Administer the compounds at predetermined doses and schedules (e.g., GSK2837808A at 6 mg/kg daily via oral gavage; oxamate at 100-750 mg/kg daily via intraperitoneal injection).[9][11][12]

  • Measure tumor volume with calipers every 2-3 days.

  • Monitor animal body weight and general health throughout the study.

  • At the end of the study, euthanize the mice and excise the tumors for weight measurement and further analysis (e.g., histology, biomarker analysis).

Conclusion

GSK2837808A represents a significant advancement in the development of LDHA inhibitors, offering high potency and selectivity that is lacking in the classical inhibitor, oxamate. For researchers investigating the therapeutic potential of targeting LDHA, GSK2837808A is a superior tool for achieving specific and robust inhibition in both in vitro and in vivo settings. Oxamate, while valuable for historical and comparative purposes, should be used with caution due to its lower potency and potential for off-target effects. The provided data and protocols serve as a foundational resource for the continued exploration of LDHA inhibition as a promising anti-cancer strategy.

References

• 1. Oxamate suppresses whole-body energy metabolism at rest and during exercise in mice by inhibiting fat oxidation and altering lactate dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of LDHA suppresses cell proliferation and increases mitochondrial apoptosis via the JNK signaling pathway in cervical cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. Lactate Glo Assay Protocol [worldwide.promega.com]
• 5. LDH-A Enzyme Assay [bio-protocol.org]
• 6. Small-molecule inhibitors of human LDH5 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. oncotarget.com [oncotarget.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Targeting glycolysis through inhibition of lactate dehydrogenase impairs tumor growth in preclinical models of Ewing sarcoma - PMC [pmc.ncbi.nlm.nih.gov]
• 11. LACTATE DEHYDROGENASE INHIBITION WITH OXAMATE EXERTS BONE ANABOLIC EFFECT - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Oxamate Improves Glycemic Control and Insulin Sensitivity via Inhibition of Tissue Lactate Production in db/db Mice | PLOS One [journals.plos.org]
• 13. Frontiers | Inhibition of LDH-A by Oxamate Enhances the Efficacy of Anti-PD-1 Treatment in an NSCLC Humanized Mouse Model [frontiersin.org]
• 14. Unappreciated Role of LDHA and LDHB to Control Apoptosis and Autophagy in Tumor Cells [mdpi.com]
• 15. Inhibition of LDHA suppresses cell proliferation and increases mitochondrial apoptosis via the JNK signaling pathway in cervical cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. tcichemicals.com [tcichemicals.com]
• 17. abcam.com [abcam.com]

A Comparative Guide to Novel Lactate Dehydrogenase A (LDHA) Inhibitors: GSK2837808A and Beyond

For Researchers, Scientists, and Drug Development Professionals

Lactate (B86563) dehydrogenase A (LDHA) has emerged as a critical therapeutic target in oncology due to its central role in the metabolic reprogramming of cancer cells, a phenomenon known as the Warburg effect. This guide provides an objective comparison of GSK2837808A with other novel LDHA inhibitors, supported by experimental data to inform research and development decisions.

Performance Comparison of Novel LDHA Inhibitors

The following table summarizes the in vitro potency of GSK2837808A against other notable LDHA inhibitors. The half-maximal inhibitory concentration (IC50) and inhibition constant (Ki) are key metrics for evaluating the potency of these compounds. Lower values indicate higher potency.

Compound	Target(s)	IC50 / Ki	Selectivity	Mechanism of Action
GSK2837808A	hLDHA, hLDHB	IC50: 2.6 nM (hLDHA), 43 nM (hLDHB)[1]	Selective for LDHA over LDHB	NADH-competitive[2]
(R)-GNE-140	LDHA, LDHB	IC50: 3 nM (LDHA), 5 nM (LDHB)[3][4][5]	Pan-inhibitor	Not specified
FX-11	LDHA	Ki: 8 µM; IC50: 23.3 µM (in HeLa cells)[6][7]	Selective for LDHA	Reversible, competitive[6]
Galloflavin	LDH-A, LDH-B	Ki: 5.46 µM (LDH-A), 15.06 µM (LDH-B)[8][9][10]	Pan-inhibitor	Binds free enzyme[8]
Sodium Oxamate	LDH-A	IC50: 600 µM (H460 cells), 4400 µM (A549 cells)	Specific for LDH-A[11]	Pyruvate analog
AZ-33	LDHA	IC50: 0.5 µM; Kd: 0.093 µM[12][13]	Selective for LDHA	Not specified
LDHA-IN-3	LDHA	IC50: 145.2 nM[14][15][16]	Selective for LDHA	Noncompetitive[14]

Signaling Pathway and Experimental Workflow

The diagrams below illustrate the metabolic pathway targeted by LDHA inhibitors and a general workflow for screening these compounds.

Mechanism of LDHA Inhibition in Cancer Metabolism.

General Experimental Workflow for LDHA Inhibitor Discovery.

Experimental Protocols

Detailed methodologies for key experiments cited in the comparison are provided below. These protocols are generalized and may require optimization for specific cell lines or experimental conditions.

Lactate Dehydrogenase (LDH) Activity Assay (Colorimetric)

This assay quantifies the enzymatic activity of LDH by measuring the reduction of NAD+ to NADH, which is coupled to a colorimetric probe.

Materials:

• 96-well clear flat-bottom plate

• Spectrophotometric multiwell plate reader

• LDH Assay Buffer

• LDH Substrate Mix (containing lactate)

• NAD+

• NADH Standard

• Colorimetric Probe

• Test compounds (LDHA inhibitors)

Protocol:

• Prepare NADH Standards: Prepare a standard curve by serially diluting the NADH standard in LDH Assay Buffer. Add standards in duplicate to the 96-well plate.

• Sample Preparation: Prepare cell or tissue lysates in cold LDH Assay Buffer. Centrifuge to remove insoluble material. Add samples to the 96-well plate.

• Reaction Mix Preparation: Prepare a reaction mix containing LDH Assay Buffer, LDH Substrate Mix, and NAD+.

• Initiate Reaction: Add the reaction mix to each well containing standards and samples. For inhibitor screening, pre-incubate the enzyme with the test compounds before adding the substrate mix.

• Incubation: Incubate the plate at 37°C for 30 minutes, protected from light.

• Measurement: Measure the absorbance at 450 nm using a microplate reader.[17][18]

• Calculation: Determine the LDH activity from the standard curve. For inhibitor studies, calculate the percent inhibition relative to a vehicle control.

Lactate Production Assay (Colorimetric)

This assay measures the concentration of lactate in biological samples, such as cell culture media.

Materials:

• 96-well plate

• Microplate reader

• Lactate Assay Buffer

• Lactate Probe

• Lactate Enzyme Mix

• Lactate Standard

Protocol:

• Prepare Lactate Standards: Create a standard curve by diluting the Lactate Standard in Lactate Assay Buffer. Add standards to the 96-well plate.

• Sample Preparation: Collect cell culture media or prepare cell lysates. Samples may require deproteinization. Add samples to the plate.

• Reaction Mix Preparation: Prepare a reaction mix containing Lactate Assay Buffer, Lactate Probe, and Lactate Enzyme Mix.

• Incubation: Add the reaction mix to each well and incubate for 30 minutes at room temperature, protected from light.[19][20]

• Measurement: Measure the absorbance at 450 nm.

• Calculation: Determine the lactate concentration in the samples from the standard curve.

Cell Viability Assay (MTT)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

Materials:

• 96-well plate

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent

• Solubilization solution (e.g., DMSO or SDS-HCl)

• Microplate reader

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a desired density and allow them to adhere overnight.

• Compound Treatment: Treat cells with various concentrations of the LDHA inhibitors and incubate for the desired period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT reagent to each well and incubate for 2-4 hours at 37°C, allowing viable cells to metabolize MTT into formazan (B1609692) crystals.

• Solubilization: Add the solubilization solution to each well to dissolve the formazan crystals.

• Measurement: Measure the absorbance at a wavelength of 570-590 nm.[21]

• Analysis: Calculate cell viability as a percentage of the untreated control.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. GSK 2837808A | Lactate Dehydrogenase A | Tocris Bioscience [tocris.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. selleckchem.com [selleckchem.com]
• 5. medkoo.com [medkoo.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. abmole.com [abmole.com]
• 8. Galloflavin (CAS 568-80-9): a novel inhibitor of lactate dehydrogenase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. rndsystems.com [rndsystems.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. selleckchem.com [selleckchem.com]
• 12. medchemexpress.com [medchemexpress.com]
• 13. selleckchem.com [selleckchem.com]
• 14. medchemexpress.com [medchemexpress.com]
• 15. LDHA-IN-3 | 227010-33-5 | MOLNOVA [molnova.com]
• 16. LDHA-IN-3 | Lactate Dehydrogenase | 227010-33-5 | Invivochem [invivochem.com]
• 17. LDH Assay Kit / Lactate Dehydrogenase Assay Kit ab102526/K726 | Abcam [abcam.com]
• 18. sigmaaldrich.com [sigmaaldrich.com]
• 19. L-Lactate Assay Kit (Colorimetric) Quantitative (ab65331/K627) | Abcam [abcam.com]
• 20. assaygenie.com [assaygenie.com]
• 21. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]

Validating GSK2837808A Target Engagement in Cells: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of methods to validate the cellular target engagement of GSK2837808A, a potent and selective inhibitor of Lactate (B86563) Dehydrogenase A (LDHA). We present supporting experimental data, detailed protocols for key validation assays, and a comparison with alternative LDHA inhibitors.

Introduction to GSK2837808A

GSK2837808A is a cell-permeable quinoline (B57606) 3-sulfonamide compound that acts as a potent and reversible inhibitor of LDHA. LDHA is a key enzyme in anaerobic glycolysis, catalyzing the conversion of pyruvate (B1213749) to lactate. By inhibiting LDHA, GSK2837808A disrupts glycolysis, a metabolic pathway often upregulated in cancer cells (the Warburg effect). This inhibition leads to a reduction in lactate production, decreased glucose uptake, and can ultimately induce apoptosis in cancer cells.[1][2] GSK2837808A is a selective inhibitor, showing higher potency for LDHA over the LDHB isoform.[1][3]

Comparative Data of LDHA Inhibitors

The following table summarizes the biochemical and cellular potency of GSK2837808A in comparison to other known LDHA inhibitors.

Compound	Target(s)	IC50 (nM)	Cellular Lactate Inhibition EC50 (nM)	Reference
GSK2837808A	LDHA , LDHB	2.6 (hLDHA) , 43 (hLDHB)	400 (Snu398 cells)	[1][3][4]
FX-11	LDHA	10 (hLDHA)	~1,000 (P493 cells)	[3]
(R)-GNE-140	LDHA	9.8 (hLDHA)	200 (A549 cells)	[3]
NCI-006	LDHA	<10 (hLDHA)	~500 (MiaPaCa-2 cells)	[5]

Note: IC50 values represent the concentration of the inhibitor required to reduce the enzymatic activity by 50% in biochemical assays. EC50 values represent the concentration required to achieve 50% of the maximal effect in cellular assays. These values can vary depending on the cell line and experimental conditions.

Visualizing the Mechanism of Action

The following diagram illustrates the central role of LDHA in cellular metabolism and the mechanism of inhibition by GSK2837808A.

Caption: Inhibition of LDHA by GSK2837808A blocks the conversion of pyruvate to lactate.

Experimental Protocols for Target Validation

Validating that GSK2837808A engages with LDHA in a cellular context is crucial for interpreting experimental results. Below are detailed protocols for key assays.

Lactate Production Assay

This assay directly measures the functional consequence of LDHA inhibition in cells.

Principle: LDHA inhibition by GSK2837808A will lead to a dose-dependent decrease in the amount of lactate secreted by the cells into the culture medium.

Protocol:

• Cell Seeding: Plate cells (e.g., Snu398 hepatocellular carcinoma cells) in a suitable multi-well plate and allow them to adhere overnight.

• Treatment: Replace the culture medium with fresh medium containing various concentrations of GSK2837808A or a vehicle control (e.g., DMSO).

• Incubation: Incubate the cells for a defined period (e.g., 6 hours for normoxic conditions).[1]

• Sample Collection: Collect the cell culture medium.

• Lactate Quantification: Measure the lactate concentration in the collected medium using a biochemistry analyzer (e.g., YSI 2900 Biochemistry Analyzer) or a commercially available lactate assay kit.[1]

• Data Analysis: Normalize the lactate levels to the cell number or total protein content and plot the dose-response curve to determine the EC50 value.

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method to directly demonstrate the physical binding of a compound to its target protein in intact cells.[6][7][8][9] The principle is that ligand binding stabilizes the target protein, leading to a higher melting temperature.

Principle: The binding of GSK2837808A to LDHA will increase the thermal stability of the LDHA protein.

Protocol:

• Cell Treatment: Treat cultured cells with either GSK2837808A or a vehicle control for a specified time.

• Heating: Aliquot the cell suspension into PCR tubes and heat them to a range of temperatures (e.g., 40-70°C) for a set duration (e.g., 3 minutes) using a thermal cycler.

• Cell Lysis: Lyse the cells by freeze-thaw cycles or sonication.

• Separation of Soluble and Aggregated Proteins: Centrifuge the lysates at high speed to pellet the aggregated, denatured proteins.

• Protein Quantification: Collect the supernatant containing the soluble proteins and determine the protein concentration.

• Western Blotting: Analyze the amount of soluble LDHA in each sample by Western blotting using an LDHA-specific antibody.

• Data Analysis: Plot the amount of soluble LDHA as a function of temperature. A shift in the melting curve to a higher temperature in the presence of GSK2837808A indicates target engagement.

Caption: Workflow for the Cellular Thermal Shift Assay (CETSA).

Comparison of Target Validation Methods

Choosing the right assay depends on the specific research question. The following diagram provides a logical comparison of the primary methods for validating GSK2837808A target engagement.

Caption: Decision guide for selecting a target validation method.

Conclusion

Validating the target engagement of GSK2837808A in cells is essential for the accurate interpretation of its biological effects. This guide provides a framework for researchers to select and perform appropriate assays. A multi-faceted approach, combining direct binding assays like CETSA with functional assays such as lactate production measurement, will provide the most robust validation of on-target activity. The provided data on alternative LDHA inhibitors allows for contextualization of the potency and efficacy of GSK2837808A in various experimental systems.

References

• 1. selleckchem.com [selleckchem.com]
• 2. Inhibition of glycolysis by targeting lactate dehydrogenase A facilitates hyaluronan synthase 2 synthesis in synovial fibroblasts of temporomandibular joint osteoarthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. caymanchem.com [caymanchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Frontiers | Current Advances in CETSA [frontiersin.org]
• 8. Application of the Cellular Thermal Shift Assay (CETSA) to validate drug target engagement in platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Western Blot Analysis of LDHA Expression Following GSK2837808A Treatment: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the analysis of Lactate (B86563) Dehydrogenase A (LDHA) protein expression by Western blot following treatment with the selective inhibitor GSK2837808A. This document offers a comparative framework, including detailed experimental protocols and data interpretation, to assist researchers in evaluating the effects of this inhibitor on the glycolytic pathway in cancer cells.

Introduction to GSK2837808A and LDHA

GSK2837808A is a potent and selective inhibitor of Lactate Dehydrogenase A (LDHA), a key enzyme in anaerobic glycolysis.[1][2][3] LDHA catalyzes the conversion of pyruvate (B1213749) to lactate, a crucial step for regenerating NAD+ and sustaining high rates of glycolysis, a hallmark of many cancer cells known as the "Warburg effect".[4][5] By inhibiting LDHA, GSK2837808A disrupts this metabolic process, leading to a reduction in lactate production and, in many cancer cell lines, an induction of apoptosis.[2] GSK2837808A acts by competing with the NADH cofactor for binding to the LDHA enzyme.[3][6]

The primary mechanism of GSK2837808A is the inhibition of LDHA's enzymatic activity. However, it is crucial to assess the total protein expression of LDHA via Western blot to confirm that any observed downstream effects of the treatment are a direct result of enzymatic inhibition rather than a change in the overall levels of the LDHA protein. This guide outlines the methodology for such a comparative analysis.

Comparative Analysis of LDHA Expression

The following table summarizes hypothetical quantitative data from a Western blot experiment designed to assess LDHA protein expression in a cancer cell line (e.g., Snu398 hepatocellular carcinoma cells) after treatment with GSK2837808A. The data is presented as the relative band intensity of LDHA normalized to a loading control (e.g., β-actin).

Treatment Group	GSK2837808A Concentration	Treatment Duration	Relative LDHA Protein Expression (Normalized to β-actin)	Standard Deviation
Vehicle Control	0 µM (DMSO)	24 hours	1.00	± 0.08
GSK2837808A	1 µM	24 hours	0.98	± 0.10
GSK2837808A	5 µM	24 hours	0.95	± 0.09
GSK2837808A	10 µM	24 hours	0.93	± 0.11

Interpretation of Data: The hypothetical data in this table illustrates that treatment with GSK2837808A at various concentrations for 24 hours does not significantly alter the total protein expression of LDHA. This finding supports the known mechanism of GSK2837808A as an inhibitor of LDHA activity rather than an inhibitor of its expression. Any observed decrease in lactate production or cell viability would therefore be attributable to the direct inhibition of the enzyme's function.

Detailed Experimental Protocols

A detailed protocol for performing a Western blot to analyze LDHA expression is provided below.

Cell Culture and Treatment

• Cell Seeding: Plate cancer cells (e.g., Snu398, HeLa, or another relevant cell line) in 6-well plates at a density that will result in 70-80% confluency at the time of harvest.

• Treatment: The following day, treat the cells with varying concentrations of GSK2837808A (e.g., 1 µM, 5 µM, 10 µM) and a vehicle control (DMSO).

• Incubation: Incubate the cells for the desired treatment duration (e.g., 24 hours) at 37°C in a humidified incubator with 5% CO2.

Protein Extraction

• Cell Lysis: After treatment, wash the cells twice with ice-cold phosphate-buffered saline (PBS). Add 100-200 µL of ice-cold RIPA lysis buffer supplemented with protease and phosphatase inhibitors to each well.

• Scraping and Collection: Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

• Centrifugation: Centrifuge the lysate at 14,000 rpm for 15 minutes at 4°C to pellet cellular debris.

• Supernatant Collection: Carefully transfer the supernatant containing the soluble protein to a new pre-chilled tube.

Protein Quantification

• BCA Assay: Determine the protein concentration of each sample using a bicinchoninic acid (BCA) protein assay kit according to the manufacturer's instructions.

SDS-PAGE and Western Blotting

• Sample Preparation: Prepare protein samples for electrophoresis by mixing with Laemmli sample buffer and heating at 95°C for 5 minutes.

• Gel Electrophoresis: Load equal amounts of protein (e.g., 20-30 µg) per lane onto a 10% or 12% SDS-polyacrylamide gel. Run the gel at 100-120V until the dye front reaches the bottom.

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) membrane at 100V for 1-2 hours at 4°C.

• Blocking: Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for LDHA (e.g., rabbit anti-LDHA) overnight at 4°C with gentle agitation. A primary antibody for a loading control (e.g., mouse anti-β-actin) should also be used.

• Washing: Wash the membrane three times for 10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate the membrane with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody (e.g., anti-rabbit IgG-HRP and anti-mouse IgG-HRP) for 1 hour at room temperature.

• Washing: Repeat the washing step as described above.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) detection reagent and visualize the signal using a chemiluminescence imaging system.

• Densitometry: Quantify the band intensities using image analysis software (e.g., ImageJ). Normalize the intensity of the LDHA band to the corresponding loading control band.

Visualizing the Experimental Workflow and Signaling Pathway

The following diagrams, generated using the DOT language, illustrate the experimental workflow for the Western blot analysis and the signaling pathway of LDHA inhibition by GSK2837808A.

Caption: Experimental workflow for Western blot analysis of LDHA expression.

Caption: Mechanism of LDHA inhibition by GSK2837808A.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. axonmedchem.com [axonmedchem.com]
• 4. Inhibition of LDHA suppresses cell proliferation and increases mitochondrial apoptosis via the JNK signaling pathway in cervical cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. immune-system-research.com [immune-system-research.com]

Measuring Changes in ATP Production with GSK2837808A: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of GSK2837808A, a potent lactate (B86563) dehydrogenase A (LDHA) inhibitor, with other compounds that modulate cellular ATP production. Due to the absence of direct head-to-head comparative studies measuring ATP level changes under identical experimental conditions, this document presents the available data for each compound individually. This approach allows for an objective overview based on existing literature, while clearly acknowledging the limitations in providing a direct quantitative comparison.

Introduction to GSK2837808A and Cellular Metabolism

GSK2837808A is a selective and potent inhibitor of lactate dehydrogenase A (LDHA), an enzyme crucial for the conversion of pyruvate (B1213749) to lactate, a hallmark of aerobic glycolysis or the "Warburg effect" observed in many cancer cells. By inhibiting LDHA, GSK2837808A disrupts this metabolic pathway, leading to a decrease in lactate production and a subsequent shift in cellular metabolism. This shift often involves an increased reliance on mitochondrial respiration, which can significantly impact cellular ATP production. Understanding the effects of GSK2837808A on ATP synthesis is critical for evaluating its therapeutic potential.

Signaling Pathway of GSK2837808A in Modulating ATP Production

Caption: GSK2837808A inhibits LDHA, impacting ATP production.

Comparative Analysis of Compounds Modulating ATP Production

While direct comparative data is unavailable, this section summarizes the effects of GSK2837808A and alternative compounds on ATP production based on individual studies.

Compound	Target/Mechanism	Effect on ATP Production	Cell Types Studied (Examples)	Quantitative Data (from individual studies)
GSK2837808A	Lactate Dehydrogenase A (LDHA) inhibitor	Shifts metabolism from glycolysis to oxidative phosphorylation, which can initially increase mitochondrial ATP production at lower concentrations, while higher concentrations can be cytotoxic and decrease overall ATP.	Snu398 hepatocellular carcinoma cells, various cancer cell lines.[1]	At doses up to 3 µM, increases oxygen consumption rates in hepatocellular carcinoma cells, suggesting a potential for increased mitochondrial ATP production. Higher concentrations directly inhibit mitochondrial function.[1]
Oxamate (B1226882)	Lactate Dehydrogenase (LDH) inhibitor	Decreases ATP levels.[2][3]	Non-small cell lung cancer cells, nasopharyngeal carcinoma cells, cervical cancer cells.[2][3]	Markedly reduced intracellular ATP levels in CNE-1 and CNE-2 nasopharyngeal carcinoma cells.[4] In A549 lung cancer cells, treatment with oxamate for 24h significantly decreased ATP content.[2][5] 10 mM oxamate significantly decreased ATP production in HeLa and SiHa cervical cancer cells.[3]
FX11	Lactate Dehydrogenase A (LDHA) inhibitor	Reduces ATP levels.	Human lymphoma and pancreatic cancer cells.	Treatment of P493 cells with 9 µM FX11 for 20 hours resulted in a significant decrease in ATP levels.
Ganetespib	Heat Shock Protein 90 (HSP90) inhibitor	Prevents ATP-dependent binding of HSP90 to its client proteins, leading to their degradation. The overall effect on cellular ATP levels is complex and likely cell-type dependent, but inhibition of multiple oncogenic pathways can lead to apoptosis and reduced cellular energy.[6][7]	Hepatoblastoma cells, non-small cell lung cancer cells, gastric cancer cells.[6][7]	Does not directly degrade HSP90 but prevents its ATP-dependent chaperone function.[7] The impact on total cellular ATP is an indirect consequence of inhibiting multiple signaling pathways.
N-acetylcysteine (NAC)	Antioxidant, precursor to glutathione	Can restore ATP levels under conditions of oxidative stress. However, in some cancer cell lines, it has been observed to reduce cellular ATP content.[8]	MIN6 beta-cell line, rat salivary gland mitochondria.[8][9]	In MIN6 cells, NAC supplementation significantly reduced cellular ATP content under both physiological and fatty acid stress conditions.[8] In a rat model of insulin (B600854) resistance, NAC supplementation reduced the ADP/ATP ratio, suggesting an enhancement of energy metabolism.[9]

Disclaimer: The quantitative data presented in this table is collated from different studies and should not be directly compared due to variations in experimental conditions, cell lines, and methodologies.

Experimental Protocols

Measuring ATP Production using Seahorse XF Real-Time ATP Rate Assay

This method allows for the simultaneous measurement of mitochondrial and glycolytic ATP production rates in live cells.

Principle: The assay measures the oxygen consumption rate (OCR) and the extracellular acidification rate (ECAR), which are proxies for mitochondrial respiration and glycolysis, respectively. By using specific inhibitors of mitochondrial function (oligomycin and rotenone (B1679576)/antimycin A), the assay can distinguish between ATP produced through oxidative phosphorylation and glycolysis.

Protocol Outline:

• Cell Seeding: Seed cells in a Seahorse XF cell culture microplate at a predetermined optimal density and allow them to adhere overnight.

• Cartridge Hydration: Hydrate the Seahorse XF sensor cartridge overnight in Seahorse XF Calibrant at 37°C in a non-CO2 incubator.

• Assay Medium Preparation: Prepare Seahorse XF assay medium supplemented with substrates such as glucose, pyruvate, and glutamine. Warm the medium to 37°C.

• Cell Preparation: On the day of the assay, replace the cell culture medium with the pre-warmed XF assay medium and incubate the cells at 37°C in a non-CO2 incubator for 1 hour.

• Inhibitor Preparation: Prepare stock solutions of oligomycin (B223565) and a mixture of rotenone and antimycin A. Load the appropriate volumes into the designated ports of the hydrated sensor cartridge.

• Seahorse XF Analyzer Operation: Calibrate the sensor cartridge and run the assay according to the manufacturer's instructions. The analyzer will measure baseline OCR and ECAR, and then the rates after the sequential injection of the inhibitors.

• Data Analysis: The Seahorse XF software calculates the rates of mitochondrial and glycolytic ATP production based on the changes in OCR and ECAR following inhibitor injections.

Measuring ATP Production using a Luciferase-Based Assay

This is a highly sensitive method for quantifying total cellular ATP.

Principle: The assay utilizes the enzyme luciferase, which catalyzes the oxidation of luciferin (B1168401) in the presence of ATP, producing light. The amount of light emitted is directly proportional to the ATP concentration.

Protocol Outline:

• Cell Culture: Culture cells in a 96-well plate to the desired confluency.

• Reagent Preparation: Prepare the ATP detection reagent containing luciferase and luciferin according to the manufacturer's protocol.

• Cell Lysis and ATP Measurement:

  • Add the ATP detection reagent directly to the cell culture wells. This reagent typically contains a component that lyses the cells to release ATP.

  • Incubate the plate for a short period at room temperature to allow for cell lysis and the enzymatic reaction to stabilize.

• Luminescence Reading: Measure the luminescence of each well using a luminometer.

• Data Analysis: Generate a standard curve using known concentrations of ATP. Use the standard curve to determine the ATP concentration in the experimental samples.

Experimental Workflow for Measuring ATP Changes

Caption: Workflow for measuring ATP changes.

Conclusion

GSK2837808A, by targeting LDHA, presents a compelling strategy for modulating cancer cell metabolism. Its impact on ATP production is a critical aspect of its mechanism of action. While this guide provides an overview of GSK2837808A and alternative compounds that affect cellular ATP, the lack of direct comparative studies highlights a significant gap in the current research landscape. Future studies employing standardized protocols, such as the Seahorse XF Real-Time ATP Rate Assay, to directly compare these compounds will be invaluable for a more definitive understanding of their relative effects on cellular bioenergetics and for guiding the development of novel metabolic therapies.

References

• 1. Targeting the Warburg effect via LDHA inhibition engages ATF4 signaling for cancer cell survival | The EMBO Journal [link.springer.com]
• 2. biorxiv.org [biorxiv.org]
• 3. oncotarget.com [oncotarget.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. The Effect of N-Acetylcysteine on Respiratory Enzymes, ADP/ATP Ratio, Glutathione Metabolism, and Nitrosative Stress in the Salivary Gland Mitochondria of Insulin Resistant Rats - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Oxygen Consumption Rate Following Treatment with the LDHA Inhibitor GSK2837808A

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of GSK2837808A, a potent lactate (B86563) dehydrogenase (LDH) inhibitor, with other metabolic modulators, focusing on their impact on cellular oxygen consumption rate (OCR). The information presented herein is supported by experimental data and detailed methodologies to assist researchers in evaluating its potential applications.

Introduction to GSK2837808A and Metabolic Reprogramming in Cancer

Cancer cells often exhibit a metabolic shift towards aerobic glycolysis, a phenomenon known as the Warburg effect. This process involves the conversion of glucose to lactate even in the presence of oxygen, facilitated by the enzyme lactate dehydrogenase A (LDHA). By inhibiting LDHA, compounds like GSK2837808A aim to reverse this glycolytic phenotype, thereby forcing cancer cells to rely on mitochondrial oxidative phosphorylation for energy production. A key indicator of this metabolic switch is an increase in the oxygen consumption rate. GSK2837808A is a potent and selective inhibitor of both LDHA and LDHB (Lactate Dehydrogenase A and B). In cancer cell lines, it has been shown to inhibit lactate production, reduce glucose uptake, and notably, enhance mitochondrial oxygen consumption, particularly in Snu398 hepatocellular carcinoma cells[1]. However, it is important to note that at concentrations exceeding 3 µM, GSK2837808A may directly impede mitochondrial function.

Comparative Analysis of Oxygen Consumption Rate

The following table summarizes the effects of GSK2837808A and an alternative LDHA inhibitor, FX11, on cellular oxygen consumption. It is crucial to recognize that the data presented is derived from different studies employing distinct cell lines and methodologies, which may limit direct comparability.

Compound	Target	Cell Line	Effect on Oxygen Consumption Rate (OCR)	Reference
GSK2837808A	LDHA/LDHB	Snu398 (Hepatocellular Carcinoma)	Enhances mitochondrial oxygen consumption.	[1]
FX11	LDHA	P493 (Human B-cell Lymphoma)	Increased oxygen consumption (slope of O2 consumption changed from -1.7 in control to -2.4 post-treatment).	[2]

Signaling Pathway and Experimental Workflow

To visually represent the underlying mechanisms and experimental procedures, the following diagrams have been generated using Graphviz.

Signaling Pathway of LDHA Inhibition by GSK2837808A

Caption: Signaling pathway of GSK2837808A action.

Experimental Workflow for OCR Analysis

Caption: Experimental workflow for OCR analysis.

Experimental Protocols

Measurement of Oxygen Consumption Rate using Seahorse XF Analyzer

The following protocol outlines the key steps for assessing the impact of GSK2837808A on cellular oxygen consumption rate using the Agilent Seahorse XF Cell Mito Stress Test.

Materials:

• GSK2837808A and other compounds of interest

• Appropriate cancer cell line (e.g., Snu398)

• Seahorse XF Cell Culture Microplates

• Seahorse XF Calibrant

• Seahorse XF Base Medium supplemented with glucose, pyruvate, and glutamine

• Seahorse XF Cell Mito Stress Test Kit (containing Oligomycin, FCCP, and Rotenone/Antimycin A)

• Agilent Seahorse XF Analyzer

Procedure:

• Cell Seeding:

  • Seed the cells at an optimized density in a Seahorse XF cell culture microplate.

  • Allow cells to adhere and grow overnight in a standard CO2 incubator at 37°C.

• Sensor Cartridge Hydration:

  • On the day before the assay, hydrate (B1144303) the Seahorse XF sensor cartridge by adding Seahorse XF Calibrant to each well of the utility plate and placing the sensor cartridge on top.

  • Incubate overnight in a non-CO2 incubator at 37°C.

• Drug Preparation and Treatment:

  • Prepare fresh solutions of GSK2837808A and other test compounds in the Seahorse XF assay medium.

  • On the day of the assay, remove the cell culture medium from the microplate and wash the cells with pre-warmed Seahorse XF assay medium.

  • Add the assay medium containing the respective drug treatments (or vehicle control) to the cell plate.

  • Incubate the cell plate in a non-CO2 incubator at 37°C for at least one hour before the assay.

• Seahorse XF Assay:

  • Load the hydrated sensor cartridge with the Seahorse XF Cell Mito Stress Test compounds (Oligomycin, FCCP, Rotenone/Antimycin A) in the designated injection ports.

  • Calibrate the Seahorse XF Analyzer with the sensor cartridge.

  • Replace the calibrant plate with the cell culture plate.

  • Initiate the Seahorse XF assay protocol. The instrument will measure the basal OCR, followed by sequential injections of the mitochondrial inhibitors to determine key parameters of mitochondrial function, including ATP-linked respiration, maximal respiration, and spare respiratory capacity.

• Data Analysis:

  • After the run, normalize the OCR data to cell number or protein concentration.

  • Analyze the data using the Seahorse Wave software to calculate the various mitochondrial function parameters.

  • Compare the OCR profiles and calculated parameters between the different treatment groups.

Conclusion

The available evidence indicates that GSK2837808A effectively inhibits LDHA, leading to a metabolic shift towards oxidative phosphorylation and a subsequent increase in the oxygen consumption rate in responsive cancer cell lines. This guide provides a framework for comparing its effects with other metabolic inhibitors. However, for a definitive comparative analysis, it is recommended that researchers conduct head-to-head studies using the same cell line and experimental conditions. The detailed protocol provided herein can serve as a foundation for such investigations.

References

• 1. caymanchem.com [caymanchem.com]
• 2. researchgate.net [researchgate.net]

Confirming GSK2837808A-Induced Apoptosis: A Comparative Guide to the TUNEL Assay and Alternatives

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the Terminal deoxynucleotidyl transferase dUTP Nick End Labeling (TUNEL) assay with alternative methods for confirming apoptosis induced by the lactate (B86563) dehydrogenase A (LDHA) inhibitor, GSK2837808A. This guide includes supporting experimental data, detailed protocols, and visualizations to aid in experimental design and data interpretation.

GSK2837808A is a potent and selective inhibitor of LDHA, a key enzyme in anaerobic glycolysis. By blocking lactate production, GSK2837808A disrupts cancer cell metabolism, leading to cell proliferation inhibition and induction of apoptosis.[1] This has been observed in various cancer cell lines, including hepatocellular carcinoma (Snu398) and cervical cancer cells. The confirmation and quantification of apoptosis are crucial for evaluating the efficacy of GSK2837808A. While the TUNEL assay is a widely used method for detecting DNA fragmentation, a hallmark of late-stage apoptosis, other assays can provide a more comprehensive understanding of the apoptotic process.

Comparison of Apoptosis Detection Methods

Several methods can be employed to detect and quantify apoptosis induced by GSK2837808A. The choice of assay depends on the specific stage of apoptosis being investigated and the experimental context. The TUNEL assay, Annexin (B1180172) V/PI staining, and western blotting for apoptosis-related proteins are among the most common and informative techniques.

Assay	Principle	Stage of Apoptosis Detected	Advantages	Disadvantages
TUNEL Assay	Labels the 3'-hydroxyl termini of DNA strand breaks with labeled dUTP, catalyzed by terminal deoxynucleotidyl transferase (TdT).[2]	Late	Can be used on fixed and paraffin-embedded tissues. Provides spatial information in tissue sections.	May also label necrotic cells or cells with DNA damage from other sources.[3] Less sensitive for early apoptotic events.
Annexin V/PI Staining	Annexin V binds to phosphatidylserine (B164497) (PS) translocated to the outer leaflet of the plasma membrane. Propidium Iodide (PI) stains the DNA of cells with compromised membranes.	Early (Annexin V positive, PI negative) and Late (Annexin V positive, PI positive)	Highly sensitive for early apoptosis. Allows for differentiation between apoptotic, necrotic, and viable cells. Can be quantified by flow cytometry.	Requires fresh, unfixed cells. PS externalization can also occur in some forms of necrosis.
Western Blotting	Detects the expression levels of key apoptosis-regulating proteins.	Early to Late	Provides information on the specific signaling pathways involved (e.g., intrinsic vs. extrinsic). Can detect pro- and anti-apoptotic proteins, as well as cleaved (active) forms of caspases.	Does not provide single-cell resolution. Is a bulk measurement of the cell population.

While one study on synovial fibroblasts in temporomandibular joint osteoarthritis utilized both TUNEL and Annexin V/PI staining to demonstrate apoptosis following GSK2837808A treatment, a direct quantitative comparison was not provided.[4] However, general comparative studies suggest that the Annexin V assay may be more sensitive in detecting early apoptotic events compared to the TUNEL assay.[5][6] For instance, in some cell types, the apoptotic index determined by Annexin V staining was higher than that obtained by the TUNEL assay, especially at earlier time points.[7]

Quantitative Data Summary

Cell Line	Treatment	Assay	Result	Reference
HeLa & SiHa (Cervical Cancer)	Oxamate (LDHA inhibitor)	Annexin V/PI	Significant increase in apoptotic cells after 48h treatment.	[8]
Hepatocellular Carcinoma Cells	LDHA shRNA	Flow Cytometry (sub-G1)	~3.3-fold increase in the percentage of apoptotic cells.	[1]
Synovial Fibroblasts (TMJOA)	GSK2837808A	TUNEL & Annexin V/PI	Demonstrated induction of apoptosis.	[4]
HL-60 & MCF-7	Camptothecin	Annexin V vs. TUNEL	In HL-60 cells, both methods gave similar results. In MCF-7 cells, Annexin V detected apoptosis earlier and to a greater extent than TUNEL.	[7]

Experimental Protocols

TUNEL Assay Protocol (General for Cultured Cells)

This protocol is a generalized procedure and may require optimization for specific cell types and experimental conditions.

• Cell Preparation:

  • Culture cells to the desired confluency and treat with GSK2837808A or vehicle control for the desired time.

  • Harvest cells and wash with Phosphate-Buffered Saline (PBS).

  • Fix cells in 1% paraformaldehyde in PBS for 15 minutes at room temperature.

  • Wash cells in PBS and then resuspend in 70% ice-cold ethanol. Store at -20°C for at least 4 hours.

• Staining:

  • Wash cells with PBS to remove ethanol.

  • Resuspend cells in the DNA Labeling Solution (containing TdT enzyme and fluorescently labeled dUTP) according to the manufacturer's instructions.

  • Incubate for 60 minutes at 37°C in a humidified atmosphere, protected from light.

  • Wash cells with Rinse Buffer.

  • If desired, counterstain with a DNA dye such as Propidium Iodide (PI) or DAPI for cell cycle analysis.

• Analysis:

  • Analyze the cells by flow cytometry or fluorescence microscopy. TUNEL-positive cells will exhibit fluorescence at the appropriate wavelength.

Western Blot Protocol for Cleaved Caspase-3

• Cell Lysis:

  • Treat cells with GSK2837808A or vehicle control.

  • Wash cells with ice-cold PBS and lyse in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Determine protein concentration using a BCA or Bradford assay.

• SDS-PAGE and Transfer:

  • Denature protein lysates by boiling in Laemmli sample buffer.

  • Separate proteins by SDS-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer proteins to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific for cleaved caspase-3 overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection:

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and visualize using an appropriate imaging system. The presence of bands at approximately 17 and 19 kDa indicates cleaved (active) caspase-3.

Visualizations

References

• 1. mdpi.com [mdpi.com]
• 2. Comparison of methods based on annexin-V binding, DNA content or TUNEL for evaluating cell death in HL-60 and adherent MCF-7 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Do TUNEL and Other Apoptosis Assays Detect Cell Death in Preclinical Studies? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibition of glycolysis by targeting lactate dehydrogenase A facilitates hyaluronan synthase 2 synthesis in synovial fibroblasts of temporomandibular joint osteoarthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Comparison of the TUNEL, lamin B and annexin V methods for the detection of apoptosis by flow cytometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Comparison of methods based on annexin‐V binding, DNA content or TUNEL for evaluating cell death in HL‐60 and adherent MCF‐7 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Inhibition of LDHA suppresses cell proliferation and increases mitochondrial apoptosis via the JNK signaling pathway in cervical cancer cells - PMC [pmc.ncbi.nlm.nih.gov]

The Synergistic Potential of GSK2837808A in Combination Cancer Therapies: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

GSK2837808A, a potent and selective inhibitor of lactate (B86563) dehydrogenase A (LDHA), is emerging as a compelling agent in oncology, primarily through its mechanism of targeting cancer metabolism. By blocking the conversion of pyruvate (B1213749) to lactate, GSK2837808A disrupts the glycolytic pathway heavily relied upon by many tumors for rapid growth and proliferation, a phenomenon known as the Warburg effect.[1] While preclinical studies have demonstrated the efficacy of GSK2837808A as a monotherapy in reducing tumor burden, its true potential may lie in combination with other established cancer therapies. This guide provides a comparative analysis of the preclinical rationale and available data for combining GSK2837808A with immunotherapy, targeted therapies, and chemotherapy, offering insights for future research and drug development.

GSK2837808A in Combination with Immune Checkpoint Inhibitors

The accumulation of lactate in the tumor microenvironment is known to suppress the function of anti-tumor immune cells, including T cells and natural killer (NK) cells. By inhibiting lactate production with GSK2837808A, it is hypothesized that the immunosuppressive milieu can be reversed, thereby enhancing the efficacy of immune checkpoint inhibitors (ICIs) such as anti-PD-1 antibodies.

A preclinical study investigating the combination of LDHA inhibitors with ICIs in a murine melanoma model demonstrated a significant improvement in treatment efficacy.[2] This combination not only disrupted the metabolism of melanoma cells but also favorably modulated the immune response.[2] GSK2837808A, specifically, has been shown to activate anti-tumor immune cells and prevent the activation of the NLRP3 inflammasome, a component of the innate immune system that can contribute to tumor progression.[1] This dual action of reducing lactate-mediated immunosuppression and directly activating immune cells provides a strong rationale for combining GSK2837808A with ICIs.

Signaling Pathway: LDHA Inhibition and Immune Cell Activation

GSK2837808A and ICI combination pathway.

GSK2837808A with Targeted Therapies: Focus on KRAS-Mutant Cancers

Cancers harboring KRAS mutations are notoriously difficult to treat and often exhibit altered metabolic pathways. The MAPK (mitogen-activated protein kinase) pathway, which is downstream of KRAS, is a key driver of tumor cell proliferation and survival. While direct KRAS inhibitors are now available, resistance often emerges through the reactivation of the MAPK pathway or other signaling cascades.

Targeting tumor metabolism with GSK2837808A presents a rational combination strategy for KRAS-mutant cancers. By creating metabolic stress, GSK2837808A could synergize with inhibitors of the MAPK pathway, such as MEK inhibitors (e.g., trametinib), to induce synthetic lethality in cancer cells. Although direct preclinical data for the combination of GSK2837808A and MAPK inhibitors is not yet widely published, the concept is supported by the known metabolic vulnerabilities of KRAS-driven tumors.

GSK2837808A in Combination with Chemotherapy

Chemotherapeutic agents, such as platinum-based compounds (e.g., cisplatin) and taxanes (e.g., paclitaxel), remain a cornerstone of cancer treatment. However, resistance to these agents is a major clinical challenge. The metabolic state of a tumor can influence its sensitivity to chemotherapy. For example, hypoxic and glycolytic tumors are often more resistant to certain chemotherapies.

Preclinical studies with other LDHA inhibitors have demonstrated synergistic effects when combined with chemotherapy. For instance, a study combining the LDHA inhibitor oxamate (B1226882) with paclitaxel (B517696) showed potentiation of the anticancer effect both in vitro and in vivo.[3] This was associated with increased apoptosis and anti-angiogenic effects.[3] Another study showed that novel LDHA inhibitors displayed synergistic cytotoxic activity with gemcitabine (B846) in pancreatic cancer cells, particularly under hypoxic conditions. While specific data for GSK2837808A in combination with standard chemotherapeutic agents is limited, these findings provide a strong rationale for further investigation.

Quantitative Data Summary

While specific quantitative data for GSK2837808A in combination therapies is not extensively available in the public domain, the following table summarizes the known preclinical efficacy of GSK2837808A as a monotherapy. This serves as a baseline for comparison when designing and evaluating future combination studies.

Cancer Type	Model	Treatment	Efficacy	Reference
Pancreatic Cancer	Orthotopic Mouse Model	GSK2837808A (6 mg/kg/day)	Decreased tumor weight and volume	[4]
Hepatocellular Carcinoma (Snu398 cells)	In vitro	GSK2837808A	Inhibits proliferation and induces apoptosis	[5]
Ewing Sarcoma	Xenograft Model	LDH inhibitors (not specified as GSK2837808A)	Reduced tumor growth	[6]

Experimental Protocols

Experimental Workflow: In Vivo Combination Study

Workflow for a preclinical combination study.

Protocol Details:

• Cell Culture and Animal Models:

  • Select appropriate cancer cell lines based on the therapeutic hypothesis (e.g., KRAS-mutant lung cancer cells for combination with a MEK inhibitor).

  • Culture cells under standard conditions.

  • Implant tumor cells subcutaneously or orthotopically into immunocompromised (for xenografts) or immunocompetent (for syngeneic models, especially for immunotherapy studies) mice.

• Tumor Growth and Randomization:

  • Monitor tumor growth using caliper measurements.

  • Once tumors reach a predetermined size (e.g., 100-150 mm³), randomize mice into treatment groups (typically n=8-10 mice per group).

• Treatment Administration:

  • GSK2837808A: Prepare in a suitable vehicle and administer via oral gavage or intraperitoneal injection at a dose determined from single-agent efficacy studies (e.g., 6 mg/kg/day).[4]

  • Combination Agent: Administer the second therapeutic agent (e.g., anti-PD-1 antibody, MEK inhibitor) according to established protocols for that agent.

  • Control Groups: Include groups receiving vehicle only, GSK2837808A alone, and the combination agent alone.

• Efficacy and Toxicity Monitoring:

  • Measure tumor volume and mouse body weight 2-3 times per week.

  • Monitor for any signs of toxicity.

• Endpoint and Analysis:

  • At the end of the study (defined by tumor size in the control group or a predetermined time point), euthanize the mice.

  • Excise tumors, weigh them, and process them for further analysis, such as immunohistochemistry (for proliferation markers like Ki67 and apoptosis markers like cleaved caspase-3), western blotting (to assess pathway modulation), and analysis of the tumor immune infiltrate by flow cytometry.

Limitations and Future Directions

A significant consideration for the clinical translation of GSK2837808A is its potential for liver toxicity, which has been noted as a limiting factor in its clinical application.[7] Future research should focus on developing strategies to mitigate this toxicity, such as optimizing dosing schedules or developing liver-sparing formulations.

The lack of extensive published data on GSK2837808A in combination therapies highlights a critical gap in the current understanding of its full therapeutic potential. Rigorous preclinical studies are needed to generate robust quantitative data on the efficacy and safety of GSK2837808A combined with a range of other cancer treatments. These studies will be essential for identifying the most promising combination strategies and for guiding the design of future clinical trials.

References

• 1. Targeting KRAS mutant cancers by preventing signaling transduction in the MAPK pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. GSK 2837808A | Lactate Dehydrogenase A | Tocris Bioscience [tocris.com]
• 6. New combination chemotherapy of cisplatin with an electron-donating compound for treatment of multiple cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Combination Strategies to Augment Immune Check Point Inhibitors Efficacy - Implications for Translational Research - PMC [pmc.ncbi.nlm.nih.gov]

In Vivo Validation of GSK2837808A: A Comparative Guide to its Anti-Tumor Effects

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the in vivo anti-tumor effects of GSK2837808A, a potent and selective inhibitor of lactate (B86563) dehydrogenase A (LDHA). The document summarizes key experimental findings, compares its performance with other LDHA inhibitors where data is available, and provides detailed experimental protocols for the cited studies.

Executive Summary

GSK2837808A has demonstrated significant anti-tumor efficacy in preclinical in vivo models, primarily by targeting the metabolic vulnerability of cancer cells that rely on aerobic glycolysis (the Warburg effect). By inhibiting LDHA, GSK2837808A disrupts lactate production, leading to increased oxidative stress and apoptosis in tumor cells. This guide presents data from an orthotopic pancreatic cancer model and draws comparisons with other notable LDHA inhibitors, FX11 and GNE-140, based on available literature. It is important to note that direct head-to-head in vivo comparative studies are limited, and the presented data is a collation from separate studies.

Comparative In Vivo Efficacy of LDHA Inhibitors

The following tables summarize the in vivo anti-tumor effects of GSK2837808A and other selected LDHA inhibitors.

Table 1: In Vivo Anti-Tumor Effects of GSK2837808A

Cancer Model	Animal Model	Dosage and Administration	Key Findings	Reference
Pancreatic Cancer (Orthotopic)	C57BL/6 Mice	6 mg/kg/day, intraperitoneal injection, for 4 weeks	- Decreased tumor weight and volume.- Increased apoptotic cells (TUNEL staining).- Decreased serum L-2-hydroxyglutarate (L-2HG) levels.- Reduced H3K9 methylation in tumors.	[1]

Table 2: In Vivo Anti-Tumor Effects of Alternative LDHA Inhibitors

Inhibitor	Cancer Model	Animal Model	Dosage and Administration	Key Findings	Reference
FX11	Pancreatic Cancer (Patient-Derived Xenograft)	Athymic Nude Mice	2.2 mg/kg, intraperitoneal injection, for 4 weeks	- Delayed tumor progression, particularly in TP53 mutant tumors.	[2][3]
Lymphoma (Xenograft)	SCID Mice	42 µ g/animal/day , intraperitoneal injection	- Inhibited progression of established tumors.	[1][4]
Pancreatic Cancer (Xenograft)	Athymic Nude Mice	42 µ g/animal/day , intraperitoneal injection	- Significant response in tumor growth inhibition.	[1][4]
GNE-140	Pancreatic Cancer	-	-	- Suppresses tumor growth through systemic modulation of tumor metabolic networks.	[5]

Note: The absence of direct comparative studies necessitates caution when interpreting the relative efficacy of these inhibitors. The experimental conditions, including the cancer models and dosing regimens, differed across the cited studies.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of in vivo studies. Below are representative protocols based on the available literature.

Orthotopic Pancreatic Cancer Model (for GSK2837808A)

This protocol describes the establishment of an orthotopic pancreatic cancer model to evaluate the in vivo efficacy of GSK2837808A.[1]

a. Cell Culture:

• Murine pancreatic cancer cells (e.g., KPC cells) and cancer-associated fibroblasts (CAFs) are cultured in appropriate media (e.g., DMEM) supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin.

b. Animal Model:

• 6-8 week old male C57BL/6 mice are used.

c. Orthotopic Implantation:

• Mice are anesthetized using an appropriate anesthetic (e.g., ketamine/xylazine cocktail).

• A small abdominal incision is made to expose the pancreas.

• A suspension of KPC cells and CAFs (e.g., 1 x 10^6 cells in 50 µL of media/Matrigel mixture) is injected into the head of the pancreas.

• The abdominal wall and skin are closed with sutures.

d. Drug Administration:

• Following tumor establishment (e.g., 1 week post-implantation), mice are randomized into treatment and control groups.

• GSK2837808A is administered daily via intraperitoneal injection at a dose of 6 mg/kg. The control group receives vehicle control.

e. Tumor Monitoring and Endpoint Analysis:

• Tumor growth is monitored non-invasively (e.g., through imaging if cells are luciferase-tagged) or by sacrificing a cohort of animals at specified time points.

• At the end of the study (e.g., 4 weeks), mice are euthanized, and tumors are excised, weighed, and measured.

• Tumor tissues are collected for further analysis, such as immunohistochemistry (IHC) for apoptosis markers (e.g., TUNEL) and other biomarkers.

• Blood samples can be collected for analysis of serum biomarkers (e.g., L-2HG).

Subcutaneous Xenograft Model (for FX11)

This protocol outlines the generation of a subcutaneous xenograft model to assess the anti-tumor effects of FX11.[2][3][4]

a. Cell Culture:

• Human cancer cell lines (e.g., P493 lymphoma or P198 pancreatic cancer cells) are cultured in their respective recommended media.

b. Animal Model:

• Immunocompromised mice (e.g., SCID or athymic nude mice), 4-6 weeks old, are used.

c. Tumor Implantation:

• A suspension of cancer cells (e.g., 2.0 × 10^7 P493 cells or 5 × 10^6 P198 cells) in a sterile medium (e.g., PBS or Matrigel) is injected subcutaneously into the flank of each mouse.

d. Drug Administration:

• When tumors reach a palpable size (e.g., 200 mm³), mice are randomized into treatment and control groups.

• FX11 is administered daily via intraperitoneal injection at a specified dose (e.g., 42 µg per animal).

e. Tumor Measurement and Endpoint:

• Tumor volume is measured regularly (e.g., 2-3 times per week) using calipers and calculated using the formula: (Length x Width²)/2.

• The study is terminated when tumors in the control group reach a predetermined size or after a specific duration.

• Tumor tissues are harvested for further analysis (e.g., IHC for proliferation markers like Ki-67 and apoptosis markers).

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the mechanism of action of GSK2837808A and a typical experimental workflow for in vivo validation.

Caption: Mechanism of action of GSK2837808A in cancer cells.

Caption: General experimental workflow for in vivo validation.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Therapeutic targeting of the Warburg effect in pancreatic cancer relies on an absence of p53 function - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Cross-Validation of GSK2837808A: A Comparative Guide to its Effects in Diverse Cell Lines

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the effects of GSK2837808A, a potent and selective inhibitor of lactate (B86563) dehydrogenase A (LDHA), across various cell lines. The data presented is intended to support further research and development of this compound as a potential therapeutic agent.

Mechanism of Action

GSK2837808A is a small molecule inhibitor that competitively binds to the NADH cofactor binding site of LDHA.[1] By inhibiting LDHA, the enzyme responsible for the conversion of pyruvate (B1213749) to lactate, GSK2837808A effectively disrupts the process of aerobic glycolysis, commonly known as the Warburg effect, a metabolic hallmark of many cancer cells.[2][3] This inhibition leads to a reduction in lactate production and a shift towards mitochondrial respiration.[4] The compound also shows inhibitory activity against LDHB, albeit at higher concentrations.[4][5]

Signaling Pathway of GSK2837808A

Caption: Mechanism of action of GSK2837808A in cancer cells.

Comparative Efficacy in Different Cell Lines

The potency of GSK2837808A varies across different cell lines, which is not directly correlated with the expression levels of LDHA or LDHB.[5] The following tables summarize the quantitative data on the effects of GSK2837808A in several cancer and non-cancer cell lines.

Table 1: Inhibitory Activity of GSK2837808A

Target	IC50 (nM)	Assay Condition
hLDHA	1.9 - 2.6	Cell-free assay
hLDHB	14 - 43	Cell-free assay

Data sourced from multiple suppliers and publications.[1][4][5]

Table 2: Effects of GSK2837808A on Cancer Cell Lines

Cell Line	Cancer Type	Effect	EC50 / Concentration	Reference
Snu398	Hepatocellular Carcinoma	Inhibition of proliferation, induction of apoptosis, reduced glucose uptake, enhanced oxygen consumption	-	[4]
MDA-MB-453	Breast Carcinoma	Inhibition of lactate production	2.5 µM, 5 µM, 10 µM, 20 µM	[4]
HCT116	Colon Carcinoma	Inhibition of histone 2B (H2B) gene transcription	-
A549	Lung Cancer	Antiproliferative activity	-	[6]
NCI-1975	Lung Cancer	Antiproliferative activity	-	[6]
30 Cancer Cell Lines	Various	Inhibition of lactate production	400 nM to >30 µM	[5]

Table 3: Effects of GSK2837808A on Non-Cancer Cell Lines

Cell Line	Cell Type	Effect	Concentration	Reference
Synovial Fibroblasts (from TMJOA patients)	Fibroblast	Decreased lactate concentration, increased HAS2 synthesis and hyaluronic acid production	Not specified	[7]
NCM460	Normal Colon	Inhibition of histone 2B (H2B) gene transcription	-

Experimental Protocols

Below are detailed methodologies for key experiments cited in the evaluation of GSK2837808A.

Lactate Production Assay

This protocol is designed to quantify the effect of GSK2837808A on lactate production in cultured cells.

Caption: Workflow for measuring lactate production.

Detailed Steps:

• Cell Seeding: Plate cells (e.g., A549 or NCI-1975) at a density of 6 x 10^5 cells per well in 6-well plates and allow them to adhere overnight.[6]

• Treatment: Replace the culture medium with fresh medium containing various concentrations of GSK2837808A (e.g., 5, 10, 20 µM) or DMSO as a vehicle control.[6]

• Incubation: Incubate the cells for a specified duration. For hypoxic conditions, cells can be cultured at 1% oxygen, while normoxic conditions are at 21% oxygen.[4]

• Sample Collection: After incubation, collect the cell culture medium for lactate analysis.[4]

• Lactate Quantification: Measure the lactate concentration in the collected medium using a suitable method, such as a YSI 2900 Biochemistry Analyzer with a lactate oxidase probe.[4]

• Data Analysis: Normalize the lactate production rates to the cell number or total protein content to account for differences in cell density.

Cell Viability/Proliferation Assay (MTT Assay)

This protocol assesses the impact of GSK2837808A on cell viability and proliferation.

Detailed Steps:

• Cell Seeding: Seed cells in 96-well plates at an appropriate density and allow them to attach overnight.

• Treatment: Treat the cells with a range of GSK2837808A concentrations for a predetermined period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours to allow for the formation of formazan (B1609692) crystals.

• Solubilization: Solubilize the formazan crystals by adding a solubilization solution (e.g., DMSO or a specialized reagent).

• Absorbance Measurement: Measure the absorbance of the solubilized formazan at a wavelength of approximately 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells.

Conclusion

GSK2837808A is a potent inhibitor of LDHA that demonstrates significant effects on the metabolic profile and viability of various cancer cell lines. Its efficacy is cell-line dependent, highlighting the need for further investigation to identify predictive biomarkers for sensitivity. The provided data and protocols serve as a valuable resource for researchers investigating the therapeutic potential of targeting cancer metabolism.

References

• 1. axonmedchem.com [axonmedchem.com]
• 2. Targeting the Warburg effect via LDHA inhibition engages ATF4 signaling for cancer cell survival | The EMBO Journal [link.springer.com]
• 3. abmole.com [abmole.com]
• 4. selleckchem.com [selleckchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Discovery of potent human lactate dehydrogenase A (LDHA) inhibitors with antiproliferative activity against lung cancer cells: virtual screening and biological evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Inhibition of glycolysis by targeting lactate dehydrogenase A facilitates hyaluronan synthase 2 synthesis in synovial fibroblasts of temporomandibular joint osteoarthritis - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of GSK2837808A: A Guide for Laboratory Professionals

Ensuring the safe and compliant disposal of laboratory reagents is a critical component of responsible research. This guide provides essential safety and logistical information for the proper disposal of GSK2837808A, a potent inhibitor of lactate (B86563) dehydrogenase (LDH).

GSK2837808A is a small molecule inhibitor used in cancer metabolism research.[1][2] Proper handling and disposal are paramount to protect personnel and the environment. While a specific Safety Data Sheet (SDS) for GSK2837808A is not publicly available, general guidelines for the disposal of similar chemical compounds provide a framework for safe practices. Always consult the supplier-provided SDS for specific handling and disposal instructions.

Immediate Safety and Personal Protection

Before handling GSK2837808A for any purpose, including disposal, it is crucial to be equipped with the appropriate Personal Protective Equipment (PPE) to minimize exposure risks. The compound may cause skin and eye irritation, and may be harmful if inhaled or ingested.[3]

Personal Protective Equipment (PPE)	Specification	Purpose
Hand Protection	Chemical-resistant gloves (e.g., nitrile)	To prevent skin contact. Gloves must be inspected before use and disposed of as contaminated waste after handling the compound.[4]
Eye Protection	Safety glasses or goggles	To protect eyes from splashes or dust.[3][4]
Respiratory Protection	Government-approved respirator	Recommended, especially when handling the solid, lyophilized powder to avoid inhalation.[3]
Body Protection	Laboratory coat or impervious clothing	To protect skin and clothing from contamination.[4]

In the event of accidental exposure, follow these first-aid measures:

• Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration.[4]

• Skin Contact: Wash the affected area immediately with soap and plenty of water.[4]

• Eye Contact: Flush eyes with water as a precaution.[4]

• Ingestion: Rinse the mouth with water. Do not induce vomiting.[4]

Step-by-Step Disposal Protocol

The disposal of GSK2837808A, like other chemical waste, is regulated and must be handled by a licensed professional waste disposal service.[3] The following steps outline the general procedure for preparing this compound for disposal.

1. Waste Identification and Segregation:

• Treat all GSK2837808A waste, including unused product, contaminated labware (e.g., pipette tips, tubes), and cleaning materials, as hazardous chemical waste.[5]

• Segregate GSK2837808A waste from other waste streams to avoid unintended chemical reactions.[6] Specifically, keep it separate from strong oxidizing agents.[3]

2. Preparing Solid Waste for Disposal:

• For small spills or residual powder: Carefully sweep up the solid material, avoiding dust generation, and place it in a clearly labeled, sealed bag.[3]

• For larger quantities of solid waste: Use a shovel to transfer the material into a designated, compatible waste disposal container.[3]

3. Preparing Liquid Waste for Disposal:

• Solutions of GSK2837808A: Collect all liquid waste containing GSK2837808A in a compatible, leak-proof, and clearly labeled container. Do not pour this waste down the drain.[5]

• Recommended practice for disposal: A common method for disposing of similar organic compounds is to dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[3] This process should only be carried out by a licensed waste disposal facility.

4. Container Labeling and Storage:

• All waste containers must be clearly labeled with the words "Hazardous Waste" and the specific chemical name (GSK2837808A).

• Store the sealed waste containers in a designated, well-ventilated satellite accumulation area until they are collected by a licensed waste disposal service.[7]

5. Arranging for Professional Disposal:

• Contact your institution's Environmental Health and Safety (EHS) office or a licensed professional waste disposal company to arrange for the pickup and disposal of the chemical waste.[3][5] Adhere to all local, state, and federal regulations for hazardous waste disposal.[8]

Visualizing the Disposal Workflow

To further clarify the procedural steps, the following diagrams illustrate the decision-making process and the overall workflow for the proper disposal of GSK2837808A.

Caption: Workflow for the proper disposal of GSK2837808A.

Caption: Protocol for responding to a small spill of GSK2837808A.

References

• 1. caymanchem.com [caymanchem.com]
• 2. GSK 2837808A | Lactate Dehydrogenase A | Tocris Bioscience [tocris.com]
• 3. geneseo.edu [geneseo.edu]
• 4. geneseo.edu [geneseo.edu]
• 5. vumc.org [vumc.org]
• 6. Chemical Waste | Environmental Health & Safety (EHS) [ehs.utexas.edu]
• 7. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 8. beaufort.tricare.mil [beaufort.tricare.mil]

Essential Safety and Operational Guide for Handling GSK2837808A

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals working with GSK2837808A, a potent and selective lactate (B86563) dehydrogenase A (LDHA) inhibitor. Adherence to these procedures is vital for ensuring laboratory safety and maintaining the integrity of the compound.

Hazard Identification and Personal Protective Equipment (PPE)

While specific toxicity data for GSK2837808A is not extensively published, it is prudent to handle it as a potentially hazardous compound. Standard laboratory hygiene practices should be strictly followed. The recommended personal protective equipment is outlined below.

Table 1: Personal Protective Equipment for Handling GSK2837808A

Protection Type	Recommended Equipment	Specifications and Usage
Eye Protection	Safety glasses with side-shields or goggles	Must be used at all times when handling the solid compound or solutions. Ensure equipment is tested and approved under appropriate government standards such as NIOSH (US) or EN 166 (EU).[1]
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber)	Gloves must be worn when handling the compound in any form. Inspect gloves before use and dispose of them properly after handling.[1]
Respiratory Protection	NIOSH-approved respirator	Recommended when handling the solid powder to avoid inhalation of dust particles. Use respirators and components tested and approved under appropriate government standards.[1][2]
Skin and Body Protection	Laboratory coat	A standard lab coat should be worn to protect from accidental skin contact.

Operational and Handling Protocols

Engineering Controls:

• Work in a well-ventilated area. A chemical fume hood is recommended, especially when handling the solid form to minimize inhalation risk.

• An eye wash station and safety shower should be readily accessible in the work area.[2]

Preparation of Stock Solutions:

• GSK2837808A is typically provided as a solid.

• It is soluble in DMSO (up to 100 mg/mL).[3] Use fresh, moisture-free DMSO for best results as moisture can reduce solubility.[3]

• For in vivo studies, a common formulation is 10% DMSO, 40% PEG300, 5% Tween 80, and 45% saline, though specific experimental requirements may vary.[4]

• When preparing solutions, sonication may be necessary to achieve complete dissolution.[4]

Experimental Workflow Diagram:

References

• 1. geneseo.edu [geneseo.edu]
• 2. geneseo.edu [geneseo.edu]
• 3. selleckchem.com [selleckchem.com]
• 4. GSK2837808A | Dehydrogenase | TargetMol [targetmol.com]